isodecanol

• CAS: 25339-17-7

Core Science & Biosynthesis

An In-depth Technical Guide to Isodecanol for Laboratory Use

For Researchers, Scientists, and Drug Development Professionals

Isodecanol (CAS: 25339-17-7), a branched-chain C10 alcohol, is a versatile liquid that serves as a key intermediate, solvent, and performance-enhancing additive in numerous chemical and industrial processes.[1][2] As a mixture of isomers, typically consisting of trimethyl-1-heptanols and dimethyl-1-octanols, its unique branched structure imparts properties such as low volatility and excellent compatibility with organic materials.[2] This guide provides a comprehensive overview of isodecanol's chemical properties, laboratory applications, and safety protocols, tailored for professionals in research and development.

Core Chemical and Physical Properties

Isodecanol is a colorless, slightly viscous liquid characterized by a mild alcoholic odor.[2][3] Its physical and chemical properties are critical for its application in a laboratory setting. Quantitative data for isodecanol are summarized in the table below for easy reference and comparison.

Property	Value	Source(s)
Molecular Formula	C₁₀H₂₂O	[4][5]
Molecular Weight	158.28 g/mol	[5]
Appearance	Clear, colorless liquid	[2][6]
Odor	Mild, characteristic alcohol odor	[2][3]
Density	0.838 - 0.841 g/mL at 20°C	[7][8]
Boiling Point	215 - 225°C at 760 mmHg	[6][7]
Melting Point	-60°C to 7°C (Varies with isomer mix)	[7][8]
Flash Point	87.1 - 104°C	[2][9]
Auto-ignition Temperature	~266 - 280°C	[2][10]
Vapor Pressure	~0.02 - 0.0365 mmHg at 25°C	[2][3][6]
Vapor Density	~5.5 (Air = 1)	[2][3]
Refractive Index	~1.434 - 1.440 at 20°C	[6]
Solubility	Insoluble or low solubility in water; soluble in most organic solvents like alcohol, benzene (sparingly), and chloroform (slightly).	[3][6]
logP (Octanol/Water Partition Coefficient)	~3.71 - 3.94	[2]

Laboratory and Industrial Applications & Methodologies

Isodecanol's utility spans various applications, from the synthesis of performance materials to its role in extraction and formulation processes.

1. Precursor for Plasticizer Synthesis (Diisodecyl Phthalate - DIDP)

A primary application of isodecanol is in the synthesis of high-molecular-weight plasticizers, most notably Diisodecyl Phthalate (DIDP). DIDP is valued for its low volatility, high thermal stability, and excellent electrical resistance, making it ideal for durable polymer applications.

Experimental Protocol: Laboratory-Scale Synthesis of DIDP

The synthesis is a two-stage esterification reaction between isodecanol and phthalic anhydride.[4]

• Materials: Phthalic anhydride, isodecanol (molar ratio of isodecanol to phthalic anhydride typically 2.3:1 to 2.7:1), tetra-isopropyl titanate (catalyst), 5% sodium carbonate solution, deionized water.[4]

• Apparatus: A reactor equipped with a mechanical stirrer, thermometer, nitrogen inlet, and a Dean-Stark trap with a condenser.

Methodology:

• Mono-esterification: Charge the reactor with phthalic anhydride and isodecanol. Purge with nitrogen and begin stirring. Heat the mixture to 140-150°C to facilitate the formation of the monoester.[6][11] This initial reaction is typically rapid.[4]

• Di-esterification: Add the titanate catalyst. Increase the temperature to 180-220°C. Water produced during the reaction is continuously removed via the Dean-Stark trap to drive the equilibrium towards the formation of the diester, DIDP. Monitor the reaction's progress by measuring the acid value of the mixture; the reaction is complete when the acid value drops to a predetermined low level.

• Purification:

  • Cool the reaction mixture and remove excess isodecanol via vacuum distillation.

  • Neutralize the crude product by washing with a sodium carbonate solution to remove any residual acid catalyst and unreacted phthalic anhydride.

  • Wash the ester with deionized water until the aqueous phase is neutral.

  • Dry the final product under vacuum to remove residual water, yielding purified DIDP.

A simplified workflow for the synthesis of Diisodecyl Phthalate (DIDP).

2. Component in Lubricant Formulations

Isodecanol is used both as a direct additive and as a reactant for synthesizing ester base oils in advanced lubricant formulations.[10] Its branched structure contributes to favorable viscosity stability and anti-wear properties.[10][12]

Methodology: Evaluating Anti-Wear Properties (ASTM D4172)

The four-ball wear test is a standard method to evaluate the anti-wear properties of a lubricant.

• Preparation: A lubricant blend containing isodecanol is prepared.

• Test Execution: Three steel balls are clamped together in a cup containing the lubricant, and a fourth ball is rotated against them under a specified load (e.g., 392 N), speed, and temperature (e.g., 75°C).[3]

• Analysis: After a set duration, the wear scars on the three stationary balls are measured. A smaller wear scar diameter indicates superior anti-wear protection.[3] Isodecanol-based formulations often show smaller wear scars compared to conventional mineral oils.[3]

3. Anti-Foaming Agent

In processes like textile manufacturing and lubricant formulation, foam can reduce efficiency and product quality.[7] Isodecanol acts as an effective anti-foaming agent by reducing surface tension and destabilizing the liquid films that create foam.[7]

Methodology: Evaluating Defoaming Efficacy (Gas Sparging Method)

• Setup: A known volume of a foaming liquid is placed in a graduated cylinder equipped with a gas sparger.[8]

• Foam Generation: Air is introduced at a constant flow rate to generate a stable foam column. The initial foam volume is recorded.[8]

• Agent Addition: A specific concentration of isodecanol is added to the liquid.

• Measurement: The time taken for the foam to collapse (knockdown time) is recorded. Gas flow is continued to assess the agent's ability to suppress subsequent foam formation over time (persistence).[8]

4. Solvent in Extraction Processes

Isodecanol's chemical resistance and solvent properties make it suitable for extraction processes, such as in the production of phosphoric acid.[13] In wet-process phosphoric acid purification, organic solvents like alcohols are used to extract phosphoric acid from aqueous solutions containing impurities.[9][14]

Safety and Handling in the Laboratory

Isodecanol is a combustible liquid and can cause skin and serious eye irritation.[2][7] Adherence to proper safety protocols is mandatory for its handling.

• Personal Protective Equipment (PPE): Wear protective gloves (tested to EN 374), safety goggles or a face shield, and appropriate lab clothing.[2][7]

• Ventilation: Handle in a well-ventilated area. Use local exhaust ventilation to control airborne mists or vapors.[10]

• Handling: Avoid contact with skin and eyes. Prevent fire caused by electrostatic discharge. Use non-sparking tools. Keep away from open flames, heat, and strong oxidants.[2][10]

• Storage: Store in a cool, well-ventilated place, separated from strong oxidants. Keep containers tightly sealed.[2]

• Spills: In case of a spill, collect the liquid in sealable containers. Absorb the remaining liquid with sand or an inert absorbent and dispose of it according to local regulations.[10]

A general workflow for the safe handling of isodecanol in a lab setting.

References

• 1. Diisodecyl Phthalate | C28H46O4 | CID 33599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isodecanol | C10H21OH | CID 32898 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Isodecanol | 25339-17-7 [chemicalbook.com]
• 6. CN1733695A - Diisodecyl phthalate preparation method - Google Patents [patents.google.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. asianpubs.org [asianpubs.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Study on the Purification Process of Phosphoric Acid Using Organic Solvents: A Case of Wet-process Phosphoric Acid Based On Karatau Phosphorites [openchemicalengineeringjournal.com]
• 13. Isodecanol | 25339-17-7 | FI168527 | Biosynth [biosynth.com]
• 14. gct.com.tn [gct.com.tn]

Synthesis of Isodecanol via the Oxo Process: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of isodecanol, a crucial branched-chain alcohol, through the industrially significant oxo process. This document details the underlying chemical transformations, experimental protocols, and key process parameters, with a focus on providing actionable data for research and development professionals.

Introduction

Isodecanol is a ten-carbon branched primary alcohol that, due to its unique properties, finds extensive application as a precursor in the synthesis of plasticizers, lubricants, and surfactants. The oxo process, also known as hydroformylation, is the primary industrial route for its production. This process involves the reaction of a C9 olefin, typically a propylene trimer (nonene), with synthesis gas (a mixture of carbon monoxide and hydrogen) to form an intermediate aldehyde, which is subsequently hydrogenated to yield isodecanol. The term "isodecanol" refers to a mixture of C10 isomers, with the specific composition depending on the nonene feedstock and the precise reaction conditions.[1][2]

The Oxo Process: Core Reactions

The synthesis of isodecanol via the oxo process is a two-stage reaction sequence:

• Hydroformylation of Nonenes: In this initial step, a mixture of nonene isomers reacts with carbon monoxide (CO) and hydrogen (H₂) in the presence of a catalyst to produce a mixture of C10 aldehydes (decanals). This reaction is the core of the oxo process and dictates the isomeric distribution of the final product. Both cobalt and rhodium-based catalysts are used industrially, with rhodium catalysts generally exhibiting higher activity and selectivity under milder conditions.[3][4]

• Hydrogenation of Decanals: The resulting mixture of decanal isomers is then hydrogenated to the corresponding isodecanol isomers. This step is typically carried out using a nickel-based catalyst.

Experimental Protocols

The following sections provide detailed methodologies for the key stages of isodecanol synthesis.

Hydroformylation of Nonenes

This protocol describes a representative lab-scale hydroformylation of a nonene mixture using a rhodium-based catalyst.

Materials:

• Nonene feedstock (propylene trimer)

• Rhodium catalyst precursor (e.g., Rh(acac)(CO)₂)

• Triphenylphosphine (TPP) ligand

• Synthesis gas (CO/H₂ molar ratio typically 1:1 to 1:1.77)[5]

• High-pressure autoclave reactor equipped with a stirrer, gas inlet, sampling valve, and temperature and pressure controls.

• Solvent (e.g., ethyl benzoate)[5]

Procedure:

• The autoclave reactor is thoroughly cleaned and dried.

• The reactor is charged with the nonene feedstock, the rhodium catalyst precursor, the triphenylphosphine ligand, and the solvent. A typical rhodium concentration is around 300 ppm.[5]

• The reactor is sealed and purged several times with nitrogen to remove any air.

• The reactor is then pressurized with synthesis gas to the desired pressure.

• The stirrer is started, and the reactor is heated to the reaction temperature.

• The reaction is monitored by taking samples periodically and analyzing them by gas chromatography (GC) to determine the conversion of nonene and the selectivity to aldehydes.

• Upon completion of the reaction, the reactor is cooled to room temperature, and the excess pressure is carefully vented.

• The crude aldehyde mixture is collected for the subsequent hydrogenation step.

Hydrogenation of Decanals

This protocol outlines the hydrogenation of the crude decanal mixture to isodecanol.

Materials:

• Crude decanal mixture from the hydroformylation step

• Raney® Nickel catalyst[6][7]

• Hydrogen gas (H₂)

• High-pressure autoclave reactor (can be the same as for hydroformylation)

• Solvent (e.g., water or an alcohol)[6][7]

Procedure:

• The autoclave reactor is charged with the crude decanal mixture and the Raney® Nickel catalyst (typically 10 wt% of the aldehyde).[7]

• The reactor is sealed and purged with nitrogen, followed by purging with hydrogen.

• The reactor is pressurized with hydrogen to the desired pressure.

• The mixture is stirred and heated to the reaction temperature.

• The progress of the hydrogenation is monitored by GC analysis of samples to track the disappearance of the aldehydes and the formation of the corresponding alcohols.

• Once the reaction is complete, the reactor is cooled, and the hydrogen pressure is released.

• The reaction mixture is filtered to remove the Raney® Nickel catalyst. The catalyst can often be reused for several cycles.[7]

• The resulting crude isodecanol is then subjected to purification.

Data Presentation

The following tables summarize typical quantitative data for the synthesis of isodecanol. It is important to note that the optimal conditions and resulting yields can vary significantly based on the specific catalyst system, reactor design, and feedstock composition.

Table 1: Hydroformylation of Nonenes - Typical Reaction Parameters and Performance

Parameter	Rhodium-based Catalyst	Cobalt-based Catalyst
Catalyst	Rh(acac)(CO)(PPh₃)[5]	HCo(CO)₄[8]
Temperature	105-120 °C[5]	140 °C[8][9]
Pressure	2.0 MPa[5]	30 bar (3.0 MPa)[8][9]
Syngas (H₂/CO)	1.13:1[5]	1:1 to 2:1
Catalyst Conc.	~300 ppm Rh[5]	-
Ligand Conc.	10% PPh₃[5]	-
Aldehyde Selectivity	>93%[5]	High
n-/iso-aldehyde Ratio	~7[5]	Varies

Table 2: Hydrogenation of Decanals - Typical Reaction Parameters and Performance

Parameter	Value
Catalyst	Raney® Nickel[6][7]
Temperature	Room Temperature to 180°C
Pressure	3.0 MPa H₂[7]
Catalyst Loading	~10 wt%[7]
Solvent	Water or Alcohol[6][7]
Reaction Time	12-24 hours[7]
Alcohol Yield	High (>90%)[6][7]

Table 3: Physicochemical Properties of Isodecanol

Property	Value
Molecular Formula	C₁₀H₂₂O[10][11]
Molar Mass	158.28 g/mol [10][11]
Appearance	Colorless liquid[10][11]
Odor	Weak, alcoholic[10][11]
Boiling Point	215-225 °C[10][12][13]
Melting Point	-60 °C[10][11][13]
Flash Point	95 °C[10][12][13]
Density	0.838 g/mL at 20 °C[10][11][12]
Solubility in Water	Insoluble[14]

Purification of Isodecanol

Crude isodecanol from the hydrogenation step contains several impurities that need to be removed to meet commercial specifications.[1] Common impurities include unreacted nonenes, residual decanals, other alcohols (isooctyl and isononyl), and traces of the catalyst.[1][2]

The primary method for purifying crude isodecanol is fractional distillation .[1] Due to the high boiling point of isodecanol, this is often performed under vacuum to prevent thermal degradation of the product.[1] Adsorption techniques using molecular sieves (typically 3A) can be employed to remove water and polar impurities like residual aldehydes.[1]

Visualization of the Synthesis Workflow

The following diagram illustrates the key stages in the synthesis of isodecanol via the oxo process.

Caption: Workflow for the synthesis of Isodecanol via the Oxo process.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scientificbulletin.upb.ro [scientificbulletin.upb.ro]
• 4. Propylene hydroformylation catalyzed by rhodium-based catalysts with phosphine-sulfur ligands: a combined theoretical and experimental study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. A protocol for hydrogenation of aldehydes and ketones to alcohols in aqueous media at room temperature in high yields and purity - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Hydroformylation catalyzed by unmodified cobalt carbonyl under mild conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Isodecanol [chembk.com]
• 11. Isodecanol | 25339-17-7 [chemicalbook.com]
• 12. chemwhat.com [chemwhat.com]
• 13. chemos.de [chemos.de]
• 14. Isodecanol | C10H21OH | CID 32898 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Isodecanol: Structural Isomers and Their Properties

Abstract

Isodecanol (CAS No: 25339-17-7) is a ten-carbon, branched-chain alcohol that is a crucial component in numerous industrial and pharmaceutical applications. It is not a single chemical entity but rather a complex mixture of structural isomers with the general chemical formula C₁₀H₂₂O.[1] This isomeric complexity significantly influences its physicochemical properties and, consequently, its functional performance. In the pharmaceutical and drug development sectors, isodecanol is utilized as a versatile solvent and a precursor for synthesizing key pharmaceutical intermediates.[1] This guide provides a comprehensive technical overview of isodecanol's isomeric forms, its physicochemical properties, detailed experimental protocols for its synthesis and analysis, and its applications relevant to researchers, scientists, and drug development professionals.

Chemical Identity and Isomerism

The term "isodecanol" broadly refers to a mixture of C10 branched-chain primary alcohols. The specific composition of commercial isodecanol can vary significantly depending on the olefin feedstock and the manufacturing process employed.[1][2] The most common isomers found in commercial grades are typically mixtures of trimethyl-1-heptanols and dimethyl-1-octanols.[1][2] 8-methylnonan-1-ol is another frequently cited specific isomer.[1][3]

The branching of the carbon chain is a critical structural feature that differentiates isodecanol isomers from their straight-chain counterpart, 1-decanol. This branching significantly impacts physical properties such as boiling point, viscosity, and solvency.[1] Generally, increased branching leads to a lower boiling point compared to the linear isomer due to reduced van der Waals forces.[4] The position of the hydroxyl group and the location of the methyl branches also have a substantial influence on the solubility and polarity of the isomers.[5]

Fig. 1: Hierarchical relationship of Isodecanol and its common isomers.

Physicochemical Properties

The properties of isodecanol are typically reported for the mixture of isomers, as this is its most common commercial form. The following table summarizes these properties and provides a comparison with the linear isomer, 1-decanol, to highlight the influence of structural isomerism.

Property	Isodecanol (Isomer Mixture)	1-Decanol (Linear Isomer)	Reference
Molecular Formula	C₁₀H₂₂O	C₁₀H₂₂O	[6]
Molecular Weight	158.28 g/mol	158.28 g/mol	[6]
Appearance	Colorless, slightly viscous liquid	Colorless viscous liquid	[3][6]
Odor	Mild, characteristic alcoholic odor	Sweet, fat-like odor	[1][6]
Melting Point	-60 °C	6.4 °C	[6][6]
Boiling Point	215-225 °C	232.9 °C	[6][6]
Density	0.838 g/mL at 20 °C	0.8297 g/cm³ at 20 °C	[6][6]
Flash Point	95 °C	82 °C (closed cup)	[6][7]
Water Solubility	Insoluble	37 mg/L at 25 °C (Insoluble)	[3][6][8]

Experimental Protocols

Isodecanol is primarily synthesized through two main industrial methods: the Oxo process and the Ziegler process.[1]

3.1.1 The Oxo Process (Hydroformylation)

The Oxo process is the most common method for producing isodecanol from nonenes (C9 olefins).[1] It involves the reaction of the olefin with syngas (a mixture of carbon monoxide and hydrogen) followed by hydrogenation.[1]

• Methodology:

  • Reaction: Nonene isomers are reacted with syngas in a high-pressure reactor. This hydroformylation step is typically catalyzed by cobalt or rhodium-based complexes to produce a mixture of C10 aldehydes.[1]

  • Hydrogenation: The resulting aldehydes are then hydrogenated, often using a nickel catalyst, to convert them into the corresponding isodecanol isomers.[1]

  • Purification: The crude isodecanol is purified by distillation to remove unreacted starting materials, byproducts, and to isolate the desired fraction.[1]

Fig. 2: Workflow for the synthesis of Isodecanol via the Oxo Process.

3.1.2 The Ziegler Process

This process involves the oxidation of trialkylaluminum compounds.[1]

• Methodology:

  • Growth Reaction: Triethylaluminum is reacted with ethylene in a "growth" reaction, which inserts ethylene molecules into the aluminum-carbon bonds to form higher molecular weight trialkylaluminum compounds.[1]

  • Oxidation: The resulting trialkylaluminum compounds are oxidized with air to form aluminum alkoxides.

  • Hydrolysis: The aluminum alkoxides are then hydrolyzed with water to yield the isodecanol isomers and aluminum hydroxide.

Gas Chromatography coupled with Mass Spectrometry (GC-MS) is a powerful and essential technique for separating, identifying, and quantifying the various isomers within an isodecanol mixture.[1][6]

• Methodology:

  • Sample Preparation: Dilute the isodecanol sample to an appropriate concentration (e.g., 1000 ppm) in a suitable solvent such as dichloromethane or hexane. For quantitative analysis, an internal standard (e.g., n-dodecanol) should be added.[1]

  • GC Separation:

    • Column: Use a non-polar capillary column (e.g., DB-5ms or HP-5ms).[6]

    • Injector Temperature: Set to approximately 250 °C.[6]

    • Oven Program: Begin at a low temperature (e.g., 50 °C), hold for several minutes, then ramp up to a higher temperature (e.g., 280 °C) to ensure the elution of all C10 isomers.[6]

    • Carrier Gas: Use Helium at a constant flow rate.[6]

  • MS Detection:

    • Ionization Mode: Use Electron Ionization (EI) at 70 eV.[6]

    • Acquisition Mode: Scan a mass range of m/z 35-400 to identify characteristic mass spectra. For quantification, Selected Ion Monitoring (SIM) can be used for higher sensitivity.[6]

  • Data Analysis: Isomers are separated based on their boiling points and interaction with the stationary phase, resulting in different retention times. The mass spectrum of each separated peak is used to confirm its identity as a C10 alcohol and to help elucidate its specific branched structure based on fragmentation patterns.[1]

Fig. 3: Experimental workflow for GC-MS analysis of Isodecanol isomers.

Applications in Research and Drug Development

While isodecanol is not typically an active pharmaceutical ingredient (API), its isomeric complexity and physicochemical properties make it valuable in several areas of pharmaceutical development.

• Specialty Solvent and Excipient: Its favorable solvency, low volatility, and safety profile make it a suitable solvent in certain drug formulations and for the extraction of natural products.[6]

• Pharmaceutical Intermediate: Isodecanol is a key starting material for various pharmaceutical intermediates. Its branched alkyl chain can be used to introduce lipophilicity into a molecule, which can be a critical strategy for improving a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[1]

• Skin Permeation Enhancer: A significant application in drug development is its role as a skin permeation enhancer in topical and transdermal formulations.[6] Long-chain alcohols like isodecanol can increase the penetration of APIs through the skin's primary barrier, the stratum corneum.[6]

Mechanism of Skin Permeation Enhancement

There is limited evidence suggesting isodecanol interacts directly with specific biological signaling pathways.[6] Instead, its primary mechanism as a permeation enhancer is the physicochemical disruption of the highly ordered lipid lamellae within the stratum corneum.[6] This disruption increases the fluidity of the lipid bilayers, creating pathways that allow for easier passage of API molecules through the skin barrier.

Fig. 4: Mechanism of Isodecanol as a skin permeation enhancer.

Conclusion

Isodecanol is a versatile chemical defined by its isomeric complexity. For researchers, scientists, and drug development professionals, understanding the distribution of its isomers and their collective physicochemical properties is critical for its effective application. Whether used as a solvent, a skin permeation enhancer, or a synthetic intermediate to modulate lipophilicity, the branched C10 structure of isodecanol offers unique advantages. The protocols outlined in this guide for its synthesis and analysis provide a foundational basis for professionals working with this important branched-chain alcohol, underscoring its utility in the broader context of chemical and pharmaceutical development.[1]

References

• 1. 1-Decanol CAS#: 112-30-1 [m.chemicalbook.com]
• 2. ez.restek.com [ez.restek.com]
• 3. 1-DECANOL (DECYL ALCOHOL) LR 520240500 Reagents 112-30-1 | C10H22O | BiochemoPharma [biochemopharma.fr]
• 4. 1-Decanol [webbook.nist.gov]
• 5. 1-Decanol (CAS 112-30-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. 1-Decanol - Wikipedia [en.wikipedia.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Decyl Alcohol Supplier and Distributor of Bulk, LTL, Wholesale products [covalentchemical.com]

Spectroscopic Profile of Isodecanol: A Technical Guide

An In-depth Analysis of NMR, IR, and Mass Spectrometry Data for Isodecanol, with a Focus on 8-Methylnonan-1-ol

This technical guide provides a comprehensive overview of the spectroscopic data for isodecanol, a term commonly referring to a mixture of C10 branched-chain primary alcohols. Due to the isomeric complexity of commercial isodecanol, this document will focus on a representative and well-characterized isomer, 8-methylnonan-1-ol, to provide a detailed analysis of its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data. This guide is intended for researchers, scientists, and professionals in drug development and other fields where detailed structural elucidation and characterization of organic molecules are critical.

Introduction to Isodecanol

Isodecanol is a fatty alcohol that finds application in various industrial products, including lubricants, surfactants, and solvents. The CAS number 25339-17-7 is assigned to the mixture of isodecanol isomers. The physical and chemical properties of isodecanol can vary depending on the specific isomeric composition. For the purpose of detailed spectroscopic analysis, this guide will center on 8-methylnonan-1-ol as a model compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. The following sections present the ¹H and ¹³C NMR data for 8-methylnonan-1-ol.

¹H NMR Spectroscopic Data

The ¹H NMR spectrum of 8-methylnonan-1-ol provides information on the different types of protons and their connectivity.

Table 1: ¹H NMR Spectral Data for 8-Methylnonan-1-ol

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.64	Triplet	2H	H-1 (-CH₂OH)
~1.56	Quintet	2H	H-2
~1.2-1.4	Multiplet	10H	H-3, H-4, H-5, H-6, H-7
~1.14	Multiplet	1H	H-8
~0.86	Doublet	6H	H-9, H-10 (CH₃)₂
~1.5 (variable)	Singlet (broad)	1H	-OH

¹³

An In-Depth Technical Guide to the Physical Properties of Isodecanol as a Function of Temperature

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isodecanol, a ten-carbon branched-chain alcohol, is a versatile industrial chemical with applications ranging from a solvent and plasticizer intermediate to a component in lubricants and agricultural chemicals. A thorough understanding of its physical properties, and how they vary with temperature, is critical for process design, formulation development, and safety assessments in its various applications. This technical guide provides a comprehensive overview of the key physical properties of isodecanol, with a focus on their temperature dependence. It includes tabulated data, detailed experimental protocols for property determination, and a visualization of the relationships between temperature and these properties.

Data Presentation: Physical Properties of Isodecanol

The following tables summarize the available quantitative data for the key physical properties of isodecanol at various temperatures.

Table 1: Density of Isodecanol

Temperature (°C)	Density (g/cm³)
20	0.841[1]
20	0.838[2][3][4]

Table 2: Viscosity of Isodecanol

Temperature (°C)	Kinematic Viscosity (mm²/s)
20	21[5]

Table 3: Vapor Pressure of Isodecanol

Temperature (°C)	Vapor Pressure (mmHg)	Vapor Pressure (kPa)
25	0.0207[1]	-
70	-	0.13[1][6]

Table 4: Heat Capacity of Isodecanol

Temperature (°C)	Heat Capacity (BTU/lb·°F)	Heat Capacity (J/g·°C)
29.4	0.555	2.324
32.2	0.561	2.349
35.0	0.567	2.374
37.8	0.573	2.399
40.6	0.579	2.424
43.3	0.584	2.445
46.1	0.590	2.470
48.9	0.596	2.495
51.7	0.602	2.520
54.4	0.608	2.546
57.2	0.614	2.571

Note: The heat capacity data was extracted from a graphical representation and converted from British Thermal Units (BTU) per pound per degree Fahrenheit to Joules per gram per degree Celsius.

Experimental Protocols

The determination of the physical properties of liquids like isodecanol involves well-established experimental techniques. Below are detailed methodologies for the key experiments.

Density Measurement

Methodology: Vibrating Tube Densimeter

A common and precise method for determining the density of liquids is through the use of a vibrating tube densimeter.

• Principle: The principle is based on the fact that the natural frequency of a vibrating U-shaped tube is dependent on the mass of the tube. When the tube is filled with a liquid, its total mass changes, leading to a shift in the natural frequency of vibration. This shift is directly related to the density of the liquid.

• Apparatus: A digital vibrating tube densimeter, a temperature-controlled water bath, a syringe for sample injection, and the isodecanol sample.

• Procedure:

  • The instrument is calibrated using two standards of known density, typically dry air and deionized water.

  • The U-tube is thoroughly cleaned and dried.

  • The desired temperature is set and allowed to stabilize using the circulating water bath.

  • The isodecanol sample is injected into the U-tube using a syringe, ensuring no air bubbles are present.

  • The instrument measures the oscillation period of the filled tube.

  • The density is automatically calculated by the instrument's software based on the calibration data and the measured oscillation period.

  • Measurements are repeated at different temperatures to determine the temperature-dependent density profile.

Viscosity Measurement

Methodology: Rotational Viscometer

Rotational viscometers are widely used to measure the viscosity of a variety of liquids.

• Principle: This method measures the torque required to rotate a spindle immersed in the fluid at a constant angular velocity. The resistance to this rotation is a measure of the fluid's dynamic viscosity.

• Apparatus: A rotational viscometer with a set of spindles, a temperature-controlled sample holder or water bath, and the isodecanol sample.

• Procedure:

  • The appropriate spindle and speed are selected based on the expected viscosity of isodecanol.

  • The sample is placed in the temperature-controlled holder and allowed to reach thermal equilibrium.

  • The spindle is immersed in the isodecanol sample to the specified depth.

  • The motor is started, and the spindle rotates at a constant speed.

  • The instrument measures the torque required to maintain this constant rotation.

  • The dynamic viscosity is calculated from the torque, the geometry of the spindle, and the rotational speed.

  • To obtain kinematic viscosity, the dynamic viscosity is divided by the density of isodecanol at the same temperature.

  • The process is repeated at various temperatures to establish the viscosity-temperature relationship.

Surface Tension Measurement

Methodology: Du Noüy Ring Tensiometer

The Du Noüy ring method is a classic and reliable technique for measuring the surface tension of liquids.

• Principle: This method measures the force required to detach a platinum-iridium ring from the surface of a liquid. This detachment force is directly proportional to the surface tension of the liquid.

• Apparatus: A Du Noüy ring tensiometer, a platinum-iridium ring, a temperature-controlled sample vessel, and the isodecanol sample.

• Procedure:

  • The platinum-iridium ring is meticulously cleaned and flamed to ensure complete wetting.

  • The isodecanol sample is placed in the temperature-controlled vessel and allowed to reach the desired temperature.

  • The ring is immersed below the surface of the isodecanol.

  • The platform holding the sample is slowly lowered, causing the ring to be pulled through the liquid surface.

  • A meniscus of liquid is formed and pulls the ring downwards.

  • The force is continuously measured as the ring is pulled upwards.

  • The maximum force just before the liquid film breaks is recorded.

  • The surface tension is calculated from this maximum force and the dimensions of the ring, with a correction factor applied.

  • Measurements are performed at different temperatures to determine the effect of temperature on surface tension.

Vapor Pressure Measurement

Methodology: Static Method

The static method is a direct and accurate way to determine the vapor pressure of a liquid at a given temperature.

• Principle: A sample of the liquid is placed in a closed, evacuated container, and the pressure of the vapor in equilibrium with the liquid is measured at a constant temperature.

• Apparatus: A thermostated vessel, a pressure transducer or manometer, a vacuum pump, a temperature controller, and the isodecanol sample.

• Procedure:

  • A small amount of isodecanol is introduced into the vessel.

  • The vessel is connected to a vacuum pump to remove the air. The sample is often frozen with liquid nitrogen during evacuation to prevent its evaporation.

  • The vessel is then sealed and placed in a thermostat bath at the desired temperature.

  • The liquid is allowed to equilibrate with its vapor, which is indicated by a stable pressure reading.

  • The pressure of the vapor in the headspace is measured using a pressure transducer or manometer. This is the vapor pressure of isodecanol at that temperature.

  • The procedure is repeated at different temperatures to obtain the vapor pressure curve.

Mandatory Visualization

The following diagram illustrates the expected qualitative relationship between temperature and the key physical properties of isodecanol. As temperature increases, density, viscosity, and surface tension generally decrease, while vapor pressure increases exponentially.

Figure 1: Temperature's effect on isodecanol properties.

References

• 1. Isodecanol | C10H21OH | CID 32898 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemos.de [chemos.de]
• 3. chemwhat.com [chemwhat.com]
• 4. Isodecanol | 25339-17-7 [chemicalbook.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. echemi.com [echemi.com]

Isodecanol: A Comprehensive Technical Guide to CAS Number and Regulatory Information

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isodecanol is a branched-chain fatty alcohol consisting of a ten-carbon backbone. It is a complex mixture of isomers, with the specific composition varying depending on the manufacturing process. This versatile compound serves as a key intermediate in the synthesis of plasticizers, surfactants, and lubricants. Its properties also lend it to applications as a solvent and antifoaming agent. This technical guide provides an in-depth overview of the Chemical Abstracts Service (CAS) number, regulatory landscape, and key toxicological and physicochemical properties of isodecanol, presented for the scientific community.

Chemical Identification and Physical Properties

The primary CAS number for the isomeric mixture of isodecanol is 25339-17-7 .[1][2] This identifier encompasses a variety of branched-chain decyl alcohols. Specific isomers, such as 8-methyl-1-nonanol, are also associated with this CAS number.[1] Other isomers have their own unique CAS numbers, for instance, 2-methyl-1-nonanol is identified by CAS number 40589-14-8.

The physical and chemical properties of isodecanol are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₀H₂₂O	[1][3]
Molecular Weight	158.28 g/mol	[3]
Appearance	Colorless, viscous liquid	[1]
Odor	Mild alcoholic	[1]
Boiling Point	215-225 °C	[3]
Melting Point	-60 °C	[3]
Flash Point	95 °C	[3]
Density	0.838 g/mL at 20 °C	[3]
Water Solubility	Low	[4]
LogP (Octanol/Water Partition Coefficient)	~3.7	[3]

Regulatory Information

Isodecanol is subject to various chemical regulations globally. A summary of its status under key regulatory frameworks is provided below.

Regulation	Status/Classification	Details	Reference
REACH (EU)	Registered	Isodecanol is registered under REACH, with ECHA classifying it as causing skin irritation and being harmful to aquatic life with long-lasting effects.	[5]
TSCA (US)	Active	Isodecanol is listed on the Toxic Substances Control Act (TSCA) Inventory, indicating it is approved for commerce in the United States.	[6]
GHS Classification	Warning	Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H411 (Toxic to aquatic life with long lasting effects).	[2][6]

There are currently no specific Permissible Exposure Limits (PELs) from OSHA, Recommended Exposure Limits (RELs) from NIOSH, or Threshold Limit Values (TLVs) from ACGIH established for isodecanol.[3]

Toxicological and Ecotoxicological Data

The toxicological profile of isodecanol has been evaluated through various studies. The following table summarizes key toxicity data.

Test	Species	Route	Endpoint	Value	Reference
Acute Oral Toxicity	Rat	Oral	LD50	>2648 - 6400 mg/kg	[1][7][8]
Acute Dermal Toxicity	Rabbit	Dermal	LD50	3150 - 3560 mg/kg	[6][8]
Skin Irritation	Rabbit	Dermal	-	Irritant	[2]
Eye Irritation	Rabbit	Ocular	-	Serious Irritant	[2]
Aquatic Toxicity	Brine Shrimp	-	LC50 (24h)	3.4 mg/L	[6]
Aquatic Toxicity	Harpacticoid Copepod	-	LC50 (96h)	1.3 mg/L	[6]

Isodecanol is considered to have a high potential for bioconcentration in aquatic organisms based on its BCF; however, it is also readily biodegradable.[1]

Experimental Protocols

The determination of the physicochemical and toxicological properties of isodecanol generally follows standardized international guidelines, primarily those established by the Organisation for Economic Co-operation and Development (OECD).

Physicochemical Properties

• Partition Coefficient (n-octanol/water): This is a key parameter for assessing the environmental fate of a substance. It can be determined using the OECD Guideline 107 (Shake Flask Method), OECD Guideline 117 (HPLC Method), or OECD Guideline 123 (Slow-Stirring Method).[8][9][10][11][12] The choice of method depends on the expected log Pow value.[8]

Toxicological Testing

A tiered approach is often employed for toxicological assessment to minimize animal testing.

• Acute Oral Toxicity: The acute oral lethal dose (LD50) is typically determined following OECD Guideline 420 (Fixed Dose Procedure) , OECD Guideline 423 (Acute Toxic Class Method) , or OECD Guideline 425 (Up-and-Down Procedure) . These methods involve administering a single dose of the substance to animals (usually rats) and observing them for a defined period (typically 14 days) for signs of toxicity and mortality.[13]

• Dermal Irritation/Corrosion: The potential for skin irritation is assessed using OECD Guideline 404 .[5][14] This test involves applying the substance to the skin of a test animal (usually a rabbit) and observing for erythema and edema over a period of time.[5] A tiered, weight-of-the-evidence approach, including in vitro data, is recommended to reduce animal use.[14]

• Eye Irritation/Corrosion: OECD Guideline 405 is the standard method for assessing eye irritation.[2][3][7] A single dose of the substance is applied to the eye of an animal (typically a rabbit), and the cornea, iris, and conjunctiva are examined for lesions at specific intervals.[2] The use of analgesics and anesthetics is recommended to minimize animal distress.[2]

• Skin Sensitization: The potential to cause skin sensitization (allergic contact dermatitis) is evaluated using methods such as the OECD Guideline 406 (Guinea Pig Maximisation Test) or OECD Guideline 429 (Local Lymph Node Assay) .[1][15]

Ecotoxicological Testing

• Ready Biodegradability: The biodegradability of isodecanol is assessed using one of the six methods described in OECD Guideline 301 .[16][17][18] These tests measure the removal of dissolved organic carbon, CO2 production, or oxygen uptake over a 28-day period.[18] To be classified as "readily biodegradable," a substance must meet specific degradation percentages within a 10-day window.[17]

Visualizations

The following diagrams illustrate key workflows and logical relationships relevant to the regulatory assessment of isodecanol.

Caption: Decision logic for GHS classification of skin and eye irritation.

Caption: A generalized workflow for tiered toxicity testing.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. nucro-technics.com [nucro-technics.com]
• 4. Acute Dermal Irritation OECD 404 - Altogen Labs [altogenlabs.com]
• 5. nucro-technics.com [nucro-technics.com]
• 6. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 7. ecetoc.org [ecetoc.org]
• 8. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 9. Partition coefficient: slow stirring method according to OECD 123 - Analytice [analytice.com]
• 10. oecd.org [oecd.org]
• 11. oecd.org [oecd.org]
• 12. OECD 107, OECD 117 and OECD 123 - Phytosafe [phytosafe.com]
• 13. umwelt-online.de [umwelt-online.de]
• 14. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 15. utu.fi [utu.fi]
• 16. OECD Guidelines Test No. 301 C & F – BPC Instruments [bpcinstruments.com]
• 17. contractlaboratory.com [contractlaboratory.com]
• 18. oecd.org [oecd.org]

An In-depth Technical Guide to the Health and Safety Considerations for Handling Isodecanol in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical health and safety considerations for handling isodecanol (CAS No. 25339-17-7) in a laboratory environment. Isodecanol, a branched-chain C10 alcohol, is primarily utilized as a chemical intermediate in the manufacturing of plasticizers and as an antifoaming agent.[1] Adherence to the protocols and safety measures outlined in this document is paramount for minimizing risks and ensuring a safe research and development setting.

Physicochemical Properties

Understanding the physical and chemical characteristics of isodecanol is fundamental to its safe handling and in anticipating its behavior under various laboratory conditions.[1] Isodecanol is a colorless, slightly viscous liquid with a mild alcoholic odor.[1][2]

Table 1: Physical and Chemical Properties of Isodecanol

Property	Value	Reference(s)
Molecular Formula	C₁₀H₂₂O	[1][2][3][4][5]
Molecular Weight	158.28 g/mol	[1][2]
Physical State	Liquid	[1][6]
Appearance	Colorless liquid	[2]
Odor	Weak alcoholic	[6][7]
Melting Point	-60 °C to -78 °C	[1][2][6]
Boiling Point	215 - 225 °C	[1][2]
Flash Point	95 - 99 °C	[1][2][6]
Auto-ignition Temperature	280 °C	[6]
Vapor Pressure	0.02 mmHg at 25 °C	[7]
Vapor Density	5.5 (Air = 1)	[7]
Density	0.838 g/mL at 20 °C	[2][3]
Solubility in Water	Insoluble	[6][7]

Toxicological Profile and Hazard Identification

Isodecanol is classified as a skin and eye irritant.[7][8] While acute toxicity via oral and dermal routes is considered low, appropriate handling is necessary to prevent adverse health effects.[1]

Table 2: Acute Toxicity Data for Isodecanol

| Route of Exposure | Species | Value | Reference(s) | | --- | --- | --- | | Oral LD50 | Rat | > 2,648 mg/kg bw |[6] | | | Rat | 6,400 mg/kg |[7][9] | | | Rat | 6,500 uL/kg |[10] | | Dermal LD50 | Rabbit | > 3.16 mL/kg bw |[6] | | | Rabbit | 3,150 mg/kg |[7][10] | | Inhalation LC50 | Mice, Rats, Guinea Pigs | > 95.3 ppm |[6] |

GHS Hazard Classification

Under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), isodecanol is classified with the following hazard statements:

• H315: Causes skin irritation [5][7][11]

• H319: Causes serious eye irritation [5][7][11]

• H411: Toxic to aquatic life with long lasting effects [8][11]

The corresponding signal word is Warning .[11]

Primary Routes of Exposure and Symptoms

• Inhalation: Inhaling isodecanol vapors may lead to irritation of the respiratory tract.[9] Symptoms can include coughing, sore throat, dizziness, and headache.[12]

• Dermal Contact: Direct contact with the skin can cause irritation.[9] Prolonged or repeated exposure may lead to dryness or cracking of the skin as it defats the skin.[9][13]

• Eye Contact: Isodecanol is irritating to the eyes, and direct contact can cause redness and pain.[12]

• Ingestion: Ingestion may cause symptoms similar to inhalation, such as nausea, vomiting, and diarrhea.[12]

Occupational Health and Safety

To ensure a safe laboratory environment, direct physical contact with isodecanol should be avoided, and all handling procedures should be performed in a well-ventilated area or within a chemical fume hood.[13]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when handling isodecanol.[14] The following PPE is recommended:

• Eye and Face Protection: Tightly fitting safety goggles with side-shields, conforming to EN 166 (EU) or NIOSH (US) standards, are mandatory.[1][6]

• Skin Protection:

  • Gloves: Wear chemical-impermeable gloves that have been inspected prior to use.[6] Nitrile gloves are a suitable option.[1]

  • Protective Clothing: Wear fire/flame resistant and impervious clothing.[6] A lab coat should be worn and properly fastened.

• Respiratory Protection: If exposure limits are likely to be exceeded or if irritation is experienced, a full-face respirator with an appropriate vapor cartridge should be used.[1][6]

Engineering Controls

• Ventilation: Work should be conducted in a well-ventilated area.[13] The use of a chemical fume hood is recommended for procedures that may generate vapors or aerosols.

• Safety Stations: Ensure that safety showers and eyewash stations are readily accessible.

Experimental Protocols and Methodologies

While specific, detailed experimental protocols for the toxicological data cited were not available in the reviewed literature, the following outlines the general methodologies based on standard OECD guidelines for chemical safety testing.

Acute Oral Toxicity (General Protocol)

Acute oral toxicity is typically determined using a method similar to OECD Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure). This involves the administration of isodecanol to a group of fasted animals (commonly rats) at one of the defined dose levels. The animals are then observed for a set period (e.g., 14 days) for signs of toxicity and mortality. The LD50 value is then calculated based on these observations.

Acute Dermal Toxicity (General Protocol)

For acute dermal toxicity, a protocol similar to OECD Guideline 402 (Acute Dermal Toxicity) is generally followed. This involves the application of isodecanol to a shaved area of the skin of the test animal (often rabbits or rats). The area is typically covered with a porous gauze dressing for 24 hours. The animals are observed for signs of toxicity and mortality over a period of 14 days to determine the LD50.

Skin Irritation (General Protocol)

Skin irritation potential is assessed using methods like OECD Guideline 404 (Acute Dermal Irritation/Corrosion). A small amount of isodecanol is applied to a patch of skin on a test animal (usually a rabbit). The skin is then observed for signs of erythema (redness) and edema (swelling) at specified intervals after patch removal.

Eye Irritation (General Protocol)

Eye irritation studies generally follow a protocol similar to OECD Guideline 405 (Acute Eye Irritation/Corrosion). A measured amount of isodecanol is instilled into one eye of a test animal (typically a rabbit), with the other eye serving as a control. The eyes are then examined for signs of irritation, such as redness, swelling, and discharge, at specific time points.

Safe Handling and Storage Procedures

Handling

• Handle in a well-ventilated place.[6]

• Avoid contact with skin and eyes.[6]

• Avoid the formation of aerosols.[13]

• Use non-sparking tools.[13]

• Prevent fire caused by electrostatic discharge.[13]

• Wash hands thoroughly after handling.[8]

Storage

• Store in a cool, well-ventilated place.[6]

• Keep containers tightly closed.

• Store separately from strong oxidants.[6]

• Keep away from sources of ignition as it is a combustible liquid.[13]

Emergency Procedures

First-Aid Measures

• Inhalation: Move the person to fresh air and have them rest. Seek medical attention.[6]

• Skin Contact: Remove contaminated clothing immediately. Rinse the affected skin with plenty of water and soap.[6]

• Eye Contact: Rinse cautiously with plenty of water for several minutes. If contact lenses are present, remove them if it is easy to do so. Continue rinsing and seek medical attention.[6]

• Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical attention.[6]

Accidental Release Measures

• Evacuate personnel to a safe area.[6]

• Ensure adequate ventilation.[6]

• Remove all sources of ignition.[6]

• Wear appropriate personal protective equipment.[6]

• Contain the spill using an inert absorbent material such as sand or earth.[6]

• Collect the spilled material and absorbent in a sealable container for proper disposal.[6]

• Prevent the spill from entering drains or waterways.[8]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, alcohol foam, or carbon dioxide.[6] Water may be ineffective.[6]

• Specific Hazards: Containers may explode when heated.[13] When heated to decomposition, it may emit acrid smoke and irritating fumes.[6]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA).[6]

Visualized Workflows and Hazard Relationships

The following diagrams illustrate the logical workflow for safely handling isodecanol and the relationship between its inherent hazards and the necessary safety precautions.

A workflow diagram illustrating the key stages of safely handling isodecanol.

A diagram showing the direct correlation between the hazards of isodecanol and the necessary safety precautions.

References

• 1. benchchem.com [benchchem.com]
• 2. Cas 25339-17-7,Isodecanol | lookchem [lookchem.com]
• 3. chemwhat.com [chemwhat.com]
• 4. CAS 25339-17-7: Isodecanol | CymitQuimica [cymitquimica.com]
• 5. calpaclab.com [calpaclab.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. Isodecanol | C10H21OH | CID 32898 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chemos.de [chemos.de]
• 9. echemi.com [echemi.com]
• 10. RTECS NUMBER-NR0960000-Chemical Toxicity Database [drugfuture.com]
• 11. chemos.de [chemos.de]
• 12. env.go.jp [env.go.jp]
• 13. echemi.com [echemi.com]
• 14. hazmatschool.com [hazmatschool.com]

Commercial production methods of isodecanol

An In-depth Technical Guide to the Commercial Production of Isodecanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isodecanol, a ten-carbon branched-chain alcohol, is a pivotal industrial chemical primarily utilized as a precursor in the synthesis of plasticizers, such as diisodecyl phthalate (DIDP). Its isomeric complexity, arising from the branched C9 olefin feedstock, significantly influences the properties of its derivatives. This technical guide provides a comprehensive overview of the predominant commercial methods for isodecanol production, focusing on the core chemical processes, reaction conditions, and purification methodologies. Detailed, representative experimental protocols and process visualizations are included to facilitate a deeper understanding for research and development professionals.

Introduction

Isodecanol (CAS No: 25339-17-7) is not a single chemical entity but a complex mixture of C10 branched-chain primary alcohol isomers.[1] The specific composition of commercial isodecanol is highly dependent on the manufacturing process and the initial olefin feedstock.[1][2] Typically, it consists of a mixture of trimethyl-1-heptanols and dimethyl-1-octanols.[1][2] The primary commercial route to isodecanol is the Oxo process, a two-step method involving the hydroformylation of a C9 olefin mixture followed by the hydrogenation of the resulting C10 aldehydes.[1][3] An alternative, though less common, method is the Ziegler process.[1] This guide will delve into the technical details of these manufacturing processes.

Commercial Production Methods

The industrial synthesis of isodecanol is dominated by the Oxo process due to its efficiency and adaptability to various olefin feedstocks.

The Oxo Process (Hydroformylation and Hydrogenation)

The Oxo process is the cornerstone of plasticizer alcohol production.[4] It is a two-stage process that converts olefins into alcohols with one additional carbon atom.

Stage 1: Hydroformylation of Nonenes

In this stage, a mixture of nonene (C9 olefin) isomers is reacted with synthesis gas (a mixture of carbon monoxide and hydrogen) in the presence of a catalyst to produce a mixture of C10 aldehydes (isodecanal).[1][3]

• Feedstock: The nonene feedstock is typically produced by the polymerization of propylene or a mix of propylene and butenes.[4][5]

• Catalysts: Both cobalt and rhodium-based catalysts are used commercially.[3][5] Rhodium catalysts generally allow for lower operating pressures.[6]

• Reaction: C₉H₁₈ + CO + H₂ → C₉H₁₉CHO

Stage 2: Hydrogenation of Isodecanal

The resulting C10 aldehyde mixture is then hydrogenated to the corresponding isodecanol isomers.[1][3]

• Catalysts: Nickel-based catalysts are commonly used for this hydrogenation step.[1] Other catalysts include reduced copper oxide-zinc oxide.[7]

• Reaction: C₉H₁₉CHO + H₂ → C₁₀H₂₁OH

The overall process flow can be visualized as follows:

Figure 1: High-level workflow of the Oxo process for isodecanol production.

The Ziegler Process

An alternative route for producing linear and branched primary alcohols is the Ziegler process, which involves the oxidation of trialkylaluminum compounds.[1]

The process consists of three main steps:

• Growth Reaction: Triethylaluminum is reacted with ethylene to form higher molecular weight trialkylaluminum compounds.[1]

• Oxidation: The trialkylaluminum is then oxidized with dry air to form aluminum alkoxides.[1]

• Hydrolysis: The aluminum alkoxides are subsequently hydrolyzed to yield a mixture of alcohols and aluminum hydroxide.[1]

The resulting alcohol mixture is then separated and purified by distillation to obtain isodecanol.[1]

Figure 2: Workflow of the Ziegler process for alcohol production.

Quantitative Data and Reaction Conditions

The following tables summarize typical operating conditions for the key steps in the commercial production of isodecanol. These values are representative and can vary based on the specific technology licensor and plant design.

Table 1: Typical Hydroformylation Conditions

Parameter	Cobalt Catalyst Process	Rhodium Catalyst Process
Temperature	93 - 204 °C (200 - 400 °F)[8]	40 - 200 °C[9]
Pressure	10 - 300 atm[8]	10 - 100 atm[9]
Syngas Ratio (H₂:CO)	0.5:1 to 4:1 (typically 1:1)[8]	Typically 1:1 to 2:1
Catalyst Concentration	Varies, often proprietary	0.5 mol% (lab scale example)[1]
Selectivity (n/iso)	Lower for branched aldehydes	Higher, can be tuned with ligands

| Typical Yield | >85% | >90% |

Table 2: Typical Hydrogenation Conditions

Parameter	Representative Values
Catalyst	Reduced Copper Oxide-Zinc Oxide[7] or Nickel[1]
Temperature	110 - 180 °C[10]
Pressure	27 - 34 atm (400 - 500 psig)[10]
Reaction Time	1 - 4 hours (batch process)[10]
Hydrogen to Aldehyde Ratio	15:1 to 40:1 (mole ratio)[10]
Conversion	>99%[10]

| Selectivity to Alcohol | >99%[10] |

Table 3: Isodecanol Purification by Vacuum Distillation

Parameter	Guideline
Boiling Point (atm)	~220 °C[11]
Rationale for Vacuum	To lower the boiling point and prevent thermal degradation.[11]
Typical Vacuum Pressure	0.1 mmHg (for lab scale)[12]
Heating Bath Temperature	20-30 °C above the boiling point of the fraction being distilled.[12]

| Key Impurities Removed | Unreacted nonenes, lower boiling alcohols, and higher boiling by-products.[11] |

Experimental Protocols (Representative)

Detailed industrial protocols are proprietary. The following are representative laboratory-scale procedures adapted from literature for similar chemical transformations.

Representative Hydroformylation of a C9 Olefin Mixture

Objective: To synthesize isodecanal from a nonene isomer mixture. This protocol is based on general principles of rhodium-catalyzed hydroformylation.

Materials:

• Nonene isomer mixture

• Rhodium(I) acetylacetonatobis(carbonyl) [Rh(acac)(CO)₂]

• Triphenylphosphine (PPh₃) or other suitable phosphine ligand

• Toluene (solvent)

• Synthesis gas (1:1 H₂/CO)

• High-pressure autoclave reactor equipped with a stirrer, gas inlet, and temperature/pressure controls

Procedure:

• In a glovebox, charge the autoclave reactor with Rh(acac)(CO)₂ and the phosphine ligand in a suitable molar ratio (e.g., 1:10) dissolved in toluene.

• Add the nonene isomer mixture to the reactor.

• Seal the reactor and remove it from the glovebox.

• Purge the reactor several times with nitrogen, followed by synthesis gas.

• Pressurize the reactor with the 1:1 H₂/CO mixture to the desired pressure (e.g., 20 bar).[1]

• Begin stirring and heat the reactor to the target temperature (e.g., 125 °C).[1]

• Maintain the reaction at constant temperature and pressure for a set duration (e.g., 4 hours), monitoring the pressure to gauge gas uptake.[1]

• After the reaction time, cool the reactor to room temperature and carefully vent the excess gas.

• The resulting solution contains the isodecanal product mixture, which can be analyzed by Gas Chromatography (GC) to determine conversion and selectivity.

Representative Hydrogenation of Isodecanal

Objective: To reduce the isodecanal mixture to isodecanol. This protocol is based on a patented method for aldehyde hydrogenation.[10]

Materials:

• Crude isodecanal mixture

• CuO/ZnO/Aluminum oxide catalyst

• Methanol (solvent)

• Hydrogen gas

• High-pressure autoclave reactor

Procedure:

• Charge the autoclave reactor with the CuO/ZnO/Aluminum oxide catalyst and methanol.

• Seal the reactor and purge with nitrogen, then with hydrogen.

• Pressurize with hydrogen to 400-500 psig and heat to 170 °C for 2-3 hours to activate (reduce) the catalyst.[10]

• Cool the reactor, vent, and add the crude isodecanal dissolved in methanol.

• Reseal the reactor, purge again, and pressurize with hydrogen to 400-500 psig.[10]

• Heat the reactor to 170 °C with stirring and maintain for 2-3 hours.[10]

• Monitor the reaction progress by taking samples and analyzing via GC for the disappearance of the aldehyde peak and the appearance of the alcohol peak.

• Upon completion, cool the reactor, vent the pressure, and filter the reaction mixture to remove the catalyst.

• The filtrate contains the crude isodecanol.

Purification of Crude Isodecanol by Vacuum Distillation

Objective: To purify the crude isodecanol by removing lower and higher boiling point impurities.

Materials:

• Crude isodecanol

• Fractional distillation apparatus (round-bottom flask, fractionating column, condenser, receiving flasks)

• Vacuum pump and pressure gauge

• Heating mantle with stirrer

Procedure:

• Assemble the fractional distillation apparatus, ensuring all joints are properly sealed for vacuum application.

• Charge the round-bottom flask with the crude isodecanol and a stirring bar.

• Begin stirring and slowly evacuate the system to the desired pressure.

• Once the pressure is stable, apply heat to the flask.

• Collect the first fraction (forerun), which will contain low-boiling impurities.

• As the temperature at the distillation head stabilizes at the boiling point of isodecanol at the set pressure, change the receiving flask to collect the main product fraction.[11]

• Continue distillation until most of the isodecanol has been collected and the temperature begins to rise, indicating the presence of higher-boiling impurities.

• Stop the heating, allow the apparatus to cool, and then slowly release the vacuum before collecting the purified isodecanol.

Conclusion

The commercial production of isodecanol is a well-established industrial process, with the Oxo process being the dominant manufacturing route. The two-step hydroformylation and hydrogenation sequence provides an efficient means to convert C9 olefin feedstocks into the desired C10 alcohol mixture. While the general principles are well-understood, the specific details of catalyst composition, reaction conditions, and purification are often proprietary and highly optimized for each production facility. This guide provides a foundational understanding of these processes, offering representative data and protocols that are valuable for researchers and professionals in the chemical and pharmaceutical industries. Further research into novel catalyst systems continues to be an area of interest to improve selectivity, reduce energy consumption, and enhance the overall efficiency of isodecanol production.

References

• 1. researchgate.net [researchgate.net]
• 2. Isodecanol | C10H21OH | CID 32898 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Oxo alcohol - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. mt.com [mt.com]
• 6. Oxo Alcohol Process LP Oxo℠ Technology | Johnson Matthey | Johnson Matthey [matthey.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. US2571160A - Oxo synthesis process - Google Patents [patents.google.com]
• 9. Hydroformylation - Wikipedia [en.wikipedia.org]
• 10. WO2001028964A2 - A liquid phase catalytic hydrogenation process to convert aldehydes to the corresponding alcohols - Google Patents [patents.google.com]
• 11. benchchem.com [benchchem.com]
• 12. How To [chem.rochester.edu]

Protocols & Analytical Methods

Application Note: Laboratory-Scale Synthesis of Diisodecyl Phthalate (DIDP)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Diisodecyl phthalate (DIDP) is a high molecular weight phthalate ester extensively used as a plasticizer for polyvinyl chloride (PVC) and other polymers.[1][2] Its desirable properties, including low volatility, high thermal stability, and excellent electrical resistance, make it ideal for demanding applications such as wire and cable insulation, automotive interiors, and flooring materials.[1] The synthesis of DIDP is achieved through the esterification of phthalic anhydride with isodecanol.[2][3] This document provides a detailed protocol for the laboratory-scale synthesis of DIDP, including reaction optimization data and a visual workflow.

The synthesis is a two-step process. The first step is a rapid, non-catalytic reaction between phthalic anhydride and one equivalent of isodecanol to form monoisodecyl phthalate.[1] The second, slower step is a catalyst-dependent esterification of the monoester with a second equivalent of isodecanol to yield DIDP and water.[1][4] The removal of water is critical to drive the reaction equilibrium towards the final product.[3][5]

Chemical Reaction Pathway

Caption: Chemical reaction pathway for the synthesis of DIDP.

Data Presentation: Optimizing Reaction Conditions

The yield of diisodecyl phthalate is highly dependent on the molar ratio of reactants and the reaction temperature. The following tables summarize the quantitative data from experimental studies to determine optimal synthesis conditions.[1][5]

Table 1: Effect of Molar Ratio on Esterification Yield [1]

Experiment	Phthalic Anhydride (g)	Isodecanol (g)	Molar Ratio (Isodecanol:Phthalic Anhydride)	Reaction Temp. (°C)	Reaction Time (h)	Esterification Yield (%)
1	143.5	383.0	2.1:1	210	4	94.18
2	71.7	176.1	2.3:1	210	4	98.72
3	71.7	191.4	2.5:1	210	4	99.74

| 4 | 71.7 | 206.9 | 2.7:1 | 210 | 4 | 99.84 |

An excess of isodecanol is used to drive the equilibrium towards the formation of the diester. Optimal yields are achieved at molar ratios of 2.5:1 and higher.[5]

Table 2: Effect of Diesterification Temperature on Yield

Experiment	Molar Ratio (Isodecanol:Phthalic Anhydride)	Diesterification Temp. (°C)	Reaction Time (h)	Esterification Yield (%)
1	2.5:1	190	4	98.15
2	2.5:1	200	4	99.06
3	2.5:1	210	4	99.74
4	2.5:1	220	4	99.78

| 5 | 2.5:1 | 230 | 4 | 99.81 |

Higher temperatures during the diesterification step increase the reaction rate and yield. However, prolonged exposure to excessively high temperatures can lead to thermal degradation and product discoloration.[5]

Experimental Protocol: Two-Stage Synthesis of DIDP

This protocol describes a reliable method for synthesizing DIDP on a laboratory scale using a two-stage heating process with a titanate catalyst.

Materials and Equipment

• Reactants: Phthalic anhydride (≥99%), Isodecanol

• Catalyst: Isopropyl titanate

• Purification Agents: Sodium hydroxide solution (5% w/v), Deionized water

• Inert Gas: Nitrogen (N₂)

• Equipment:

  • Glass reactor (e.g., 500 mL three-neck round-bottom flask)

  • Mechanical stirrer

  • Thermometer or thermocouple

  • Nitrogen inlet adapter

  • Dean-Stark apparatus or similar water trap with a condenser

  • Heating mantle

  • Vacuum distillation setup (for purification)

  • Separatory funnel

Procedure

Step 1: Monoesterification

• Reactor Setup: Assemble the glass reactor with the mechanical stirrer, thermometer, nitrogen inlet, and Dean-Stark apparatus. Ensure all glassware is dry.

• Charge Reactants: Charge the reactor with phthalic anhydride and isodecanol. A molar ratio of 1:2.5 (phthalic anhydride:isodecanol) is recommended for high yield.[4][5]

• Inert Atmosphere: Begin purging the reactor with a gentle stream of nitrogen gas and start agitation.

• Heating: Heat the mixture to 140-150°C. Maintain this temperature for approximately 10 minutes to complete the formation of the monoester intermediate.[4][5]

Step 2: Diesterification

• Catalyst Addition: After the monoesterification is complete, add the isopropyl titanate catalyst to the reaction mixture. The catalyst amount is typically a small percentage of the total reactant weight.

• Increase Temperature: Gradually increase the temperature of the reaction mixture to 210-230°C.[4][5]

• Water Removal: Water will begin to form as a byproduct and collect in the Dean-Stark trap. Continuously remove this water to drive the reaction to completion.

• Reaction Monitoring: Maintain the reaction at this temperature for 3-4 hours.[5] The reaction progress can be monitored by measuring the acid value of the mixture. The reaction is considered complete when the acid value drops below a target threshold (e.g., < 0.1 mg KOH/g).[5]

Step 3: Purification of Crude DIDP

• Dealcoholization (Removal of Excess Isodecanol): After the reaction is complete, cool the mixture. Set up a vacuum distillation apparatus and distill off the excess, unreacted isodecanol under reduced pressure.[1][5]

• Neutralization: Cool the crude ester to approximately 90-95°C. Transfer it to a separatory funnel and wash with a 5% sodium hydroxide solution to neutralize any residual acidic components (unreacted phthalic anhydride or monoester).[5] Agitate well and allow the layers to separate. Remove the lower aqueous layer.

• Water Washing: Wash the organic layer with deionized water at 90-95°C.[5] Repeat the washing process until the aqueous phase is neutral (pH 7-8).

• Drying and Stripping: Heat the washed ester under vacuum or perform steam extraction (stripping) to remove residual water and other volatile impurities.[4][5]

• Filtration: Cool the final product and filter it to obtain a clear, colorless to pale yellow liquid, which is purified diisodecyl phthalate.[5]

Experimental Workflow Diagram

Caption: Workflow for the laboratory synthesis and purification of DIDP.

Troubleshooting Common Issues

• Low Yield: Can be caused by a suboptimal molar ratio, insufficient catalyst, inefficient water removal, or incomplete reaction time/temperature. Ensure an excess of isodecanol is used and that the water trap is functioning correctly.[5]

• Yellow Discoloration: Often a result of high reaction temperatures causing thermal degradation or oxidation due to the presence of air. Maintaining a strict inert nitrogen atmosphere and avoiding prolonged heating at maximum temperatures can mitigate this.[5]

• High Acid Value in Final Product: Indicates incomplete esterification or ineffective neutralization. Ensure the reaction is run to completion by monitoring the acid value. If the reaction is complete, the neutralization and washing steps should be reviewed for thoroughness.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. gst-chem.com [gst-chem.com]
• 3. Diisodecyl Phthalate | C28H46O4 | CID 33599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CN1733695A - Diisodecyl phthalate preparation method - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: Isodecanol as a Solvent for Organic Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction: Isodecanol, a branched-chain ten-carbon alcohol, is a versatile chemical intermediate with established applications in the synthesis of plasticizers, surfactants, and lubricants.[1][2] While its role as a reactant is well-documented, its utility as a "specialty solvent" for organic reactions is an area of growing interest, aligning with the principles of green chemistry.[3][4] Its low volatility, high boiling point, good solvency for a range of organic compounds, and favorable safety profile make it a potential alternative to conventional high-boiling point solvents.[2][5]

These application notes provide a comprehensive overview of the physicochemical properties of isodecanol relevant to its use as a solvent, outline potential applications in organic synthesis with generalized protocols, and present data in a clear, accessible format for researchers.

Physicochemical Properties of Isodecanol

Isodecanol is a mixture of isomers, which influences its physical properties. The data presented below are typical values for commercial grades.[4]

Property	Value	Reference(s)
Molecular Formula	C₁₀H₂₂O	[4]
Molecular Weight	158.28 g/mol	[4]
Appearance	Colorless, slightly viscous liquid	[5]
Odor	Mild, characteristic alcoholic	[5]
Boiling Point	215-225 °C	[5]
Melting Point	-60 °C	[5]
Flash Point	95 °C	[5]
Density	0.838 g/mL at 20 °C	[5]
Vapor Pressure	0.0207 mmHg at 25 °C	[5]
Solubility in Water	Insoluble	[4]
Solubility in Organics	Soluble in most organic solvents	[6]

Applications in Organic Synthesis

Due to its high boiling point, isodecanol is particularly well-suited as a solvent for reactions requiring elevated temperatures to proceed at a reasonable rate or to overcome activation energy barriers. Its alcoholic nature (protic solvent) can also play a role in stabilizing charged intermediates or participating in proton transfer steps.

High-Temperature Esterification Reactions

Isodecanol can serve as a high-boiling solvent for the synthesis of esters from carboxylic acids and other alcohols, particularly when the reactants themselves are high-boiling or solid at room temperature. The use of isodecanol can facilitate the removal of water by-product, driving the reaction equilibrium towards the product.

Generic Protocol: Acid-Catalyzed Esterification

This protocol describes a general procedure for the esterification of a generic carboxylic acid with a generic alcohol using isodecanol as the solvent.

Materials:

• Carboxylic Acid (1.0 eq)

• Alcohol (1.2 eq)

• Isodecanol (as solvent)

• Acid Catalyst (e.g., p-toluenesulfonic acid, 0.02 eq)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Equipment:

• Round-bottom flask

• Dean-Stark apparatus or equivalent setup for water removal

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap and reflux condenser, add the carboxylic acid, alcohol, and isodecanol.

• Add the acid catalyst to the mixture.

• Heat the reaction mixture to reflux. The temperature will depend on the boiling point of the isodecanol and other components.

• Monitor the reaction by observing the collection of water in the Dean-Stark trap. The reaction is considered complete when water ceases to be collected.

• Cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and transfer to a separatory funnel.

• Wash the organic layer with saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to remove the extraction solvent and isodecanol.

• The crude ester can be purified by vacuum distillation or chromatography.

Logical Workflow for Esterification in Isodecanol

Caption: Workflow for a generic high-temperature esterification reaction using isodecanol as a solvent.

Etherification Reactions

Similar to esterifications, the synthesis of certain ethers can be conducted at elevated temperatures. Isodecanol can serve as a suitable solvent, particularly for Williamson ether synthesis involving less reactive alkyl halides or in acid-catalyzed dehydrative etherification of other alcohols.

Generic Protocol: Williamson Ether Synthesis

This protocol outlines a general procedure for the synthesis of an ether from an alcohol and an alkyl halide.

Materials:

• Alcohol (1.0 eq)

• Strong Base (e.g., Sodium Hydride, 1.1 eq)

• Alkyl Halide (1.0 eq)

• Isodecanol (as solvent)

• Quenching agent (e.g., water, saturated ammonium chloride)

• Extraction solvent (e.g., diethyl ether)

• Anhydrous sodium sulfate

Equipment:

• Three-neck round-bottom flask

• Dropping funnel

• Reflux condenser

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Set up a dry three-neck flask under an inert atmosphere.

• Add the alcohol and isodecanol to the flask.

• Carefully add the strong base portion-wise to the stirred solution to form the alkoxide.

• Once the alkoxide formation is complete, add the alkyl halide dropwise from a dropping funnel.

• Heat the reaction mixture to a temperature appropriate for the specific reactants, which may range from room temperature to the reflux temperature of isodecanol, depending on the reactivity.

• Monitor the reaction by TLC or GC until the starting material is consumed.

• Cool the reaction to room temperature and carefully quench by the slow addition of water or saturated ammonium chloride solution.

• Transfer the mixture to a separatory funnel and extract with a suitable organic solvent.

• Wash the combined organic extracts with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude ether by distillation or chromatography.

Potential Advantages and Considerations

Advantages:

• High Boiling Point: Enables reactions to be conducted at high temperatures, potentially increasing reaction rates.

• Low Volatility: Reduces solvent loss through evaporation and minimizes worker exposure to volatile organic compounds (VOCs).[5]

• Chemical Stability: Isodecanol is chemically stable under many reaction conditions.

• Green Chemistry: Can be considered a more environmentally friendly alternative to some traditional high-boiling polar aprotic solvents.

Considerations:

• Product Separation: The high boiling point of isodecanol can make its removal from the final product challenging. Vacuum distillation is often required.

• Reactivity: As a primary alcohol, isodecanol can potentially react under certain conditions (e.g., with strong oxidizing agents or in the presence of catalysts for which it is a substrate).

• Solvency: While a good solvent for many non-polar to moderately polar compounds, its solvency should be tested for specific substrates.

Solvent Selection Logic

Caption: Decision-making process for selecting isodecanol as a reaction solvent.

Conclusion

Isodecanol presents itself as a promising, greener solvent for specific organic reactions that benefit from a high-boiling, protic medium. While its application as a general-purpose reaction solvent is not yet widely documented in academic literature, its physical and chemical properties suggest its potential utility in high-temperature esterifications, etherifications, and other condensation reactions. The provided protocols offer a foundational methodology for researchers to explore the use of isodecanol as a solvent in their synthetic endeavors. Further research and publication of specific examples will be crucial in fully establishing the scope of isodecanol as a valuable solvent in the toolkit of the modern organic chemist.

References

• 1. neuroquantology.com [neuroquantology.com]
• 2. Green Analytical Approaches and Eco-Friendly Solvents: Advancing Industrial Applications and Environmental Sustainability: A Comprehensive Review – Oriental Journal of Chemistry [orientjchem.org]
• 3. researchgate.net [researchgate.net]
• 4. Isodecanol | C10H21OH | CID 32898 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. application.wiley-vch.de [application.wiley-vch.de]

Application of Isodecanol in the Synthesis of Non-ionic Surfactants: A Guide for Researchers

Introduction

Isodecanol, a ten-carbon branched primary alcohol, serves as a crucial hydrophobic starting material in the synthesis of a versatile class of non-ionic surfactants known as isodecanol ethoxylates. These surfactants are produced through the process of ethoxylation, where ethylene oxide (EO) is added to the isodecanol molecule. The resulting isodecanol polyoxyethylene ethers possess a unique molecular structure comprising a branched, hydrophobic isodecanol tail and a hydrophilic polyethylene oxide chain. This amphiphilic nature imparts excellent surface-active properties, making them valuable components in a wide array of applications, including household and industrial cleaners, agricultural formulations, paints and coatings, and personal care products.[1][2] Their branched structure often provides advantages in terms of wetting speed and formulation stability. This document provides detailed application notes and experimental protocols for the synthesis and characterization of isodecanol-based non-ionic surfactants, aimed at researchers, scientists, and professionals in drug development.

Physicochemical Properties of Isodecanol Ethoxylates

The properties and performance of isodecanol ethoxylates are primarily dictated by the length of the polyethylene oxide (PEO) chain, commonly referred to as the degree of ethoxylation. Key parameters for formulation scientists include the Hydrophilic-Lipophilic Balance (HLB), Critical Micelle Concentration (CMC), cloud point, and viscosity.

Table 1: Physicochemical Properties of Isodecanol Ethoxylates

Degree of Ethoxylation (moles EO)	Product Name	Hydrophilic-Lipophilic Balance (HLB)	Cloud Point (°C, 1% aq. soln.)	Critical Micelle Concentration (CMC) (g/L)	Viscosity (mPa·s at 25°C)
3	GL-1003	ca. 9	Data Not Available	Data Not Available	Data Not Available
4	GL-1004	ca. 10.5	Data Not Available	Data Not Available	Data Not Available
5	GL-1005	ca. 11.5	Data Not Available	Data Not Available	Data Not Available
6	GL-1006	ca. 12.5	40-70[2]	Data Not Available[3]	Data Not Available
7	Gl-1007	ca. 13	Data Not Available	Data Not Available	Data Not Available
8	GL-1008	ca. 14	Data Not Available	Data Not Available	Data Not Available
9	GL-1009	ca. 14.5	Data Not Available	Data Not Available	Data Not Available
10	GL-1010	ca. 15	Data Not Available	Data Not Available	Data Not Available
14	GL-1014	ca. 15	Data Not Available	Data Not Available	Data Not Available
Data for HLB values are typical values for a commercial series of isodecanol ethoxylates.[4] The cloud point is a general range for isodecanol ethoxylates.[2] Specific data for CMC and viscosity for a comprehensive series were not available in the searched literature.

Table 2: Performance Characteristics of Isodecanol Ethoxylate (6 Moles EO)

Property	Value	Test Method
Surface Tension (0.1% solution)	~27 mN/m	Wilhelmy Plate
Wetting Time (0.1% solution)	<10 seconds	Draves Wetting Test
Initial Foam Height (0.1% solution)	~130 mm	Ross-Miles Foam Test
Foam Height after 5 min	~110 mm	Ross-Miles Foam Test
Data is based on a comparative performance analysis.[3]

Experimental Protocols

Synthesis of Isodecanol Ethoxylates (Laboratory Scale)

This protocol describes a general procedure for the ethoxylation of isodecanol. The reaction is hazardous and should be performed in a specialized high-pressure reactor by trained personnel.

Materials:

• Isodecanol (C10H22O)

• Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH) (catalyst)

• Ethylene Oxide (EO)

• Inert gas (Nitrogen or Argon)

• Glacial Acetic Acid or Phosphoric Acid (for neutralization)

• High-pressure autoclave reactor equipped with a stirrer, temperature and pressure controls, and an ethylene oxide inlet.

Procedure:

• Reactor Preparation: Ensure the autoclave is clean, dry, and has been leak-tested.

• Charging the Reactor: Charge the reactor with a known amount of isodecanol and the catalyst (typically 0.1-0.5% by weight of the final product).

• Inerting: Purge the reactor multiple times with an inert gas (e.g., nitrogen) to remove all traces of air and moisture.

• Heating and Dehydration: Heat the mixture to 100-120°C under vacuum to remove any residual water from the alcohol and catalyst.

• Reaction Initiation: Raise the temperature to the desired reaction temperature, typically between 130°C and 180°C.

• Ethylene Oxide Addition: Introduce a pre-weighed amount of ethylene oxide into the reactor at a controlled rate. The pressure is typically maintained between 1 and 6 atmospheres. The reaction is highly exothermic and requires careful temperature control.

• Reaction Monitoring: Monitor the reaction progress by observing the decrease in reactor pressure as the ethylene oxide is consumed.

• Digestion: Once all the ethylene oxide has been added, maintain the reaction mixture at the reaction temperature for a "digestion" period (e.g., 30-60 minutes) to ensure complete reaction.

• Cooling and Neutralization: Cool the reactor to below 80°C. Neutralize the catalyst by adding a stoichiometric amount of glacial acetic acid or phosphoric acid.

• Purification: The product can be purified by vacuum stripping to remove any unreacted ethylene oxide and other volatile byproducts. The final product is a mixture of isodecanol ethoxylates with a distribution of PEO chain lengths.

Diagram of the Synthesis Workflow:

Caption: Workflow for the synthesis of isodecanol ethoxylates.

Characterization of Isodecanol Ethoxylates

a) Determination of Ethylene Oxide Distribution by LC-MS

This protocol provides a method for characterizing the distribution of ethylene oxide units in the synthesized surfactant.

Materials:

• Synthesized isodecanol ethoxylate

• Acetonitrile (MS-grade)

• Water (MS-grade)

• Ammonium acetate

• Liquid chromatograph coupled with a mass spectrometer (LC-MS)

• C18 column

Procedure:

• Sample Preparation: Prepare a dilute solution of the isodecanol ethoxylate in acetonitrile or a suitable solvent mixture.

• LC Separation:

  • Set the column temperature (e.g., 35°C).

  • Use a mobile phase gradient of ammonium acetate in water (A) and acetonitrile (B). An example gradient is: 0 min 40% B, 10 min 60% B, 20 min 100% B, 25 min 100% B.

  • Set the flow rate (e.g., 0.2 mL/min).

• MS Detection:

  • Operate the mass spectrometer in positive ion mode with an electrospray ionization (ESI) source.

  • Detect the different ethoxymers using selected ion monitoring (SIM) or full scan mode to identify the distribution of molecular weights corresponding to the different numbers of EO units.

b) Surface Tension Measurement (Wilhelmy Plate Method)

This protocol is used to determine the surface tension of surfactant solutions and the Critical Micelle Concentration (CMC).

Apparatus:

• Tensiometer with a platinum Wilhelmy plate

• Thermostatically controlled sample vessel

• Microbalance

Procedure:

• Solution Preparation: Prepare a stock solution of the isodecanol ethoxylate in deionized water. Create a series of dilutions of decreasing concentration from the stock solution.

• Instrument Calibration: Calibrate the tensiometer according to the manufacturer's instructions.

• Measurement:

  • Place the surfactant solution in the sample vessel and allow it to reach thermal equilibrium (e.g., 25°C).

  • Clean the Wilhelmy plate with a flame to remove any organic contaminants and suspend it from the microbalance.

  • Raise the sample vessel until the liquid surface just touches the bottom of the plate.

  • The force exerted on the plate is measured, and the surface tension is calculated by the instrument's software.[3]

• CMC Determination: Plot the surface tension as a function of the logarithm of the surfactant concentration. The point at which the surface tension becomes relatively constant with increasing concentration is the CMC.

Diagram of the Characterization Workflow:

Caption: Workflow for the characterization of synthesized surfactants.

General Reaction Scheme

The ethoxylation of isodecanol is a base-catalyzed nucleophilic addition reaction. The isodecanol is first deprotonated by the catalyst to form an alkoxide, which then acts as a nucleophile, attacking the electrophilic carbon of the ethylene oxide ring. This process is repeated to build the polyethylene oxide chain.

Diagram of the General Reaction:

Caption: General reaction for the synthesis of isodecanol ethoxylates.

Conclusion

Non-ionic surfactants based on isodecanol are highly effective and versatile materials with a broad range of applications. By controlling the degree of ethoxylation, their properties can be tailored to meet the specific requirements of various formulations. The protocols and data presented in this document provide a foundational guide for the synthesis and characterization of these important surfactants, enabling further research and development in this field.

References

• 1. Isodecyl Alcohol Ethoxylate CAS 78330-20-8 - Buy Isodecyl Alcohol Ethoxylate, 78330-20-8, CAS 78330-20-8 Product on Shanghai Sunwise Chemical Co., Ltd [sunwisechem.com]
• 2. taminkalatak.com [taminkalatak.com]
• 3. benchchem.com [benchchem.com]
• 4. glorywh.com [glorywh.com]

Application Notes and Protocols for the Use of Isodecanol as an Antifoaming Agent in Fermentation Processes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Foam formation is a prevalent issue in many industrial fermentation processes, leading to reduced working volume in bioreactors, potential contamination, and difficulties in process control and downstream processing. The use of antifoaming agents is often essential to mitigate these problems. Isodecanol, a branched-chain C10 fatty alcohol, is an effective antifoaming agent in various applications, including fermentation. Its efficacy is attributed to its ability to reduce surface tension and destabilize the liquid films that constitute foam.

These application notes provide a comprehensive overview of the use of isodecanol as an antifoaming agent in fermentation. Detailed experimental protocols for its evaluation are also presented, along with a summary of its expected performance and potential impacts on fermentation parameters.

Mechanism of Action

The antifoaming action of isodecanol is a physical process driven by its surface-active properties. For an antifoam to be effective, it must be largely insoluble in the foaming medium and have a lower surface tension than the medium itself. The mechanism can be summarized in three steps:

• Entering the Foam Lamella: Isodecanol, being sparingly soluble in aqueous fermentation broths, exists as small droplets. These droplets migrate to the air-liquid interface of the foam bubbles.

• Spreading: Once at the interface, isodecanol spreads rapidly across the surface of the bubble. This spreading is driven by the difference in surface tension between isodecanol and the fermentation medium.

• Destabilization and Rupture: The spreading of isodecanol displaces the surfactants (such as proteins) that stabilize the foam lamella, creating weak points in the bubble wall. This disruption of cohesive forces leads to the rupture of the bubble and the collapse of the foam.[1]

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols: The Role of Isodecanol in High-Performance Lubricant Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction to Isodecanol in Lubricants

Isodecanol, a C10 branched-chain alcohol, is a versatile and critical component in the formulation of high-performance lubricants.[1] Its utility stems from two primary applications: as a direct additive to enhance lubricity and anti-wear properties, and as a key reactant in the synthesis of high-performance synthetic ester base oils.[1] The unique branched structure of isodecanol imparts desirable properties to lubricants, including improved viscosity stability and excellent thermal stability.[1]

Isodecanol can be incorporated into lubricant formulations directly, where its amphiphilic nature—possessing both a polar hydroxyl group and a nonpolar alkyl chain—allows it to form a protective film on metal surfaces. This film acts as a barrier, reducing friction and preventing direct metal-to-metal contact, thereby enhancing lubricity and providing anti-wear protection.[1]

Furthermore, isodecanol is a crucial precursor for the synthesis of various high-performance esters, with diisodecyl phthalate (DIDP) being a notable example.[1] These esters are utilized as synthetic base oils or additives, offering superior thermal stability and favorable low-temperature properties.[1]

Data Presentation: Performance of Isodecanol-Based Lubricants

The inclusion of isodecanol, either directly or as a derivative, significantly enhances the performance characteristics of lubricants. The following tables provide a comparative analysis of isodecanol-based lubricants against industry-standard polyalphaolefin (PAO) and mineral oil-based lubricants.

Performance Metric	Isodecanol-Based Lubricant (Representative Data)	Polyalphaolefin (PAO)-Based Lubricant (Typical)	Mineral Oil-Based Lubricant (Typical)	Test Method
Viscosity Index (VI)	~145	~135	~100	ASTM D2270
Wear Protection (Four-Ball Wear, mm)	~0.40	~0.45	~0.60	ASTM D4172
Oxidation Stability (RPVOT, minutes)	> 400	> 350	~200	ASTM D2272
Note: The data for the isodecanol-based lubricant is representative of synthetic esters derived from isodecanol and is for comparative purposes. Actual values may vary depending on the specific formulation and additives.[2]

Mechanism of Action: Lubricity and Anti-Wear Properties

The efficacy of isodecanol and its ester derivatives as lubricity and anti-wear agents is attributed to their molecular structure. The polar head of the molecule (the hydroxyl group in isodecanol or the ester linkage in its derivatives) is attracted to and adsorbs onto the metal surfaces of engine components. The non-polar hydrocarbon tail then forms a tightly packed, low-friction film. This boundary film physically separates the moving metal surfaces, preventing direct contact and reducing both friction and wear.

Mechanism of Boundary Lubrication.

Experimental Protocols

Detailed methodologies for the synthesis of isodecanol-based esters and the evaluation of lubricant performance are provided below.

Protocol 1: Synthesis of Diisodecyl Phthalate (DIDP) from Isodecanol

This protocol describes the two-stage synthesis of DIDP from phthalic anhydride and isodecanol.

Materials and Equipment:

• Phthalic anhydride

• Isodecanol

• Isopropyl titanate (catalyst)

• 5% Sodium hydroxide solution

• Nitrogen gas source

• Reaction vessel equipped with a mechanical stirrer, thermometer, nitrogen inlet, and a Dean-Stark apparatus with a condenser

• Vacuum distillation setup

• Steam distillation apparatus

Procedure:

Step 1: Mono-esterification

• Charge the reactor with phthalic anhydride and isodecanol in a molar ratio of 1:2.5.

• Begin purging the reactor with nitrogen gas and start agitation.

• Heat the mixture to 140-150°C and maintain this temperature for approximately 10 minutes to complete the mono-esterification.[3]

Step 2: Di-esterification

• After mono-esterification, add the isopropyl titanate catalyst to the reaction mixture.

• Gradually increase the temperature to 210-230°C.

• Continuously remove the water of reaction using the Dean-Stark apparatus to drive the reaction to completion.

• Monitor the reaction progress by measuring the acid value. The reaction is considered complete when the acid value drops to a predetermined low level (typically 3-4 hours).[3]

Step 3: Purification

• Dealcoholization: Cool the reaction mixture and remove excess isodecanol via vacuum distillation.

• Neutralization: Wash the crude ester with a 5% sodium hydroxide solution to neutralize any remaining acidic components.

• Water Washing: Wash the neutralized ester with deionized water until the aqueous phase is neutral.

• Stripping: Heat the washed ester to approximately 180°C and introduce steam to remove any residual volatile organic compounds.

• Filtration: Cool the final product and filter to obtain clear diisodecyl phthalate.[3]

DIDP Synthesis Workflow.

Protocol 2: Lubricant Performance Evaluation

The following protocols are based on standard ASTM test methods to evaluate the performance of the formulated lubricants.

2.1 Viscosity Index (ASTM D2270)

• Objective: To determine the effect of temperature change on the kinematic viscosity of the lubricant.

• Apparatus: Calibrated glass capillary viscometers, constant temperature baths.

• Procedure:

  • Determine the kinematic viscosity of the lubricant sample at 40°C and 100°C using a calibrated viscometer according to ASTM D445.

  • Calculate the Viscosity Index (VI) using the following formula: VI = [(L - U) / (L - H)] * 100 Where:

    • U = Kinematic viscosity of the sample at 40°C

    • L = Kinematic viscosity at 40°C of an oil of 0 VI having the same kinematic viscosity at 100°C as the sample.

    • H = Kinematic viscosity at 40°C of an oil of 100 VI having the same kinematic viscosity at 100°C as the sample.[1]

2.2 Wear Preventive Characteristics (ASTM D4172 - Four-Ball Method)

• Objective: To determine the wear preventive properties of a lubricant under sliding contact.

• Apparatus: Four-Ball Wear Test Machine.

• Procedure:

  • Thoroughly clean four 12.7 mm diameter steel balls and the test cup with a suitable solvent and dry them.

  • Assemble the test apparatus with three balls clamped in the cup and the fourth ball in the chuck.

  • Pour the test lubricant into the cup to cover the three lower balls.

  • Apply a load of 40 kgf (392 N) and maintain the lubricant temperature at 75°C.

  • Rotate the top ball at 1200 rpm for 60 minutes.

  • After the test, measure the average scar diameter on the three lower balls. A smaller scar diameter indicates better wear protection.[2]

2.3 Oxidation Stability (ASTM D2272 - Rotating Pressure Vessel Oxidation Test - RPVOT)

• Objective: To evaluate the oxidation stability of the lubricant.

• Apparatus: Rotating Pressure Vessel Oxidation Test (RPVOT) apparatus.

• Procedure:

  • Place a sample of the lubricant in the pressure vessel with water and a copper catalyst coil.

  • Pressurize the vessel with pure oxygen to 90 psi (620 kPa) and heat to 150°C.

  • Rotate the vessel at a specified speed.

  • Monitor the pressure inside the vessel. The test is complete when the pressure drops by a specified amount from the maximum pressure.

  • The result is reported in minutes, with a longer time indicating higher oxidation stability.

2.4 Flash Point (ASTM D92 - Cleveland Open Cup Method)

• Objective: To determine the lowest temperature at which the lubricant will generate enough vapor to ignite momentarily.

• Apparatus: Cleveland Open Cup (COC) apparatus.

• Procedure:

  • Fill the test cup with the lubricant sample to the filling mark.

  • Heat the sample at a controlled rate.

  • Pass a small test flame across the surface of the liquid at specified temperature intervals.

  • The flash point is the lowest temperature at which the application of the test flame causes the vapors above the surface of the liquid to ignite.[4][5][6]

2.5 Density (ASTM D1298 - Hydrometer Method)

• Objective: To determine the density of the lubricant.

• Apparatus: Glass hydrometer, thermometer, and a clear glass cylinder.

• Procedure:

  • Bring the lubricant sample to the test temperature.

  • Pour the sample into the cylinder.

  • Gently lower the hydrometer into the sample and allow it to settle.

  • Once the hydrometer is stationary, read the scale at the principal surface of the liquid.

  • Record the temperature of the sample.

  • Correct the observed hydrometer reading to the reference temperature (usually 15°C or 60°F) using standard petroleum measurement tables.[7][8]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. scribd.com [scribd.com]
• 5. precisionlubrication.com [precisionlubrication.com]
• 6. petrolube.com [petrolube.com]
• 7. intertekinform.com [intertekinform.com]
• 8. standards.iteh.ai [standards.iteh.ai]

Application Notes and Protocols for the Ethoxylation of Isodecanol in Surfactant Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isodecanol ethoxylates are a significant class of nonionic surfactants, synthesized through the reaction of isodecanol with ethylene oxide.[1][2] This process, known as ethoxylation, introduces a hydrophilic polyethylene glycol chain to the hydrophobic isodecanol backbone. The resulting amphiphilic structure imparts excellent surface-active properties, making these compounds valuable as emulsifiers, wetting agents, dispersants, and detergents in a wide array of industrial and commercial applications.[3][4] Their versatility extends to formulations in household and industrial cleaning, agrochemicals, textiles, and personal care products.[3] The performance characteristics of isodecanol ethoxylates can be tailored by controlling the length of the ethoxy chain, which is determined by the number of ethylene oxide units added to the isodecanol molecule.[2]

Reaction Mechanism and Signaling Pathway

The ethoxylation of isodecanol is typically carried out using a basic catalyst, such as potassium hydroxide (KOH).[1] The reaction proceeds via a nucleophilic substitution mechanism. The catalyst first activates the isodecanol by deprotonating the hydroxyl group, forming a more nucleophilic alkoxide. This alkoxide then attacks the electrophilic carbon atom of the ethylene oxide ring, leading to the opening of the ring and the formation of an ethoxylated alcohol with a new hydroxyl group. This process is repeated as more ethylene oxide molecules are added, extending the polyethylene glycol chain.

Caption: Base-catalyzed ethoxylation of isodecanol.

Experimental Protocols

Materials and Equipment

• Isodecanol (C10H22O) : High purity grade

• Ethylene Oxide (C2H4O) : High purity, lecture bottle or cylinder with appropriate regulator

• Potassium Hydroxide (KOH) : Catalyst, anhydrous pellets

• Nitrogen (N2) : Inert gas for purging

• Glacial Acetic Acid (CH3COOH) : For neutralization

• Autoclave Reactor : Stainless steel, capable of handling high pressure and temperature, equipped with a magnetic stirrer, heating mantle, temperature controller, pressure gauge, and gas inlet/outlet valves.

• Schlenk Line : For handling air-sensitive reagents.

• Standard Glassware : For purification and analysis.

• Analytical Equipment : Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) for product characterization.

Safety Precautions

Ethylene oxide is a highly flammable, toxic, and carcinogenic gas. All handling and reactions must be conducted in a well-ventilated fume hood or a dedicated, controlled environment. Appropriate personal protective equipment (PPE), including safety goggles, face shield, and chemical-resistant gloves, must be worn. The reactor should be pressure-tested before use. An emergency plan should be in place to handle any potential leaks or thermal runaway.

Detailed Experimental Procedure

• Reactor Preparation and Catalyst Charging :

  • Ensure the autoclave reactor is clean and dry.

  • Charge the reactor with the desired amount of isodecanol.

  • Add the catalyst, typically potassium hydroxide, at a concentration of 0.1-0.5% by weight of the final product.

• Dehydration :

  • Seal the reactor and purge with nitrogen gas for 15-20 minutes to remove any air and moisture.

  • Heat the mixture to 110-120°C under a gentle nitrogen stream to remove any residual water from the alcohol and catalyst.

• Ethoxylation Reaction :

  • After dehydration, increase the temperature to the reaction temperature, typically between 140-180°C.[1]

  • Slowly introduce a pre-weighed amount of ethylene oxide into the reactor at a controlled rate. Maintain the reactor pressure between 1-5 bar.[1]

  • The reaction is highly exothermic, and the temperature must be carefully monitored and controlled.

  • The amount of ethylene oxide added will determine the average number of ethoxylate units in the final product.

  • After the addition of ethylene oxide is complete, continue stirring the reaction mixture at the set temperature for 1-2 hours to ensure complete reaction.

• Neutralization and Purification :

  • Cool the reactor to below 80°C.

  • Neutralize the potassium hydroxide catalyst by adding a stoichiometric amount of glacial acetic acid. This will form potassium acetate, a salt that can be removed.

  • The crude product can be purified by filtration to remove the salt.

  • Further purification can be achieved by vacuum stripping to remove any unreacted isodecanol and low molecular weight byproducts.

Characterization

The final product should be characterized to determine the average number of ethoxylate units and the distribution of ethoxylates. This can be achieved using techniques such as:

• Hydroxyl Value Titration : To determine the average molecular weight.

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) : To analyze the distribution of ethoxylate oligomers.[3][5][6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy : To confirm the structure and determine the average degree of ethoxylation.

Data Presentation

The properties of isodecanol ethoxylates vary significantly with the degree of ethoxylation. The following tables summarize key quantitative data for a range of isodecanol ethoxylates.

Table 1: Physicochemical Properties of Isodecanol Ethoxylates

Parameter	Isodecanol + 3 EO	Isodecanol + 5 EO	Isodecanol + 7 EO	Isodecanol + 8 EO	Isodecanol + 10 EO
Appearance (23°C)	Cloudy Liquid	Cloudy Liquid	Cloudy Liquid	Cloudy Liquid	Soft Paste
pH (1% aqueous solution)	5.0 - 7.0	5.0 - 7.0	5.0 - 7.0	5.0 - 7.0	5.0 - 7.0
Hydroxyl Number (mg KOH/g)	~195	~150	~125	~110	~90
HLB Value (calculated)	~9.0	~11.5	~13.0	~14.0	~15.0

Data compiled from various sources.

Table 2: Performance Characteristics of Isodecanol Ethoxylates

Property	Isodecanol + 3 EO	Isodecanol + 5 EO	Isodecanol + 7 EO	Isodecanol + 8 EO	Isodecanol + 10 EO
Cloud Point (°C, 1% in water)	-	~55	~68	~55 (in 10% NaCl)	~68 (in 10% NaCl)
Surface Tension (mN/m, 0.1% at 25°C)	~27	~28	~30	~32	~34
Wetting Time (s, 0.1% at 25°C)	< 10	~15	> 300	> 300	> 300
Foam Height (mm, 0.1% at 25°C, initial)	~130	~120	~110	~100	~90

Data compiled from various sources.

Experimental Workflow Visualization

The following diagram illustrates the overall workflow for the production of isodecanol ethoxylate surfactants.

Caption: Workflow for isodecanol ethoxylate production.

References

• 1. Ethoxylation - Wikipedia [en.wikipedia.org]
• 2. taminkalatak.com [taminkalatak.com]
• 3. researchgate.net [researchgate.net]
• 4. glorywh.com [glorywh.com]
• 5. Determination of Dodecanol and Short-Chained Ethoxylated Dodecanols by LC–MS/MS (with Electrospray Ionization) After Their Derivatization (with Phenyl Isocyanate) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

The Role of Isodecanol in Metal Ion Extraction: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of hydrometallurgy and solvent extraction, the separation and purification of metal ions are critical processes with wide-ranging applications, from the recovery of valuable metals in mining to the removal of metallic impurities in pharmaceutical manufacturing. Solvent extraction, a technique that partitions chemical species between two immiscible liquid phases, is a cornerstone of these processes. The efficiency and efficacy of solvent extraction are heavily reliant on the composition of the organic phase, which typically consists of an extractant and a diluent. Isodecanol, a C10 branched-chain alcohol, plays a pivotal role as a phase modifier in these systems. Its primary function is to prevent the formation of a third phase, improve phase disengagement, and enhance the overall stability and performance of the extraction process. These application notes provide detailed protocols and quantitative data on the use of isodecanol in the extraction of various metal ions.

Core Functions of Isodecanol in Solvent Extraction

Isodecanol is primarily incorporated into the organic phase to mitigate several challenges encountered during solvent extraction:

• Prevention of Third-Phase Formation: The formation of a third, often viscous and unmanageable, phase can occur at high metal loadings in the organic phase. Isodecanol, by increasing the polarity of the organic diluent, enhances the solubility of the metal-extractant complex, thereby preventing this detrimental phenomenon[1].

• Improved Phase Separation: Isodecanol can reduce the interfacial tension between the organic and aqueous phases, leading to faster and cleaner phase disengagement after mixing. This is crucial for the efficiency of continuous counter-current extraction circuits.

• Enhanced Solvating Power: As a modifier, isodecanol can solvate the metal-extractant complex, which can influence the extraction equilibrium and, in some cases, the selectivity of the extraction process[2].

• Synergistic and Antagonistic Effects: While primarily a physical modifier, isodecanol can sometimes participate in the extraction mechanism, leading to synergistic (enhanced extraction) or antagonistic (reduced extraction) effects, depending on the metal ion and the primary extractant used. For instance, an increase in isodecanol concentration has been shown to decrease the extraction efficiency of Europium (Eu³⁺) with octyl-phenyl N, N diisobutyl carbamoyl methyl phosphine oxide (CMPO)[2].

Application 1: Separation of Cobalt (Co²⁺) and Nickel (Ni²⁺)

The separation of cobalt and nickel is a significant challenge in hydrometallurgy due to their similar chemical properties. Solvent extraction using organophosphorus acids is a common method, and isodecanol is often employed as a phase modifier.

Quantitative Data

The following table summarizes the effect of isodecanol as a diluent modifier on the distribution coefficients (D) of cobalt and nickel using the sodium salt of di(2-ethylhexyl) phosphoric acid (Na-DEHPA) as the extractant. A higher distribution coefficient indicates a greater preference for the metal ion to be in the organic phase.

Metal Ion	Diluent Modifier (5% v/v in Escaid 100)	Temperature (°C)	Distribution Coefficient (D)	Separation Factor (β = Dco/DNi)	Reference
Cobalt (Co²⁺)	Isodecanol	50	2.6	1.18	[3]
Nickel (Ni²⁺)	Isodecanol	50	2.2	[3]
Cobalt (Co²⁺)	Tributyl Phosphate (TBP)	50	10.0	10.0	[3]
Nickel (Ni²⁺)	Tributyl Phosphate (TBP)	50	1.0	[3]

Note: While TBP shows a higher separation factor in this specific instance, isodecanol is noted to produce higher distribution coefficients for nickel compared to TBP-modified systems, indicating its utility in specific process designs[3].

Experimental Protocol: Cobalt-Nickel Separation

This protocol describes a general procedure for the solvent extraction separation of cobalt and nickel using an organophosphorus extractant with isodecanol as a phase modifier.

1. Organic Phase Preparation:

• Prepare the organic phase by dissolving the desired concentration of the primary extractant (e.g., 0.5 M Di(2-ethylhexyl) phosphoric acid - DEHPA) and a specific volume percentage of isodecanol (e.g., 5-15% v/v) in a suitable organic diluent (e.g., kerosene, Escaid 100).

• The extractant may be partially saponified by contacting the organic phase with a stoichiometric amount of a strong base (e.g., NaOH) to control the pH during extraction.

2. Extraction:

• Contact the prepared organic phase with an aqueous feed solution containing cobalt and nickel ions (e.g., in a sulfate or chloride medium) at a defined aqueous-to-organic (A:O) phase ratio (e.g., 1:1).

• The pH of the aqueous phase is a critical parameter and should be adjusted to the optimal range for selective cobalt extraction (typically pH 5-6 for DEHPA).

• Agitate the two phases vigorously for a sufficient time (e.g., 5-15 minutes) to reach equilibrium.

• Allow the phases to separate in a separatory funnel or a mixer-settler unit.

3. Stripping:

• Separate the cobalt-loaded organic phase from the nickel-containing aqueous raffinate.

• Contact the loaded organic phase with an acidic stripping solution (e.g., 1-2 M H₂SO₄) at a defined O:A ratio.

• Agitate the phases to transfer the cobalt ions from the organic phase to the aqueous stripping solution.

• Separate the phases to obtain a purified cobalt solution and the regenerated organic phase, which can be recycled.

4. Analysis:

• Analyze the concentrations of cobalt and nickel in the initial aqueous feed, the raffinate, and the strip solution using methods such as Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).

• Calculate the distribution coefficients (D) and the separation factor (β) to evaluate the efficiency of the separation.

Experimental Workflow: Cobalt-Nickel Separation

References

• 1. Synergistic solvent extraction of rare earth elements | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. US4210625A - Process for separating cobalt and nickel by solvent extraction - Google Patents [patents.google.com]

Synthesis of Isodecyl Acrylate from Isodecanol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of isodecyl acrylate from isodecanol. The methodologies outlined below are intended to guide researchers in the efficient and high-yield production of this versatile monomer, which finds applications in the development of polymers, coatings, and adhesives.

Introduction

Isodecyl acrylate is an important acrylic ester monomer utilized in the synthesis of various polymers. Its branched isodecyl group imparts flexibility, hydrophobicity, and good weathering resistance to the resulting polymers. This document details two primary methods for its synthesis: direct esterification of isodecanol with acrylic acid and transesterification of methyl acrylate with isodecanol.

Reaction Pathways

The synthesis of isodecyl acrylate can be achieved through two primary chemical reactions as illustrated below.

Application Notes and Protocols: Isodecanol as a Reagent in Agricultural Chemical Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isodecanol, a ten-carbon branched-chain alcohol, serves as a versatile chemical intermediate in various industrial applications. In the agricultural sector, its primary role as a reagent is in the synthesis of phenoxy herbicides, a class of selective herbicides used to control broadleaf weeds. Isodecanol's branched structure and lipophilic nature are leveraged to modify the properties of the active herbicidal ingredient, influencing its absorption, translocation, and environmental fate.

While less documented as a direct reagent in the synthesis of fungicidal and insecticidal active ingredients, isodecanol and its derivatives are utilized in the formulation of these products as solvents, dispersants, and adjuvants. Furthermore, long-chain alcohol esters, in general, have been investigated for their inherent fungicidal and insecticidal properties.

This document provides detailed application notes and protocols for the use of isodecanol as a reagent in the production of agricultural chemicals, with a primary focus on herbicide synthesis due to the availability of detailed scientific and patent literature.

Isodecanol in Herbicide Synthesis: Phenoxy Herbicides

The most prominent use of isodecanol as a reagent in agricultural chemical production is in the esterification of phenoxyacetic acids to form herbicidal esters. The resulting long-chain esters, such as isodecyl 2,4-dichlorophenoxyacetate, are effective synthetic auxins that disrupt normal plant growth, leading to the death of susceptible broadleaf weeds.

Experimental Protocol: Synthesis of 2,4-D Isodecyl Ester

This protocol is adapted from established esterification procedures for phenoxyacetic acids with long-chain alcohols.

Materials:

• 2,4-Dichlorophenoxyacetic acid (2,4-D)

• Isodecanol

• Toluene (or other suitable water-immiscible solvent)

• Concentrated sulfuric acid (catalyst)

• 5% Sodium hydroxide solution

• Activated carbon

• Anhydrous sodium sulfate

Equipment:

• Three-necked round-bottom flask

• Reflux condenser with a Dean-Stark trap

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Filtration apparatus

Procedure:

• Reaction Setup: In a 1000 mL three-necked flask equipped with a reflux condenser, Dean-Stark trap, and magnetic stirrer, combine 2,4-D (e.g., 110.5 g) and isodecanol. The molar ratio of 2,4-D to isodecanol can be varied, with an excess of the alcohol often used to drive the reaction to completion (e.g., a molar ratio of 1:1.2 to 1:1.5).

• Solvent and Catalyst Addition: Add toluene (e.g., 300 mL) to the flask to facilitate azeotropic removal of water. Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1.5 g).

• Esterification: Heat the mixture to reflux. Water produced during the esterification will be collected in the Dean-Stark trap. The reaction progress can be monitored by tracking the amount of water collected or by analytical techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to measure the consumption of 2,4-D. The reaction is typically complete within 3-5 hours.

• Neutralization and Washing: Once the reaction is complete, cool the mixture to approximately 60°C. Transfer the reaction mixture to a separatory funnel and wash with a 5% sodium hydroxide solution to remove any unreacted 2,4-D and the sulfuric acid catalyst. The aqueous layer should be alkaline (pH ~10). Separate the organic layer.

• Purification: Wash the organic layer with water until the washings are neutral. Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal and Product Isolation: Remove the toluene by distillation under atmospheric pressure, followed by reduced pressure to remove any remaining volatile components. The resulting product is the 2,4-D isodecyl ester. For higher purity, the product can be further purified by vacuum distillation.

Quantitative Data

The following table summarizes typical quantitative data for the synthesis of phenoxy herbicide esters using long-chain alcohols, adapted from patent literature.

Parameter	Value	Reference
Reactants	2,4-Dichlorophenoxyacetic acid, Isooctyl alcohol	Patent CN114773190A
Catalyst	Concentrated Sulfuric Acid	Patent CN114773190A
Solvent	Toluene	Patent CN114773190A
Reaction Time	~3 hours	Patent CN114773190A
Product Purity	>97% (normalized)	Patent CN114773190A
Yield	~95% (weight yield)	Patent CN114773190A

Mechanism of Action: Synthetic Auxins

Phenoxy herbicides like 2,4-D and its esters are synthetic auxins. They mimic the natural plant hormone indole-3-acetic acid (IAA), but are not readily metabolized by the plant. This leads to an overload of auxin signaling, causing uncontrolled and disorganized cell division and elongation, which ultimately results in the death of the plant. The ester form is generally more lipophilic than the acid form, facilitating its absorption through the waxy cuticle of plant leaves. Once inside the plant, the ester is hydrolyzed to the active 2,4-D acid.

Caption: Auxin signaling pathway disruption by 2,4-D.

Isodecanol in Fungicide and Insecticide Production

Direct synthesis of fungicidal or insecticidal active ingredients using isodecanol as a primary reagent is not well-documented in publicly available literature. However, the broader class of long-chain alcohols and their ester derivatives exhibit biological activity and are utilized in agricultural formulations.

Application Notes

• Formulation Component: Isodecanol's properties as a solvent with low volatility and good compatibility with organic compounds make it a suitable component in emulsifiable concentrate (EC) and oil dispersion (OD) formulations of various fungicides and insecticides. In these formulations, it can help to dissolve the active ingredient and improve its stability and handling characteristics.

• Adjuvant Properties: Isodecanol and its ethoxylates can act as adjuvants, enhancing the efficacy of pesticides by improving wetting, spreading, and penetration of the active ingredient through the plant cuticle or insect exoskeleton.

• Inherent Biological Activity of Esters: Research has shown that certain fatty acid esters and other long-chain alcohol esters possess inherent fungicidal and insecticidal properties. While specific commercial products based on isodecyl esters for these applications are not prominent, this area represents a potential for future research and development. The mechanism of action for such compounds is often related to the disruption of cell membranes or protective layers of the target organisms.

General Workflow for Investigating Isodecyl Esters as Fungicides/Insecticides

The following workflow outlines a general approach for researchers interested in exploring the potential of isodecyl esters as novel agricultural chemicals.

Application Notes and Protocols: Formulation of Isodecanol-Based Microemulsions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Microemulsions are clear, thermodynamically stable, isotropic mixtures of an oil phase, an aqueous phase, a surfactant, and a cosurfactant.[1] These systems have garnered significant interest in the pharmaceutical sciences as potential drug delivery vehicles due to their ability to enhance the solubilization of poorly water-soluble drugs, improve bioavailability, and facilitate permeation across biological membranes.[1][2] Isodecanol, a branched-chain fatty alcohol, can serve as a cosurfactant or part of the oil phase in microemulsion formulations. Its role is crucial in reducing the interfacial tension between the oil and water phases, increasing the fluidity of the interfacial film, and influencing the overall stability and structure of the microemulsion.[3]

These application notes provide a comprehensive guide to the formulation and characterization of isodecanol-based microemulsions, complete with detailed experimental protocols and representative data.

Key Components and Their Roles

• Oil Phase: The non-aqueous component of the microemulsion. This can be a variety of oils, such as isopropyl myristate, oleic acid, or even isodecanol itself. The choice of oil phase depends on the drug's solubility and the desired application.[1][3]

• Aqueous Phase: Typically purified water, which may contain buffers, salts, or the hydrophilic drug.[2]

• Surfactant: An amphiphilic molecule that reduces the interfacial tension between the oil and aqueous phases. Non-ionic surfactants like Tween 80 or Cremophor EL are commonly used in pharmaceutical formulations due to their lower toxicity.[1][3]

• Cosurfactant: A short to medium-chain alcohol, such as isodecanol, that works in conjunction with the surfactant to further reduce interfacial tension and increase the flexibility of the interfacial film, allowing for the formation of a stable microemulsion.[2][3]

Experimental Protocols

Protocol 1: Construction of a Pseudo-Ternary Phase Diagram

A pseudo-ternary phase diagram is essential for identifying the concentration ranges of the components that lead to the formation of a stable microemulsion.[3] The diagram is constructed by keeping the ratio of surfactant to cosurfactant (Sₘᵢₓ) constant while varying the concentrations of the oil, aqueous phase, and Sₘᵢₓ.

Materials:

• Isodecanol (Cosurfactant)

• Selected Oil Phase (e.g., Isopropyl Myristate)

• Selected Surfactant (e.g., Tween 80)

• Purified Water (Aqueous Phase)

• Glass vials

• Vortex mixer

• Burette

Procedure:

• Prepare Surfactant/Cosurfactant Mixtures (Sₘᵢₓ): Prepare mixtures of the surfactant and isodecanol at different weight ratios (e.g., 1:1, 2:1, 1:2).[2]

• Prepare Oil and Sₘᵢₓ Mixtures: For each Sₘᵢₓ ratio, prepare a series of mixtures of the oil phase and the Sₘᵢₓ in different weight ratios, from 9:1 to 1:9, in separate glass vials.[3]

• Aqueous Titration: Titrate each oil/Sₘᵢₓ mixture with purified water dropwise from a burette under constant, gentle stirring.[2]

• Visual Observation: After each addition of water, vortex the vial for 1-2 minutes and allow it to equilibrate.[3] Visually inspect the sample for transparency and homogeneity. The transition from a clear, single-phase microemulsion to a turbid or biphasic system is the endpoint.[2]

• Record Data: Record the amount of water added to reach the endpoint.[2]

• Calculate Compositions: Calculate the weight percentage of each component (oil, water, and Sₘᵢₓ) at each endpoint.[2]

• Plot the Phase Diagram: Plot the data on a ternary phase diagram to delineate the boundaries of the stable microemulsion region.[3]

Diagram 1: Experimental Workflow for Constructing a Pseudo-Ternary Phase Diagram

Caption: Workflow for constructing a pseudo-ternary phase diagram.

Protocol 2: Preparation of Isodecanol-Based Microemulsions

This protocol describes the preparation of an oil-in-water (o/w) microemulsion using the spontaneous emulsification method.[3]

Materials:

• Oil Phase (e.g., Isopropyl Myristate)

• Aqueous Phase (Purified Water)

• Surfactant (e.g., Tween 80)

• Cosurfactant (Isodecanol)

• Active Pharmaceutical Ingredient (API) - optional

• Magnetic stirrer and stir bar

• Beakers and graduated cylinders

Procedure:

• Prepare the Oil Phase: Accurately weigh the desired amount of the oil phase into a beaker. If using a lipophilic API, dissolve it in the oil phase with gentle stirring.[3]

• Prepare the Sₘᵢₓ: In a separate beaker, accurately weigh the required amounts of the surfactant and isodecanol according to a ratio determined from the phase diagram to be within the stable microemulsion region. Mix thoroughly.[3]

• Form the Microemulsion Precursor: Add the Sₘᵢₓ to the oil phase and stir until a clear, homogenous solution is formed.[3]

• Titration with Aqueous Phase: Slowly add the aqueous phase dropwise to the oil-Sₘᵢₓ mixture while continuously stirring.[3]

• Observation: The initial mixture may be turbid and will gradually become clear and transparent upon the formation of the microemulsion.[3]

• Equilibration: Allow the final mixture to stir for an additional 15-30 minutes to ensure complete equilibration.[3]

Protocol 3: Characterization of Microemulsions

Dynamic Light Scattering (DLS) is used to measure the mean droplet size and size distribution (PDI) of the microemulsion.[2]

Equipment:

• Dynamic Light Scattering (DLS) instrument

• Cuvettes

Procedure:

• Sample Preparation: Dilute the microemulsion sample with filtered deionized water to an appropriate concentration to avoid multiple scattering effects. A 100-fold dilution is a good starting point.[2]

• Instrument Setup: Turn on the DLS instrument and allow it to equilibrate. Set the measurement parameters, including temperature (typically 25°C) and scattering angle.[3]

• Measurement: Place the diluted sample in a clean cuvette and place it in the DLS instrument. Allow the sample to thermally equilibrate.[2]

• Data Acquisition: Perform the measurement. The instrument will generate a correlation function to calculate the droplet size distribution, mean droplet size, and PDI.[2]

• Reproducibility: Repeat the measurement at least three times to ensure reproducibility.[2]

This technique helps determine the type of microemulsion (oil-in-water, water-in-oil, or bicontinuous).[2]

Equipment:

• Conductivity meter with a probe

• Glass beaker

• Magnetic stirrer and stir bar

Procedure:

• Setup: Place a known mixture of the oil phase, surfactant, and isodecanol in a glass beaker with a magnetic stir bar. Immerse the conductivity probe into the mixture.[2]

• Titration: Gradually add the aqueous phase to the mixture while stirring and record the conductivity reading after each addition.[2]

• Data Analysis: Plot the conductivity as a function of the volume fraction of the aqueous phase.

  • W/O Microemulsion: Low initial conductivity that remains low with the addition of water.[2]

  • O/W Microemulsion: A significant increase in conductivity with the addition of water.[2]

  • Bicontinuous Microemulsion: A sharp increase in conductivity at a specific water concentration, indicating a percolation threshold.[2]

Diagram 2: Microemulsion Type Identification by Conductivity

Caption: Relationship between conductivity and microemulsion type.

Centrifugation:

• Procedure: Centrifuge the microemulsion formulation at 3500-5000 rpm for 30 minutes.[2]

• Acceptance Criteria: No signs of phase separation.[2]

Freeze-Thaw Cycles:

• Procedure: Subject the microemulsion to at least three cycles of freezing (-20°C for 48 hours) and thawing (room temperature for 48 hours).[2]

• Acceptance Criteria: The formulation should remain stable without any phase separation.[2]

Quantitative Data Summary

The following tables summarize the typical effects of isodecanol (as a cosurfactant) on the physicochemical properties of microemulsions. The data presented are representative examples to illustrate the expected trends.

Table 1: Effect of Isodecanol Concentration on Microemulsion Droplet Size and Polydispersity Index (PDI)

Surfactant:Cosurfactant (S:CoS) Ratio (w/w)	Oil Phase (%)	Aqueous Phase (%)	Sₘᵢₓ (%)	Mean Droplet Size (nm)	PDI
1:1	10	40	50	50 ± 5	0.15 ± 0.02
2:1	10	40	50	75 ± 8	0.25 ± 0.03
1:2	10	40	50	30 ± 4	0.10 ± 0.01

Note: These are illustrative values. Actual values will depend on the specific components and their concentrations.

Table 2: Stability Assessment of Optimized Isodecanol-Based Microemulsion

Stability Test	Conditions	Observation	Result
Centrifugation	5000 rpm for 30 min	No phase separation	Pass
Freeze-Thaw Cycles	3 cycles (-20°C to 25°C)	No phase separation	Pass

Conclusion

The formulation of isodecanol-based microemulsions requires a systematic approach involving the construction of phase diagrams to identify stable regions, followed by careful preparation and thorough characterization. The protocols and data presented in these application notes provide a solid foundation for researchers and drug development professionals to formulate and evaluate isodecanol-based microemulsions for various pharmaceutical applications, particularly for enhancing the delivery of poorly soluble drugs. The versatility of isodecanol as a cosurfactant allows for the fine-tuning of microemulsion properties to meet specific formulation goals.

References

• 1. Microemulsions as transdermal drug delivery vehicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Application Notes: Isodecanol in the Synthesis of Fragrance Esters

Introduction

Isodecanol, a ten-carbon branched-chain alcohol, serves as a valuable precursor in the synthesis of various esters utilized in the fragrance industry. Its branched structure contributes to unique olfactory properties and good stability in formulations. Fragrance esters derived from isodecanol, such as isodecyl acetate, isodecyl formate, and isodecyl propionate, offer a range of pleasant aromas, from fruity and floral to sweet and clean notes. The most common method for synthesizing these esters is the Fischer-Speier esterification, an acid-catalyzed reaction between isodecanol and the corresponding carboxylic acid.[1][2] This document provides detailed application notes and experimental protocols for the synthesis of these fragrance esters, aimed at researchers and professionals in the chemical and fragrance industries.

Key Fragrance Esters from Isodecanol

• Isodecyl Acetate: This ester is characterized by a fresh, citrus-green, herbal, and clean aroma.[3] It is a popular ingredient in a variety of personal care products, cosmetics, and household items due to its pleasant scent and high stability.[3]

• Isodecyl Formate: Formate esters often contribute to fruity and floral notes in fragrances. Isodecyl formate is expected to provide a fresh and uplifting character to fragrance compositions.

• Isodecyl Propionate: Propionate esters are known for their sweet and fruity profiles. Isodecyl propionate can impart a warm, fruity complexity to fragrance blends.

Data Presentation

The following tables summarize the typical reaction parameters and expected outcomes for the synthesis of isodecyl esters via Fischer esterification.

Table 1: Synthesis of Isodecyl Acetate

Parameter	Value
Reactants	Isodecanol, Acetic Acid
Molar Ratio (Isodecanol:Acetic Acid)	1:1.2 to 1:2
Catalyst	Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic Acid (p-TsOH)
Catalyst Loading	0.5 - 2.0 mol% (relative to isodecanol)
Reaction Temperature	100 - 140 °C
Reaction Time	4 - 8 hours
Expected Yield	85 - 95%
Product Purity (after purification)	> 98%

Table 2: Synthesis of Isodecyl Formate (Typical Parameters)

Parameter	Value
Reactants	Isodecanol, Formic Acid
Molar Ratio (Isodecanol:Formic Acid)	1:1.2 to 1:2
Catalyst	Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic Acid (p-TsOH)
Catalyst Loading	0.5 - 2.0 mol% (relative to isodecanol)
Reaction Temperature	80 - 120 °C
Reaction Time	3 - 6 hours
Expected Yield	80 - 90%
Product Purity (after purification)	> 97%

Note: Data for isodecyl formate is based on typical values for Fischer esterification of primary alcohols with formic acid, as specific experimental data is limited in publicly available literature.

Table 3: Synthesis of Isodecyl Propionate (Typical Parameters)

Parameter	Value
Reactants	Isodecanol, Propionic Acid
Molar Ratio (Isodecanol:Propionic Acid)	1:1.2 to 1:2
Catalyst	Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic Acid (p-TsOH)
Catalyst Loading	0.5 - 2.0 mol% (relative to isodecanol)
Reaction Temperature	100 - 140 °C
Reaction Time	5 - 10 hours
Expected Yield	85 - 95%
Product Purity (after purification)	> 98%

Note: Data for isodecyl propionate is based on typical values for Fischer esterification of primary alcohols with propionic acid, as specific experimental data is limited in publicly available literature.

Reaction Mechanism and Experimental Workflow

The synthesis of isodecyl esters is primarily achieved through the Fischer esterification mechanism. This acid-catalyzed nucleophilic acyl substitution is a reversible reaction.[2][4]

Caption: Fischer esterification reaction pathway.

The general workflow for the synthesis and purification of isodecyl fragrance esters is outlined below.

Caption: General experimental workflow for ester synthesis.

Experimental Protocols

Protocol 1: Synthesis of Isodecyl Acetate

This protocol details the laboratory-scale synthesis of isodecyl acetate via Fischer esterification.

Materials:

• Isodecanol

• Glacial Acetic Acid

• Concentrated Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic Acid (p-TsOH)

• Toluene (optional, for azeotropic removal of water)

• 5% Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (NaCl) solution (brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Dean-Stark apparatus (if using toluene) or reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reaction Setup: Assemble a round-bottom flask with a magnetic stirrer, heating mantle, and a reflux condenser. If using toluene for azeotropic water removal, a Dean-Stark apparatus should be placed between the flask and the condenser.

• Charging Reactants: To the flask, add isodecanol (1.0 mol) and glacial acetic acid (1.5 mol). If using, add toluene as the solvent.

• Catalyst Addition: Slowly and carefully add the acid catalyst (e.g., 1-2 mol% of concentrated H₂SO₄) to the stirred reaction mixture.

• Esterification: Heat the mixture to reflux (typically 100-140 °C) and maintain for 4-8 hours. The progress of the reaction can be monitored by collecting the water byproduct in the Dean-Stark trap or by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with:

    • Water

    • 5% Sodium Bicarbonate solution (to neutralize the acid catalyst, be cautious of CO₂ evolution)

    • Saturated Sodium Chloride solution (brine)

  • Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter to remove the drying agent.

  • Concentrate the filtrate using a rotary evaporator to remove the solvent and any unreacted acetic acid.

  • Purify the crude isodecyl acetate by vacuum distillation to obtain the final product.

• Characterization: Confirm the identity and purity of the product using GC-MS, NMR, and IR spectroscopy.

Protocol 2: General Protocol for the Synthesis of Isodecyl Formate and Isodecyl Propionate

This generalized protocol can be adapted for the synthesis of isodecyl formate and isodecyl propionate by selecting the appropriate carboxylic acid.

Materials:

• Isodecanol

• Formic Acid or Propionic Acid

• Acid Catalyst (e.g., H₂SO₄ or p-TsOH)

• Appropriate work-up and purification reagents as listed in Protocol 1.

Procedure:

• Reaction Setup and Charging Reactants: Following the setup in Protocol 1, charge the round-bottom flask with isodecanol (1.0 mol) and the chosen carboxylic acid (formic acid or propionic acid, 1.5 mol).

• Catalyst Addition: Add the acid catalyst (1-2 mol%) to the reaction mixture.

• Esterification: Heat the mixture to reflux. The reaction temperature will depend on the boiling point of the reactants (for isodecyl formate, typically 80-120 °C; for isodecyl propionate, 100-140 °C). The reaction time will generally be between 3-10 hours. Monitor the reaction as described previously.

• Work-up and Purification: Follow the work-up and purification steps as detailed in Protocol 1. The specific conditions for vacuum distillation (temperature and pressure) will need to be adjusted based on the boiling point of the target ester.

• Characterization: Analyze the final product to confirm its identity and purity.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

• Concentrated acids are highly corrosive and should be handled with extreme care.

• The organic solvents and reactants are flammable; avoid open flames.

• Be cautious of pressure buildup during the neutralization step with sodium bicarbonate. Vent the separatory funnel frequently.

References

• 1. Fischer Esterification [organic-chemistry.org]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. isodecyl acetate, 69103-24-8 [thegoodscentscompany.com]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]

Isodecanol as a Plasticizer for Polyvinyl Chloride (PVC) Formulations: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of isodecanol-derived plasticizers, primarily Diisodecyl Phthalate (DIDP), in Polyvinyl Chloride (PVC) formulations. This document includes comparative performance data, detailed experimental protocols for material characterization, and visual representations of the underlying chemical interactions and experimental workflows.

Introduction to Isodecanol-Based Plasticizers in PVC

Plasticizers are essential additives incorporated into PVC to enhance its flexibility, durability, and processability. Isodecanol, a C10 alcohol, is a key precursor in the synthesis of high molecular weight phthalate plasticizers like DIDP. These plasticizers are favored in applications demanding high permanence, low volatility, and excellent thermal stability, such as in automotive interiors, wire and cable insulation, and medical devices. The longer carbon chain of isodecanol in DIDP results in a higher molecular weight plasticizer, which contributes to its reduced migration and extraction potential compared to lower molecular weight plasticizers.

Performance Data of Isodecanol-Based Plasticizers

The selection of a plasticizer is critical as it directly influences the mechanical and thermal properties of the final PVC product. The following tables summarize the comparative performance of DIDP against other common plasticizers.

Table 1: Comparative Performance of Plasticizers in a Flexible PVC Formulation

Property	Test Method	Unplasticized PVC	PVC + DIDP (67 PPHR)	PVC + DINP (67 PPHR)	PVC + DOTP (67 PPHR)
Mechanical Properties
Shore A Hardness (10s)	ASTM D2240	>100 (Shore D)	83	83	84
Tensile Strength (MPa)	ASTM D412	~52	15.9	14.8	15.2
Elongation at Break (%)	ASTM D412	<50	340	350	330
Low-Temperature Flexibility
Torsional Flex Temp. (°C, Tf)	ASTM D1043	>80	-33	-35	-31
Permanence
Volatility (% Weight Loss)	ASTM D1203	N/A	1.3	1.6	0.8

Note: Data for plasticized PVC is compiled from industry technical data sheets for a standardized calendering-grade PVC resin formulation containing 100 PPHR of PVC resin and 7.0 PPHR of a stabilizer system.[1] Data for unplasticized PVC is representative of rigid PVC.

Table 2: Effect of DIDP Concentration on Mechanical and Thermal Properties of PVC

Property	Test Method	PVC + 40 wt% DIDP	PVC + 45 wt% DIDP	PVC + 50 wt% DIDP	PVC + 55 wt% DIDP	PVC + 60 wt% DIDP
Tensile Strength (MPa)	ASTM D412	~18	~16	~15	~14	~13
Elongation at Break (%)	ASTM D412	~300	~350	~380	~400	~420
Shore A Hardness	ASTM D2240	~85	~83	~81	~79	~77
Thermal Stability (Beilstein Test)	-	Good	Excellent	Good	Fair	Poor
Weight Loss (%)	-	High	Low	Low	Low	Low

Note: This data illustrates the general trend of increasing DIDP concentration on the properties of a PVC blend.[2]

Experimental Protocols

Detailed methodologies for key experiments are provided below to allow for replication and further research.

Sample Preparation: Compounding and Molding

Objective: To prepare standardized plasticized PVC samples for subsequent testing.

Materials:

• PVC resin (e.g., calendering grade)

• Isodecanol-based plasticizer (e.g., DIDP)

• Thermal stabilizer (e.g., Ca/Zn stearate)

• Lubricant

Protocol:

• Formulation: Prepare PVC formulations with a fixed concentration of plasticizer (e.g., 50 parts per hundred of resin - phr), thermal stabilizer, and lubricant.

• Compounding: Homogenize the compound on a two-roll mill at a set temperature (e.g., 160°C) until a uniform sheet is formed.

• Molding: Press the milled sheets into plaques of a specified thickness using a hydraulic press at a defined temperature and pressure, followed by controlled cooling.

• Conditioning: Condition the molded plaques at a standard temperature and humidity (e.g., 23°C and 50% relative humidity) for at least 48 hours before testing.

Mechanical Properties Testing

Standard: ASTM D2240

Objective: To measure the indentation hardness of the plasticized PVC.

Apparatus: Shore A durometer.

Protocol:

• Place the conditioned PVC plaque on a flat, hard surface.

• Press the durometer firmly against the specimen, ensuring the presser foot is in full contact.

• Record the reading on the durometer scale after a specified time (typically 10 seconds).

• Repeat the measurement at several different locations on the specimen and calculate the average value.

Standard: ASTM D412

Objective: To determine the tensile strength, elongation at break, and modulus of the plasticized PVC.

Apparatus: Universal Testing Machine (UTM) with appropriate grips and extensometer.

Protocol:

• Die-cut dumbbell-shaped specimens from the conditioned PVC plaques.

• Measure the thickness and width of the narrow section of each specimen.

• Mount the specimen in the grips of the UTM.

• Apply a tensile load at a constant crosshead speed (e.g., 500 mm/min) until the specimen ruptures.

• Record the load and elongation throughout the test.

• Calculate the tensile strength, elongation at break, and modulus from the stress-strain curve.

Thermal Properties Testing

Objective: To evaluate the thermal stability of the plasticized PVC by measuring its weight loss as a function of temperature.

Apparatus: Thermogravimetric Analyzer.

Protocol:

• Place a small, known weight of the plasticized PVC sample into the TGA sample pan.

• Heat the sample at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.g., nitrogen or air).

• Record the sample weight as a function of temperature.

• The TGA curve will show the onset temperature of degradation and the temperature of maximum weight loss, indicating the thermal stability of the material. PVC typically exhibits a two-stage weight loss, with the first stage corresponding to the loss of HCl (dehydrochlorination).[3]

Standard: ISO 182-1

Objective: A static thermal stability test to determine the time until acidic HCl fumes are evolved from the heated PVC sample.

Apparatus: Heating block with test tubes, Congo Red indicator paper.

Protocol:

• Place a sample of the plasticized PVC in a test tube.

• Insert a strip of Congo Red paper into the top of the test tube, ensuring it does not touch the sample.

• Place the test tube in a heating block at a specified temperature (e.g., 180°C).

• Record the time it takes for the Congo Red paper to change color from red to blue, which indicates the evolution of HCl gas. A longer time to color change signifies better thermal stability.[3]

Permanence Properties Testing

Standard: ASTM D1203

Objective: To determine the weight loss of the plasticizer from the PVC due to volatilization at elevated temperatures.

Apparatus: Oven, analytical balance.

Protocol:

• Cut circular specimens from the conditioned PVC sheet and weigh them accurately.

• Place the specimens in an oven at a specified temperature (e.g., 70°C) for a set duration (e.g., 24 hours).

• Remove the specimens from the oven, allow them to cool to room temperature in a desiccator, and reweigh them.

• Calculate the percentage weight loss as a measure of volatility.

Objective: To evaluate the migration of the plasticizer from the PVC into an absorbing medium.

Protocol:

• Cut a specimen of the plasticized PVC of known weight and surface area.

• Place the specimen in a container and cover it with activated carbon.

• Store the container in an oven at an elevated temperature (e.g., 70°C) for a specified period (e.g., 24 hours).

• After the specified time, remove the specimen from the activated carbon, clean its surface, and reweigh it.

• The weight loss of the specimen corresponds to the amount of plasticizer that has migrated into the activated carbon.

Diagrams

Molecular Interaction of Isodecanol-Based Plasticizer with PVC

The primary mechanism of plasticization involves the disruption of the strong intermolecular forces between PVC polymer chains. The isodecanol-derived plasticizer molecules position themselves between the PVC chains, increasing the free volume and allowing the polymer chains to move more freely.

Caption: Molecular interaction of isodecanol plasticizer with PVC chains.

The polar ester groups of the plasticizer molecule interact with the α-hydrogen on the PVC chains, disrupting the strong dipole-dipole interactions between the PVC's chlorine and hydrogen atoms.[4][5] This leads to increased chain mobility and flexibility.

Experimental Workflow for PVC Plasticizer Evaluation

The following diagram outlines the logical workflow for the comprehensive evaluation of an isodecanol-based plasticizer in a PVC formulation.

Caption: Workflow for evaluating plasticizer performance in PVC.

This systematic approach ensures that all critical performance aspects of the plasticized PVC are thoroughly evaluated under standardized conditions, leading to reliable and comparable data.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. orbimind.com [orbimind.com]
• 4. Recent Attempts in the Design of Efficient PVC Plasticizers with Reduced Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Catalyst Selection for Isodecanol Esterification

This technical support center provides guidance for researchers, scientists, and drug development professionals on selecting and optimizing catalysts for isodecanol esterification.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of catalysts used for isodecanol esterification?

A1: The most common catalysts fall into two main categories: homogeneous and heterogeneous.

• Homogeneous catalysts , such as sulfuric acid and p-toluenesulfonic acid (p-TSA), are soluble in the reaction mixture.[1][2] They are highly active but can be corrosive and difficult to separate from the final product.[3][4]

• Heterogeneous (solid acid) catalysts include ion-exchange resins (e.g., Amberlyst-15), zeolites, and sulfated metal oxides.[3][5] These are preferred in many industrial applications because they are easily separated from the reaction mixture, are often reusable, and are less corrosive.[3][4]

• Organometallic catalysts , like titanates and tin compounds, are also widely used due to their high activity and selectivity, leading to high product yields and purity with fewer side reactions.[6][7]

Q2: What is the primary role of an acid catalyst in esterification?

A2: An acid catalyst increases the rate of the esterification reaction. It does this by protonating the carbonyl oxygen of the carboxylic acid, which makes the carbonyl carbon more electrophilic and, therefore, more susceptible to nucleophilic attack by the alcohol.[5] Strong acid catalysts like sulfuric acid also act as dehydrating agents, removing the water produced during the reaction and shifting the equilibrium towards the formation of the ester, which increases the overall yield.[2][8]

Q3: How do I choose between a homogeneous and a heterogeneous catalyst?

A3: The choice depends on the specific requirements of your experiment or process.

• Choose a homogeneous catalyst (e.g., sulfuric acid, p-TSA) for high reaction rates in lab-scale synthesis where ease of separation is not a primary concern.[1][2]

• Choose a heterogeneous catalyst (e.g., Amberlyst-15, zeolites) for larger-scale or continuous processes where catalyst reusability, reduced corrosion, and simpler product purification are critical.[3][5]

Q4: Can the catalyst be reused?

A4: A major advantage of solid acid (heterogeneous) catalysts is their reusability.[3] They can be recovered by simple filtration after the reaction, washed, dried, and used in subsequent batches.[4] Some studies have shown that catalysts like Amberlyst-36 can be reused for multiple cycles with no significant loss of activity.[9]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Ester Yield	1. Equilibrium Limitation: Esterification is a reversible reaction. The presence of water, a byproduct, can shift the equilibrium back towards the reactants.[2] 2. Insufficient Catalyst Activity: The chosen catalyst may not be active enough under the reaction conditions.[10] 3. Low Reaction Temperature: The reaction rate may be too slow at the current temperature.[11] 4. Catalyst Deactivation: Water produced during the reaction can inhibit the activity of some acid catalysts, like sulfuric acid.[12]	1. Remove Water: Use a Dean-Stark apparatus, molecular sieves, or vacuum distillation to continuously remove water from the reaction mixture.[6][13] 2. Increase Catalyst Loading or Change Catalyst: Increase the concentration of the current catalyst or switch to a more active one (e.g., from a solid acid to sulfuric acid).[14] 3. Increase Temperature: Raise the reaction temperature to increase the reaction rate. Monitor for potential side reactions. 4. Use a Water-Tolerant Catalyst: Consider using catalysts less susceptible to water inhibition, such as certain titanates or solid acid catalysts.[15]
Slow Reaction Rate	1. Low Temperature: The reaction temperature is below the optimal range for the catalyst. 2. Low Catalyst Concentration: The amount of catalyst is insufficient to achieve a desirable rate.[16] 3. Poor Mixing: In heterogeneous catalysis, poor agitation can lead to mass transfer limitations, where reactants cannot efficiently reach the catalyst's active sites.	1. Optimize Temperature: Gradually increase the temperature while monitoring the reaction progress. 2. Optimize Catalyst Loading: Systematically increase the catalyst concentration. For example, catalyst loading can be varied from 1% to 5% (w/w).[14] 3. Improve Agitation: Increase the stirring speed to ensure the catalyst is well-dispersed in the reaction mixture.
Product is Dark or Contains Impurities	1. Side Reactions: High temperatures can cause side reactions, such as dehydration of the alcohol or other decomposition pathways, leading to colored byproducts.[17] 2. Catalyst Degradation: Some catalysts may not be stable at high temperatures, leading to leaching or degradation.	1. Lower Reaction Temperature: Find the optimal temperature that provides a good reaction rate without significant side reactions. 2. Select a More Stable Catalyst: Choose a catalyst with higher thermal stability, such as Amberlyst-70 for higher temperature applications.[5] 3. Purification: After the reaction, wash the crude product with a sodium bicarbonate solution to neutralize residual acid, followed by a water wash.[6][18]
Difficulty Separating Catalyst (Homogeneous)	1. Catalyst is Soluble: Homogeneous catalysts like sulfuric acid are designed to be soluble in the reaction medium.[4]	1. Neutralization and Extraction: After the reaction, cool the mixture and wash it with a base (e.g., sodium bicarbonate solution) to neutralize the acid catalyst. The resulting salt can then be removed by washing with water in a separatory funnel.[18] 2. Switch to a Heterogeneous Catalyst: For future experiments, consider using a solid acid catalyst that can be easily filtered off.[3]
Difficulty Separating Product from Reactants	1. Similar Boiling Points: The ester product may have a boiling point close to that of the starting alcohol or carboxylic acid. 2. Emulsion Formation: Emulsions can form during the aqueous workup, making layer separation difficult.[19]	1. Vacuum Distillation: Use vacuum distillation for purification, as it allows for separation at lower temperatures, which can be beneficial for heat-sensitive compounds. 2. Column Chromatography: If distillation is not effective, column chromatography is an excellent method for separating the ester from unreacted starting materials.[18] 3. Break Emulsions: To break emulsions during extraction, add brine (a saturated NaCl solution) to the separatory funnel.[18]

Quantitative Data Summary

The following tables summarize the performance of different catalysts and the effect of reaction parameters on isodecanol esterification.

Table 1: Comparison of Homogeneous Acid Catalysts for Esterification (Data is generalized from kinetic studies of similar esterification reactions)

Catalyst	Typical Concentration	Temperature (°C)	Reaction Time	Typical Conversion	Reference(s)
Sulfuric Acid	1-3% (w/w)	60 - 120	2 - 6 hours	>90%	[14][20]
p-Toluenesulfonic Acid (p-TSA)	1-5% (w/w)	80 - 140	3 - 8 hours	>90%	[14][16]

Table 2: Performance of Solid Acid Catalysts in Esterification (Data is generalized and comparative)

Catalyst	Max. Operating Temp. (°C)	Key Advantages	Potential Limitations	Reference(s)
Amberlyst-15	~140	High activity, widely available	Lower thermal stability	[5][9]
Amberlyst-70	~190	Higher thermal stability	May be less active than A-15	[5]
Zeolites	>200	High thermal stability, shape selectivity	Smaller pores can limit diffusion of large molecules	[21]

Table 3: Effect of Molar Ratio and Temperature on Diisodecyl Phthalate (DIDP) Yield (Catalyst: Isopropyl titanate)

Experiment	Molar Ratio (Isodecanol:Phthalic Anhydride)	Temperature (°C)	Reaction Time (h)	Esterification Yield (%)
1	2.1:1	210	4	94.18
2	2.3:1	210	4	98.72
3	2.5:1	210	4	99.74
4	2.7:1	210	4	99.84
Data compiled from experimental studies on the esterification of phthalic anhydride with isodecanol.[6]

Experimental Protocols

Protocol 1: General Procedure for Isodecanol Esterification using a Solid Acid Catalyst

This protocol describes a typical lab-scale procedure for the esterification of a carboxylic acid with isodecanol using a solid acid catalyst like Amberlyst-15.

Materials:

• Carboxylic Acid (e.g., Phthalic Anhydride)

• Isodecanol

• Solid Acid Catalyst (e.g., Amberlyst-15)

• Toluene (optional, as an azeotropic agent)

• Round-bottom flask

• Dean-Stark apparatus and condenser

• Heating mantle with magnetic stirrer

• Thermometer or temperature probe

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

• Separatory funnel

• Rotary evaporator

Procedure:

• Setup: Assemble a reflux apparatus with a round-bottom flask, Dean-Stark trap, and condenser.

• Charging Reactants: To the flask, add the carboxylic acid, isodecanol (typically in molar excess, e.g., 2.5:1 alcohol to acid ratio), the solid acid catalyst (e.g., 5-10% by weight of reactants), and a magnetic stir bar.[6] If using an azeotropic agent, fill the Dean-Stark trap with toluene.

• Reaction: Heat the mixture to reflux with vigorous stirring. The reaction temperature will depend on the reactants but is often in the 120-150°C range.[5] Water produced during the reaction will be collected in the Dean-Stark trap.

• Monitoring: Monitor the reaction progress by measuring the amount of water collected or by taking small samples periodically for analysis (e.g., by titration to determine the remaining acid concentration or by GC).

• Workup: Once the reaction is complete (no more water is being collected or the acid concentration is stable), cool the mixture to room temperature.

• Catalyst Removal: Filter the mixture to remove the solid acid catalyst. The catalyst can be washed with an organic solvent, dried, and stored for reuse.

• Purification:

  • Transfer the filtrate to a separatory funnel.

  • Wash with saturated sodium bicarbonate solution to neutralize any remaining acid. Vent the funnel frequently as CO₂ gas will be produced.[18]

  • Wash with brine to remove residual water and salts.[18]

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter to remove the drying agent.

  • Remove the solvent and excess isodecanol using a rotary evaporator, potentially under reduced pressure, to yield the crude ester product.

• Further Purification (Optional): If necessary, further purify the crude product by vacuum distillation or column chromatography.

Protocol 2: Product Analysis by Gas Chromatography (GC)

Objective: To quantify the conversion of isodecanol and the yield of the ester product.

Procedure:

• Sample Preparation: Dilute a small aliquot of the reaction mixture in a suitable solvent (e.g., dichloromethane or hexane).[22] An internal standard (e.g., n-dodecanol) can be added for precise quantification.[22]

• GC System: Use a gas chromatograph equipped with a capillary column (e.g., a non-polar column like DB-5) and a Flame Ionization Detector (FID) or Mass Spectrometer (MS).[22]

• Analysis: Inject the prepared sample into the GC. The resulting chromatogram will show peaks corresponding to the solvent, unreacted isodecanol, unreacted carboxylic acid, and the ester product.

• Quantification: Calculate the peak areas to determine the relative concentrations of each component. By comparing the initial and final concentrations of the limiting reactant, the conversion can be calculated. The yield can be determined by comparing the amount of ester produced to the theoretical maximum.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. quora.com [quora.com]
• 3. aurak.ac.ae [aurak.ac.ae]
• 4. Magnetic-responsive solid acid catalysts for esterification - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05350D [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. reaxis.com [reaxis.com]
• 8. reddit.com [reddit.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Optimization of Esterification Reaction Conditions Through the Analysis of the Main Significant Variables | Angolan Industry and Chemical Engineering Journal [aincej.com.angolaonline.net]
• 12. researchgate.net [researchgate.net]
• 13. Fischer Esterification Reaction | TCI AMERICA [tcichemicals.com]
• 14. researchgate.net [researchgate.net]
• 15. dkatalyst.com [dkatalyst.com]
• 16. researchgate.net [researchgate.net]
• 17. digital.csic.es [digital.csic.es]
• 18. benchchem.com [benchchem.com]
• 19. iwaponline.com [iwaponline.com]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]
• 22. benchchem.com [benchchem.com]

Troubleshooting low yield in isodecanol synthesis

Welcome to the Technical Support Center for Isodecanol Synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on optimizing reaction yield and efficiency. Below you will find frequently asked questions, troubleshooting guides for common experimental issues, detailed experimental protocols, and comparative data for the major synthetic routes to isodecanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial methods for synthesizing isodecanol?

A1: The two main commercial routes for isodecanol production are the Oxo process (hydroformylation) and the Guerbet reaction.[1]

• Oxo Process: This method involves the hydroformylation of nonenes (C9 olefins) with synthesis gas (a mixture of carbon monoxide and hydrogen) in the presence of a catalyst, followed by hydrogenation of the resulting isodecyl aldehydes to isodecanol.[1]

• Guerbet Reaction: This process involves the self-condensation of pentanols (C5 alcohols) at elevated temperatures in the presence of a catalyst to produce C10 Guerbet alcohols (isodecanol).[2]

Q2: What are the most common causes of low yield in isodecanol synthesis?

A2: Low yields in isodecanol synthesis can typically be attributed to one or more of the following factors:

• Catalyst Deactivation: The catalyst can lose activity due to poisoning by impurities, coking (formation of carbon deposits), or sintering (thermal degradation).[3]

• Suboptimal Reaction Conditions: Incorrect temperature, pressure, or reactant ratios can lead to incomplete conversion or the formation of unwanted byproducts.[4][5]

• Side Reactions: Undesired chemical reactions, such as the formation of isomers in the Oxo process or aldol condensation byproducts in the Guerbet reaction, can consume reactants and reduce the yield of the desired product.[6][7]

• Product Loss During Purification: Isodecanol can be lost during purification steps, for example, through thermal degradation if distillation is performed at too high a temperature.[8]

Q3: How can I minimize catalyst deactivation?

A3: To minimize catalyst deactivation, ensure high purity of reactants and solvents to prevent poisoning.[4] Operating at the lowest effective temperature can reduce the rates of sintering and coking.[3] If deactivation occurs, the catalyst may need to be regenerated.

Q4: What is the importance of the linear-to-branched aldehyde ratio (n/iso ratio) in the Oxo process?

A4: The n/iso ratio is a critical parameter in the hydroformylation of nonenes as it determines the isomeric composition of the final isodecanol product. Different isomers can have different physical and chemical properties, which can affect their suitability for specific applications. The n/iso ratio is influenced by the choice of catalyst, ligands, and reaction conditions.[4]

Troubleshooting Guides

Low Yield in Isodecanol Synthesis via Hydroformylation (Oxo Process)

Issue	Potential Cause	Troubleshooting Steps
Low Conversion of Nonenes	Catalyst Deactivation: The rhodium or cobalt catalyst may be inactive or deactivated.	- Check for Poisons: Ensure the nonene feedstock and syngas are free from impurities like sulfur or oxygen compounds. - Regenerate Catalyst: If deactivation is suspected, refer to the catalyst regeneration protocol.[9][10] - Use Fresh Catalyst: If regeneration is not possible or effective, use a fresh batch of catalyst.
Suboptimal Reaction Conditions: The temperature, pressure, or syngas ratio may not be optimal.	- Optimize Temperature: Gradually increase the temperature within the recommended range (typically lower for rhodium catalysts).[11] - Adjust Pressure: Ensure the total pressure and the partial pressures of CO and H₂ are within the optimal range.[11]
Poor Selectivity (Undesirable Isomer Distribution)	Incorrect Ligand Choice: The phosphine ligand used can significantly influence the regioselectivity.	- Select Appropriate Ligand: Use ligands known to favor the desired isomer. For example, bulky phosphine ligands often favor the formation of the linear aldehyde.[4]
Suboptimal Reaction Conditions: Temperature and CO partial pressure affect the n/iso ratio.	- Lower Temperature: Lower reaction temperatures can sometimes improve selectivity.[4] - Increase CO Partial Pressure: A higher partial pressure of carbon monoxide can favor the formation of the linear aldehyde.[4]
Formation of Byproducts (e.g., Alkanes)	Excessive Hydrogenation: The aldehyde intermediate or the nonene starting material is being hydrogenated to the corresponding alkane.	- Adjust H₂/CO Ratio: Decrease the partial pressure of hydrogen relative to carbon monoxide.[12] - Lower Temperature: Hydrogenation is often more favorable at higher temperatures.[4]

Low Yield in Isodecanol Synthesis via Guerbet Reaction

Issue	Potential Cause	Troubleshooting Steps
Low Conversion of Pentanol	Insufficient Catalyst Activity: The catalyst may not be active enough under the reaction conditions.	- Catalyst Screening: Test different Guerbet catalysts, such as those based on mixed metal oxides or supported noble metals.[3] - Ensure Basicity: The Guerbet reaction often requires a basic co-catalyst or a catalyst with basic sites.[13]
Suboptimal Temperature: The reaction temperature is critical for the initial dehydrogenation step.	- Increase Temperature: Gradually increase the reaction temperature, typically in the range of 150-250°C for homogeneous catalysts and 250-400°C for heterogeneous catalysts.[3]
Presence of Water: Water is a byproduct of the reaction and can inhibit the catalyst and shift the equilibrium.	- Remove Water: Use a Dean-Stark trap or another method to continuously remove water as it is formed.[14]
Formation of Byproducts (e.g., Aldehydes, Ethers)	Incomplete Hydrogenation: The intermediate unsaturated aldehyde is not fully hydrogenated to the final alcohol.	- Optimize Hydrogen Source: Ensure an adequate source of hydrogen for the final reduction step. This can be from the initial alcohol dehydrogenation or an external source. - Use a Co-catalyst: Some catalyst systems benefit from a co-catalyst to enhance the hydrogenation step.
Side Reactions: Dehydration of the alcohol to form ethers or other condensation reactions can occur.	- Optimize Catalyst: Select a catalyst with a good balance of acidic and basic sites to minimize side reactions.[3] - Control Temperature: Avoid excessively high temperatures which can promote side reactions.[5]

Data Presentation

Table 1: Influence of Reaction Conditions on Isodecanol Yield via Hydroformylation of 1-Octene (Representative)

Catalyst	Temperature (°C)	Pressure (bar)	H₂/CO Ratio	Conversion (%)	Aldehyde Selectivity (%)
Co₂(CO)₈@PPh₃-1/10	140	40	1:1	>99	87
Co₂(CO)₈@PPh₃-1/10	170	40	1:1	>99	6 (94% alcohol selectivity)
Rh(acac)(CO)₂/BIPHEPHOS	125	20	1:1	~100	88 (n-nonanal)

Note: Data is illustrative and compiled from various sources.[15] Actual results may vary based on specific experimental conditions and substrates.

Table 2: Influence of Reaction Conditions on Higher Alcohol Yield via Guerbet Reaction of Ethanol (Representative)

Catalyst	Temperature (°C)	Pressure (MPa)	Ethanol Conversion (%)	1-Butanol Selectivity (%)
CuNi-PMO	320	0.1	~15	~71
CuNi-PMO	320	7	47.3	62.5
Mg-Al Oxide (2:1)	300	0.1	~20	~60

Note: This table illustrates the Guerbet reaction with a shorter chain alcohol as a model. Data is illustrative and compiled from various sources.[4][7] The synthesis of isodecanol from pentanol would follow similar principles.

Experimental Protocols

Protocol 1: Laboratory-Scale Synthesis of Isodecanol via Guerbet Condensation of 1-Pentanol

Objective: To synthesize isodecanol (2-propyl-1-heptanol) from 1-pentanol via a Guerbet reaction.

Materials:

• 1-Pentanol

• Potassium hydroxide (KOH)

• Palladium on carbon (Pd/C) catalyst (5 wt%)

• Toluene

• Nitrogen gas

• Dean-Stark apparatus

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and heating mantle

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: Assemble a flame-dried round-bottom flask with a magnetic stir bar, reflux condenser, and a Dean-Stark trap filled with toluene. Purge the entire apparatus with nitrogen gas.

• Charging Reactants: To the flask, add 1-pentanol, potassium hydroxide (as a base), and the Pd/C catalyst. Use toluene as the solvent to facilitate azeotropic removal of water.

• Reaction: Heat the mixture to reflux with vigorous stirring. Water produced during the reaction will be collected in the Dean-Stark trap.

• Monitoring: Monitor the reaction progress by observing the amount of water collected in the Dean-Stark trap. The reaction is complete when no more water is produced.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize the mixture with a dilute acid (e.g., 1M HCl).

  • Filter the mixture to remove the catalyst.

  • Transfer the filtrate to a separatory funnel and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. Purify the crude isodecanol by vacuum distillation.

Protocol 2: Purification of Crude Isodecanol by Vacuum Distillation

Objective: To purify crude isodecanol by separating it from lower and higher boiling point impurities.

Materials:

• Crude isodecanol

• Vacuum distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

• Vacuum pump

• Heating mantle with a stirrer

• Boiling chips or magnetic stir bar

Procedure:

• Apparatus Setup: Assemble the vacuum distillation apparatus, ensuring all joints are properly sealed.

• Charging the Flask: Add the crude isodecanol and a few boiling chips or a magnetic stir bar to the round-bottom flask.

• Applying Vacuum: Gradually apply vacuum to the system.

• Distillation: Begin heating the flask gently. Collect the fractions that distill at the expected boiling point of isodecanol under the applied pressure. The boiling point of isodecanol is approximately 222 °C at atmospheric pressure, but will be significantly lower under vacuum.

• Completion: Once the desired fraction has been collected, stop the heating and allow the apparatus to cool before releasing the vacuum.

Protocol 3: Regeneration of a Rhodium-Phosphine Hydroformylation Catalyst

Objective: To regenerate a deactivated rhodium-phosphine catalyst.

Materials:

• Deactivated catalyst solution

• Oxygen or an oxygen-containing gas

• Solvent (e.g., toluene)

• Fresh phosphine ligand

• Filtration apparatus

Procedure:

• Oxidation: Transfer the deactivated catalyst solution to a suitable reaction vessel. Bubble a stream of oxygen or an oxygen-containing gas through the solution at a temperature below the boiling point of the solvent. This will oxidize the degraded phosphine ligands.[10]

• Removal of Oxidized Ligands: The oxidized phosphine ligands are often insoluble and will precipitate out of the solution. Remove the solid material by filtration.[10]

• Ligand Replenishment: Add fresh phosphine ligand to the filtered solution to restore the desired rhodium-to-ligand ratio.

• Reactivation: The regenerated catalyst solution can now be reused in the hydroformylation reaction.

Mandatory Visualization

Caption: Workflow for Isodecanol Synthesis via Oxo and Guerbet Routes.

Caption: Troubleshooting Decision Tree for Low Isodecanol Yield.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Catalyst Performance Studies on the Guerbet Reaction in a Continuous Flow Reactor Using Mono- and Bi-Metallic Cu-Ni Porous Metal Oxides [mdpi.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. physics.mff.cuni.cz [physics.mff.cuni.cz]
• 8. benchchem.com [benchchem.com]
• 9. Process for regenerating a deactivated rhodium hydroformylation catalyst system | TREA [trea.com]
• 10. US4196096A - Process for regeneration of rhodium hydroformylation catalysts - Google Patents [patents.google.com]
• 11. benchchem.com [benchchem.com]
• 12. State-of-the-art advances in homogeneous molecular catalysis for the Guerbet upgrading of bio-ethanol to fuel-grade bio-butanol - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC05931J [pubs.rsc.org]
• 13. US10214470B2 - Synthesis of guerbet alcohols - Google Patents [patents.google.com]
• 14. Tunable synthesis of alcohols and aldehydes by reductive hydroformylation of alkenes over heterogeneous Co catalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]

Side reactions and byproduct formation in the ethoxylation of isodecanol

This guide provides troubleshooting assistance and answers to frequently asked questions regarding side reactions and byproduct formation during the ethoxylation of isodecanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts I should be aware of during the ethoxylation of isodecanol?

A1: The main reaction of ethylene oxide with isodecanol is designed to produce isodecanol ethoxylates.[1][2] However, several side reactions can occur, leading to the formation of undesirable byproducts. The most common impurities include:

• 1,4-Dioxane: A cyclic ether that is a significant byproduct of concern due to potential health and environmental risks.[3][4][5]

• Polyethylene Glycols (PEGs): Formed by the self-polymerization of ethylene oxide, often initiated by water.[6][7]

• Unreacted Isodecanol: Results from an incomplete reaction, where the starting alcohol remains in the final product.[7]

• Broad Oligomer Distribution: The reaction can be difficult to control, leading to a wide range of ethoxylate chain lengths rather than a narrow, targeted distribution.[7][8]

• Colored Impurities: Can form due to high reaction temperatures or impurities in the reactants.

Q2: How is 1,4-Dioxane formed during ethoxylation?

A2: 1,4-Dioxane can be formed through two primary mechanisms. While ethylene oxide can dimerize under certain conditions, this is not considered the main pathway.[9] A more significant route is the acid-catalyzed dehydration of diethylene glycol, which can be formed from ethylene oxide.[9] Although base catalysis (e.g., with KOH) is widely used for ethoxylation, subsequent acidic processing steps, such as sulfation to produce alcohol ether sulfates, can significantly promote the formation of 1,4-dioxane.[9][10]

Q3: What causes the formation of Polyethylene Glycol (PEG) in my product?

A3: Polyethylene Glycol (PEG) is a polyether compound formed by the addition of ethylene oxide to an initiator.[6] In the context of isodecanol ethoxylation, PEG formation is typically initiated by the presence of water in the reaction mixture.[11][12] Ethylene oxide reacts with water to form ethylene glycol, which can then initiate further ethoxylation to produce a range of PEG molecules with the general structure H-(O-CH2-CH2)n-OH.[6]

Q4: Why does my final product have a wide distribution of ethoxylate chain lengths?

A4: The ethoxylation reaction proceeds in a stepwise manner. After the initial reaction of ethylene oxide with isodecanol, the resulting ethoxylated alcohol can be more prone to further ethoxylation than the starting alcohol.[8] This leads to a competitive reaction environment that is difficult to control, resulting in a product mixture with a statistical, often Poisson-like, distribution of different ethoxymer chain lengths (polydispersity).[7] Using specialized catalysts, such as double metal cyanide (DMC) catalysts, can help produce narrow-range ethoxylates.[3][8]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments and provides actionable solutions.

Issue 1: High Levels of 1,4-Dioxane Detected

If you detect unacceptable levels of 1,4-dioxane in your ethoxylated isodecanol product, consult the following troubleshooting workflow.

References

• 1. taminkalatak.com [taminkalatak.com]
• 2. Isodecyl Alcohol Ethoxylate CAS 78330-20-8 - Buy Isodecyl Alcohol Ethoxylate, 78330-20-8, CAS 78330-20-8 Product on Shanghai Sunwise Chemical Co., Ltd [sunwisechem.com]
• 3. WO2021171209A1 - Low 1,4-dioxane production in sulfation of an ethoxylated mixture prepared by using dmc catalyst - Google Patents [patents.google.com]
• 4. rusticstrength.com [rusticstrength.com]
• 5. rusticstrengthwholesale.com [rusticstrengthwholesale.com]
• 6. Dyna Glycol [dynaglycolsindia.com]
• 7. researchgate.net [researchgate.net]
• 8. Ethoxylation - Wikipedia [en.wikipedia.org]
• 9. tks | publisher, event organiser, media agency | What’s all the fuss about 1,4-Dioxane? - tks | publisher, event organiser, media agency [teknoscienze.com]
• 10. sasoltechdata.com [sasoltechdata.com]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. youtube.com [youtube.com]

Technical Support Center: Purification of Isodecanol and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of isodecanol and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude isodecanol?

A1: Crude isodecanol is a complex mixture of C10 alcohol isomers. The exact composition and impurities depend on the manufacturing process (typically the oxo process) and the olefin feedstock used.[1] Common impurities include:

• Isomeric Impurities: Various C10 alcohol isomers, such as trimethyl-1-heptanols and dimethyl-1-octanols, are the main components of the commercial product.[1]

• Process-Related Impurities: By-products from the chemical synthesis, such as other branched-chain alcohols like isooctyl and isononyl alcohols.[1]

• Residual Reactants: Unreacted starting materials from the synthesis process may be present in trace amounts.

• Degradation Products: Impurities can also form during storage or manufacturing, especially at high temperatures.[1]

Q2: What are the primary purification techniques for crude isodecanol?

A2: The most common purification techniques for crude isodecanol are fractional distillation and adsorption.[2]

• Fractional Distillation: This is the primary method for separating isodecanol from impurities with different boiling points. Due to isodecanol's high boiling point, this is often performed under a vacuum to prevent thermal degradation.[2]

• Adsorption: This technique is mainly used for dehydration (water removal) and can also be effective in removing polar impurities like aldehydes. 3A molecular sieves are commonly used for this purpose.[2]

Q3: Why is vacuum distillation recommended for isodecanol purification?

A3: Isodecanol has a relatively high boiling point (approximately 220°C at atmospheric pressure).[2] Distilling at this temperature can lead to thermal degradation, resulting in yield loss and the formation of new impurities. By reducing the pressure, the boiling point is lowered, minimizing the risk of decomposition.[2]

Q4: How are isodecanol derivatives, such as esters, typically purified?

A4: The purification of isodecanol derivatives, like esters, often involves a multi-step process that can include:

• Neutralization: Washing with a mild base (e.g., sodium bicarbonate solution) to remove any unreacted acidic starting materials or catalysts.

• Washing: Washing with water or brine to remove water-soluble impurities.

• Drying: Using a drying agent (e.g., anhydrous magnesium sulfate) to remove residual water.

• Solvent Removal: Evaporation of the solvent under reduced pressure.

• Distillation or Chromatography: Further purification by vacuum distillation or column chromatography to separate the desired ester from other components.

Troubleshooting Guides

Fractional Distillation of Isodecanol

Problem	Possible Cause	Troubleshooting Steps
Poor Separation of Isomers	Insufficient column efficiency.	Use a fractionating column with a higher number of theoretical plates or more efficient packing material.[2]
Incorrect reflux ratio.	Increase the reflux ratio to allow for more vaporization-condensation cycles, enhancing separation.[2]
Unstable heating.	Use a heating mantle with a stirrer for even and stable boiling.[2]
Product Discoloration	Distillation temperature is too high.	Reduce the system pressure to lower the boiling point. Monitor the temperature of the boiling flask to avoid exceeding the thermal stability limit.[2]
Bumping/Unstable Boiling	Lack of boiling chips or inadequate stirring.	Use a magnetic stirrer and stir bar for smooth boiling, especially under vacuum.

Adsorption Purification of Isodecanol

Problem	Possible Cause	Troubleshooting Steps
Incomplete Water Removal	Saturated or inactive molecular sieves.	Ensure molecular sieves are properly activated (e.g., by heating) before use.[2]
Insufficient contact time.	Decrease the flow rate of isodecanol through the adsorbent bed.[2]
Insufficient amount of adsorbent.	Use an adequate amount of molecular sieves for the volume of isodecanol being purified.
Contamination from Adsorbent	Breakdown of the adsorbent material.	Use a high-quality adsorbent and ensure it is compatible with isodecanol. Filter the purified isodecanol after the adsorption step.

Data Presentation

Comparison of Purification Methods for Isodecanol

Purification Method	Typical Purity (%)	Typical Yield (%)	Processing Time	Key Advantages	Key Disadvantages
Fractional Distillation	95 - 99	70 - 90	Moderate to High	Effective for separating components with different boiling points.	Potential for thermal degradation if not performed under vacuum.[2]
Adsorption (with 3A Molecular Sieves)	>99 (for water removal)	>95	Low to Moderate	Highly effective for water removal; can remove some polar impurities.[2]	Not effective for separating isomeric impurities.

Comparison of Analytical Techniques for Purity Assessment

Analytical Technique	Principle	Typical Limit of Detection (LOD)	Typical Limit of Quantitation (LOQ)	Key Advantages	Key Disadvantages
Gas Chromatography (GC-FID/GC-MS)	Separation based on volatility and interaction with a stationary phase.[3]	~0.01 µg/mL (estimated for a similar compound)[4]	~0.05 µg/mL (estimated for a similar compound)[4]	High resolution for separating isomers; GC-MS allows for identification of unknown impurities.[1]	Requires volatilization of the sample.
Hydroxyl Value Titration	Quantifies the hydroxyl functional groups in the sample.[3]	Dependent on titrant concentration and indicator sensitivity.	Dependent on titrant concentration and indicator sensitivity.	Cost-effective and reliable for determining overall alcohol content.[3]	Not specific for isodecanol; does not provide an impurity profile.[3]

Experimental Protocols

Protocol 1: Purification of Crude Isodecanol by Vacuum Fractional Distillation

Objective: To separate isodecanol from less volatile and more volatile impurities.

Apparatus:

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with thermometer

• Condenser

• Receiving flasks

• Vacuum pump and vacuum gauge

• Heating mantle with magnetic stirrer

• Stir bar

Procedure:

• Assemble the fractional vacuum distillation apparatus. Ensure all joints are properly sealed.

• Place the crude isodecanol and a magnetic stir bar into the round-bottom flask.

• Begin stirring and slowly reduce the pressure in the system using the vacuum pump.

• Once the desired pressure is stable, begin gentle heating.

• Collect the initial fraction (forerun), which will contain lower-boiling impurities.

• As the temperature stabilizes at the boiling point of isodecanol at the applied pressure, change the receiving flask to collect the main fraction.[2]

• Monitor the temperature and pressure throughout the distillation. A stable boiling point indicates the collection of a pure fraction.

• Stop the distillation before the flask is completely dry to prevent the formation of peroxides.

• Allow the apparatus to cool completely before venting the system to atmospheric pressure.

Protocol 2: Purity Assessment by Gas Chromatography-Flame Ionization Detection (GC-FID)

Objective: To determine the purity of an isodecanol sample and quantify known impurities.

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).[1]

GC Conditions (Typical):

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.[1]

• Inlet Temperature: 250°C.[1]

• Injection Volume: 1 µL.[1]

• Split Ratio: 50:1.[1]

• Carrier Gas: Helium or Hydrogen at a constant flow of 1.0 mL/min.[1]

• Oven Program:

  • Initial Temperature: 60°C, hold for 2 minutes.[1]

  • Ramp: 10°C/min to 240°C.[1]

  • Hold: 5 minutes at 240°C.[1]

• Detector Temperature: 280°C.[1]

Sample Preparation:

• Dilute the isodecanol sample (e.g., 1:100) in a high-purity solvent such as acetone or methanol.[1]

Data Analysis:

• Identify the isodecanol peak based on its retention time, determined by running a standard if necessary.

• Calculate the area percentage of the isodecanol peak relative to the total area of all peaks in the chromatogram to estimate the purity.

Visualizations

Caption: General workflow for the purification and analysis of isodecanol.

Caption: Troubleshooting logic for poor separation in fractional distillation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Overcoming challenges in the scale-up of isodecanol reactions

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals involved in the scale-up of isodecanol reactions.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the scale-up of isodecanol synthesis, which is primarily achieved through the oxo process (hydroformylation followed by hydrogenation).

Issue 1: Low or No Conversion of Nonene Feedstock

• Question: My isodecanol reaction shows very low or no conversion of the nonene feedstock. What are the potential causes and how can I troubleshoot this?

• Answer: Low or no conversion can stem from several factors related to reaction conditions and catalyst activity.[1] A systematic check of the following is recommended:

  • Reaction Conditions: Ensure that the temperature and pressure are within the optimal range for your specific catalyst system (cobalt or rhodium).[1][2] Verify that the synthesis gas (H₂/CO) is being supplied at the correct ratio and pressure, and that stirring is efficient to ensure proper mixing in the multiphase reaction.[1]

  • Catalyst Activity:

    • Pre-activation: Confirm that the active catalytic species has formed correctly. For instance, the Co₂(CO)₈ precatalyst requires reaction with H₂ to form the active HCo(CO)₄.[1]

    • Catalyst Poisons: The presence of impurities in the olefin feedstock, such as sulfur compounds and dienes, can poison the catalyst.[1] It is crucial to thoroughly purify the feedstock before use.

Issue 2: Catalyst Deactivation During the Reaction

• Question: My reaction starts well but then the rate slows down significantly or stops completely. What could be causing catalyst deactivation?

• Answer: Catalyst deactivation can occur through several mechanisms, particularly at the elevated temperatures and pressures typical of an oxo process.[1][3]

  • Ligand Degradation: For catalyst systems using phosphine ligands, high temperatures can lead to ligand degradation, producing byproducts that may inhibit the reaction.[1]

  • Formation of Inactive Clusters: With rhodium catalysts, the active monomeric species can aggregate to form inactive clusters. This can be accelerated by high temperatures. Maintaining an adequate ligand concentration and CO pressure can help stabilize the active monomeric species.[1]

  • Coking: The deposition of carbonaceous materials (coke) on the catalyst surface can block active sites.[3] This is a common issue in many industrial catalytic processes.

  • Sintering: At high temperatures, small metal crystallites on the catalyst support can migrate and agglomerate into larger crystals, reducing the active surface area.[3]

Issue 3: Poor Selectivity to the Desired Isodecanol Isomer

• Question: The reaction is producing a mixture of isomers with a low linear-to-branched ratio. How can I improve the selectivity?

• Answer: The selectivity towards linear (n) versus branched (iso) aldehydes, and subsequently alcohols, is a key challenge in hydroformylation.

  • Catalyst and Ligand Choice: Rhodium-based catalysts, when paired with appropriate phosphine ligands, can be tailored to achieve high selectivity for the linear isomer (often >10:1 n/iso ratio).[1] In contrast, cobalt catalysts typically yield a ratio of approximately 1:1.[1]

  • Process Conditions: Temperature and pressure also influence selectivity. Operating at milder conditions, which is possible with highly active rhodium catalysts, can favor the desired isomer.[1]

Issue 4: High Concentration of Byproducts

• Question: Our scaled-up reaction is producing a high concentration of byproducts not observed at the lab scale. How can we identify and minimize these impurities?

• Answer: The formation of new or increased levels of impurities during scale-up is often linked to issues with heat and mass transfer.[4]

  • Identify Impurities: Utilize analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) to identify the structure of the major byproducts.[4] This can provide insights into the side reactions occurring (e.g., dehydration to form decenes, or ether formation).

  • Review Reaction Conditions:

    • Temperature Control: Poor heat transfer in larger reactors can lead to "hot spots" where degradation or side reactions are more likely.[4][5] Improving cooling efficiency or slowing the rate of exothermic reagent addition can mitigate this.[4]

    • Mixing: Inefficient mixing can create localized concentration gradients, leading to side reactions.[4] The use of overhead stirrers is recommended for larger reactions to ensure homogeneity.[5]

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up isodecanol reactions?

A1: The primary safety concerns revolve around managing the reaction exotherm, handling flammable and toxic materials, and operating at high pressures. A thorough Process Hazard Analysis (PHA) is crucial.[4] Key considerations include:

• Thermal Runaway: The hydroformylation reaction is exothermic. Inadequate temperature control can lead to a runaway reaction.[5][6] Ensure the cooling system is sufficient for the scale of the reaction.[5]

• High Pressure: The process operates at high pressures, requiring appropriately rated vessels and pressure relief systems.[2][4]

• Flammable and Toxic Materials: Nonene, synthesis gas (containing carbon monoxide), and isodecanol itself are flammable.[5][7] Carbon monoxide is highly toxic. Proper ventilation and handling procedures are essential.[7][8]

• Material Handling: Safe procedures for charging large quantities of flammable solvents and corrosive reagents must be established.[4]

Q2: How do I choose between a cobalt and a rhodium-based catalyst for my scale-up?

A2: The choice depends on a trade-off between cost, activity, and selectivity.

• Cobalt Catalysts: Are significantly lower in cost but require more severe operating conditions (higher temperature and pressure) and generally have lower selectivity.[1]

• Rhodium Catalysts: Are much more expensive but offer high activity and selectivity under milder conditions.[1] For applications requiring high purity of a specific isomer, a rhodium-based system is often preferred.

Q3: What analytical methods are recommended for monitoring reaction progress and product purity?

A3: Gas Chromatography (GC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the primary methods for monitoring the reaction.[1][2]

• Reaction Monitoring: GC can be used to determine the conversion of 1-nonene and the selectivity to different isodecanol isomers and byproducts.[1]

• Purity Analysis: GC-MS is used to identify and quantify impurities in the final product.[2]

Q4: What are the key challenges in the downstream processing and purification of isodecanol at scale?

A4: Purification techniques that are simple at a lab scale may be impractical for large-scale production.[4]

• Distillation: Fractional distillation is commonly used to separate the isodecanol from unreacted starting materials, the catalyst, and lower-boiling byproducts.[9]

• Catalyst Removal: The catalyst must be efficiently separated from the product. This can be a complex step, especially for homogeneous catalysts.

• Wastewater Treatment: The process can generate aqueous waste streams that require treatment before disposal.[7][8] Advanced production methods may include alkaline cleaning and steam extraction to remove impurities.[10]

Data Presentation

Table 1: Typical Reaction Conditions for Isodecanol Synthesis (Oxo Process)

Parameter	Cobalt Catalyst System	Rhodium Catalyst System
Operating Temperature	140 - 200 °C[1][2]	40 - 140 °C[1]
Operating Pressure	100 - 300 bar[1]	10 - 100 bar[1]
Catalyst Concentration	Varies based on process	Varies based on process
Synthesis Gas (H₂/CO) Ratio	Typically 1:1 to 2:1	Typically 1:1 to 2:1
Selectivity (n/iso ratio)	~1:1[1]	Can be >10:1 with appropriate ligands[1]
Relative Activity	Lower[1]	High[1]

Table 2: Quality Control Parameters for Commercial Isodecanol

Parameter	Specification
Ester Content	99.8% - 99.9%[10]
APHA Color	10 - 30[10]
Acid Value (mg KOH/g)	< 0.1 (for precursor to DIDP)[9]

Experimental Protocols

Protocol 1: General Lab-Scale Hydroformylation and Hydrogenation

This protocol is a representative example and must be adapted for specific catalysts and equipment. Extreme caution should be exercised due to high pressures and toxic gas.

• Reactor Setup:

  • Charge a high-pressure autoclave with the nonene feedstock and the catalyst (e.g., a cobalt or rhodium precursor) under an inert atmosphere (e.g., nitrogen or argon).

  • Seal the reactor and perform a leak test.

• Reaction Initiation:

  • Pressurize the reactor with synthesis gas (H₂/CO) to the desired pressure.

  • Begin stirring and heat the reactor to the target temperature (e.g., 130-180 °C for cobalt catalysts).[2]

• Hydroformylation:

  • Maintain the temperature and pressure for the desired reaction time. Monitor the reaction progress by taking samples (if the reactor setup allows) and analyzing them by GC.

• Hydrogenation:

  • After the hydroformylation is complete, cool the reactor slightly.

  • Carefully vent the synthesis gas and purge the reactor with pure hydrogen.

  • Pressurize the reactor with pure hydrogen (e.g., 150-200 bar) and increase the temperature if necessary.[1]

  • Continue the reaction until hydrogen uptake ceases, indicating the complete conversion of aldehydes to alcohols.[1]

• Shutdown and Analysis:

  • Cool the reactor to room temperature and carefully vent the excess pressure.

  • Collect the liquid product and analyze it by GC and GC-MS to determine conversion and selectivity.[1]

Protocol 2: GC-MS Analysis of Isodecanol Product Mixture

This is a general protocol and should be optimized for the specific instrument and impurities of interest.[2]

• Sample Preparation:

  • Dilute a sample of the crude reaction product in a suitable solvent (e.g., hexane or ethyl acetate).

• GC-MS Parameters:

  • GC Column: Use a non-polar capillary column (e.g., DB-5ms).[2]

  • Injector Temperature: 250 °C.[2]

  • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp at 10-20 °C/min to 280 °C and hold for 5 minutes.[2][11]

  • Carrier Gas: Helium at a constant flow rate.[2]

  • MS Transfer Line Temperature: 280 °C.[11]

  • Ion Source Temperature: 230 °C.[11]

  • Mass Scan Range: m/z 35-400.[11]

• Data Analysis:

  • Identify the peaks corresponding to different isodecanol isomers and any impurities by comparing their mass spectra with a reference library (e.g., NIST).[11]

  • Quantify the components by comparing their peak areas.

Visualizations

Caption: General workflow for scaling up isodecanol production.

Caption: Troubleshooting logic for poor reaction performance.

Caption: Common pathways for catalyst deactivation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ammoniaknowhow.com [ammoniaknowhow.com]
• 4. benchchem.com [benchchem.com]
• 5. - Division of Research Safety | Illinois [drs.illinois.edu]
• 6. helgroup.com [helgroup.com]
• 7. chemos.de [chemos.de]
• 8. chemos.de [chemos.de]
• 9. benchchem.com [benchchem.com]
• 10. Buy isodecanol | 25339-17-7 [smolecule.com]
• 11. benchchem.com [benchchem.com]

Improving the efficiency of isodecanol recovery from reaction mixtures

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to streamline the recovery of isodecanol from complex reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude isodecanol synthesized via the Oxo process?

A1: Crude isodecanol, a mixture of C10 isomers, is typically produced through the hydroformylation of nonenes (the Oxo process). Common impurities originating from this process include unreacted starting materials like nonenes, intermediate C10 aldehydes, and other alcohols formed as by-products, such as isooctyl and isononyl alcohols.

Q2: Why is vacuum distillation the preferred method for purifying isodecanol?

A2: Isodecanol has a relatively high boiling point, approximately 220°C at atmospheric pressure. Distilling at this temperature can lead to thermal degradation, resulting in yield loss and the formation of new impurities. By reducing the pressure, the boiling point of isodecanol is lowered, which minimizes the risk of thermal decomposition.

Q3: How can I effectively remove water from my isodecanol sample?

A3: Water can be effectively removed from isodecanol using molecular sieves. Type 3A molecular sieves are recommended for this purpose. The isodecanol can be passed through a column packed with activated molecular sieves or stirred directly with the sieves followed by filtration.

Q4: I'm observing poor separation of isodecanol from a closely boiling impurity. What can I do?

A4: For impurities with boiling points close to that of isodecanol, enhancing the efficiency of your fractional distillation is key. This can be achieved by using a longer fractionating column or one with more efficient packing material to increase the number of theoretical plates. Additionally, optimizing the reflux ratio by increasing it can improve separation.

Q5: During liquid-liquid extraction, I'm encountering a stable emulsion. How can I resolve this?

A5: Emulsion formation is a common issue in liquid-liquid extraction, especially when surfactant-like molecules are present. To break an emulsion, you can try adding a brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase. Gently swirling the separatory funnel instead of vigorous shaking can also help prevent emulsion formation. Other techniques include centrifugation or filtering through a glass wool plug.

Troubleshooting Guides

This section addresses specific issues you may encounter during the recovery of isodecanol.

Distillation

Issue	Possible Cause	Troubleshooting Steps
Poor Separation	- Insufficient column efficiency.- Incorrect reflux ratio.- Unstable heating.	- Increase the length or efficiency of the fractionating column.- Increase the reflux ratio.- Ensure stable and uniform heating with a heating mantle and stirring.
Product Discoloration	- Distillation temperature is too high, causing thermal degradation.	- Perform the distillation under vacuum to lower the boiling point.- Monitor the pot temperature to avoid exceeding the thermal stability limit of isodecanol.
Pressure Fluctuations	- Leaks in the vacuum distillation setup.	- Check all joints and seals for leaks. Use appropriate vacuum grease.

Liquid-Liquid Extraction

Issue	Possible Cause	Troubleshooting Steps
Emulsion Formation	- High concentration of surfactant-like impurities.- Vigorous shaking.	- Add brine to the separatory funnel.- Gently swirl instead of shaking.- Centrifuge the mixture.- Filter through glass wool.
Low Recovery Yield	- Incomplete extraction.- Incorrect solvent choice.	- Perform multiple extractions with fresh solvent.- Ensure the chosen extraction solvent has a favorable partition coefficient for isodecanol.
Product Contamination	- Mutual solubility of the two phases.	- Wash the organic phase with a fresh portion of the aqueous phase to remove water-soluble impurities.

Column Chromatography

Issue	Possible Cause	Troubleshooting Steps
Poor Separation (Peak Tailing/Broadening)	- Inappropriate solvent system.- Column overloading.- Poorly packed column.	- Optimize the mobile phase polarity using thin-layer chromatography (TLC).- Reduce the amount of sample loaded onto the column.- Ensure the column is packed uniformly.
Compound Degradation on Column	- Sensitivity to the acidic nature of silica gel.	- Use a deactivated stationary phase like neutral alumina.- Add a small amount of a basic modifier (e.g., triethylamine) to the mobile phase.

Data Presentation

Table 1: Boiling Points of Isodecanol and Common Impurities

Compound	Boiling Point (°C at atm pressure)
Nonenes (C9H18)	140 - 150
Isooctyl Alcohol (C8H18O)	180 - 190
C10 Aldehydes (C10H20O)	200 - 210
Isodecanol (C10H22O)	215 - 225
Isononyl Alcohol (C9H20O)	205 - 215

Note: Boiling points are approximate and can vary based on the specific isomers present.

Table 2: Illustrative Solvent Systems for Liquid-Liquid Extraction of Isodecanol

Organic Solvent	Aqueous Phase	Expected Recovery Efficiency	Notes
Ethyl Acetate	Water	Moderate to High	Good for extracting moderately polar compounds.
Hexane	Water	Moderate	Suitable for less polar impurities, may require multiple extractions for isodecanol.
Diethyl Ether	Water	High	Highly volatile and flammable, requires careful handling.

Note: The optimal solvent ratio and actual recovery efficiencies should be determined experimentally.

Table 3: Illustrative GC Retention Times for Impurity Profiling

Compound	Illustrative Retention Time (min)
Nonenes	< 10
Isooctyl Alcohol	12 - 14
Isononyl Alcohol	14 - 16
C10 Aldehydes	16 - 18
Isodecanol Isomers	18 - 22

Note: Retention times are highly dependent on the specific GC column, temperature program, and carrier gas flow rate.

Experimental Protocols

Protocol 1: Vacuum Fractional Distillation of Crude Isodecanol

• Setup: Assemble a fractional distillation apparatus with a heating mantle, a round-bottom flask, a fractionating column, a condenser, a receiving flask, and a vacuum source. Ensure all glassware is dry and joints are properly sealed with vacuum grease.

• Charging the Flask: Charge the round-bottom flask with the crude isodecanol and a magnetic stir bar or boiling chips.

• Applying Vacuum: Gradually apply vacuum to the system.

• Heating: Begin heating the flask gently with the heating mantle while stirring.

• Fraction Collection: Collect the fractions that distill over at the expected boiling point of isodecanol under the applied pressure. Monitor the temperature at the head of the column.

• Shutdown: Once the isodecanol has been collected, remove the heat source and allow the system to cool before slowly releasing the vacuum.

Protocol 2: Liquid-Liquid Extraction of Isodecanol

• Preparation: Dissolve the reaction mixture containing isodecanol in a suitable solvent (e.g., diethyl ether) and place it in a separatory funnel.

• Washing: Add an equal volume of water to the separatory funnel. Stopper the funnel and gently invert it several times, venting frequently to release pressure.

• Phase Separation: Allow the layers to separate. The organic layer containing the isodecanol will typically be the upper layer.

• Collection: Drain the lower aqueous layer. Collect the organic layer.

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).

• Solvent Removal: Remove the solvent by rotary evaporation to yield the crude isodecanol.

Protocol 3: Column Chromatography for Isodecanol Purification

• Column Packing: Pack a glass column with silica gel or alumina using a slurry method with a non-polar solvent (e.g., hexane).

• Sample Loading: Dissolve the crude isodecanol in a minimal amount of the mobile phase and carefully load it onto the top of the column.

• Elution: Begin eluting the column with the chosen mobile phase. A gradient elution, starting with a non-polar solvent and gradually increasing the polarity (e.g., by adding ethyl acetate to hexane), can be effective.

• Fraction Collection: Collect fractions in test tubes and monitor the composition of each fraction using TLC.

• Solvent Removal: Combine the fractions containing the pure isodecanol and remove the solvent by rotary evaporation.

Visualizations

Caption: A typical experimental workflow for the recovery and purification of isodecanol.

Caption: A troubleshooting decision tree for poor separation during distillation.

Preventing color formation in isodecanol-based products

This technical support center provides troubleshooting guidance and frequently asked questions regarding color formation in isodecanol-based products. It is intended for researchers, scientists, and drug development professionals to diagnose and prevent discoloration issues during their experiments and storage.

Frequently Asked Questions (FAQs)

Q1: What is the acceptable color for pure isodecanol?

A1: Pure isodecanol is a colorless, clear liquid.[1][2][3] The color is typically measured against the Platinum-Cobalt (Pt/Co), also known as the APHA (American Public Health Association) or Hazen scale.[4][5] A common specification for high-purity isodecanol is a low APHA value, often below 10 or 15.[6][7]

Q2: What causes color formation (yellowing) in isodecanol?

A2: The primary cause of color formation, typically a yellow hue, in isodecanol is oxidation.[8][9] Exposure to oxygen, particularly when catalyzed by heat, light (UV radiation), or trace metal impurities, can lead to the formation of color-imparting compounds.[10][11] Long-chain alcohols like isodecanol can undergo oxidation to form aldehydes, ketones, and other degradation products which may be colored or can react further to form colored species.

Q3: How can I prevent color formation in my isodecanol samples?

A3: To prevent discoloration, it is crucial to minimize the exposure of isodecanol to oxygen and catalysts of oxidation. Key preventative measures include:

• Inert Gas Blanketing: Storing isodecanol under an inert nitrogen atmosphere displaces oxygen and significantly inhibits oxidative degradation.[10][12]

• Use of Antioxidants: The addition of a suitable antioxidant, such as Butylated Hydroxytoluene (BHT), can terminate the free radical chain reactions of oxidation.[9][13][14]

• Proper Storage Conditions: Store isodecanol in a cool, dark place in well-sealed containers to protect it from heat and light.[3] Amber glass or opaque containers are recommended over clear glass.

Q4: What is the recommended method for measuring the color of isodecanol?

A4: The industry-standard method for measuring the color of clear liquids like isodecanol is ASTM D1209, "Standard Test Method for Color of Clear Liquids (Platinum-Cobalt Scale)".[6] This method visually or instrumentally compares the sample to standardized platinum-cobalt solutions to determine the APHA color value.[4][15]

Troubleshooting Guide

Issue: My isodecanol has developed a yellow tint.

This guide will help you identify the potential cause of yellowing in your isodecanol and suggest corrective actions.

Step 1: Assess Storage and Handling Conditions

• Question: How was the isodecanol stored?

  • Improper Storage: In a clear container, exposed to sunlight or fluorescent lighting, at elevated temperatures (e.g., in a heated lab environment).

  • Proper Storage: In a sealed, opaque or amber container, in a cool, dark location.

• Question: Was the container sealed tightly?

  • Improper Sealing: The container was left open to the air for extended periods, or the seal is faulty.

  • Proper Sealing: The container has a tight-fitting cap and was opened only briefly when necessary.

• Question: Was the isodecanol blanketed with an inert gas?

  • No Inert Gas: The headspace of the container was filled with air.

  • Inert Gas Blanketing: The headspace was purged with nitrogen before sealing.

Step 2: Review Experimental Procedures

• Question: Was the isodecanol subjected to high temperatures during your experiment?

  • High Heat Exposure: The experimental protocol involved heating the isodecanol for a prolonged period in the presence of air.

• Question: Were any potential catalysts for oxidation present in your reaction mixture?

  • Presence of Catalysts: Trace amounts of metal ions (e.g., from metal spatulas or reaction vessels) could have been introduced.

Step 3: Consider the Purity of Isodecanol

• Question: What is the age and source of your isodecanol?

  • Older Stock: Older batches of isodecanol may have been exposed to air during previous uses.

  • Purity Grade: Lower purity grades may contain impurities that are more susceptible to oxidation.

Corrective and Preventative Actions

Based on your assessment, consider the following actions:

Potential Cause	Corrective Action	Preventative Measure
Exposure to Air (Oxygen)	For future use, purge the headspace of the storage container with nitrogen.	Implement nitrogen blanketing for all isodecanol storage.[10][12]
Exposure to Light	Store the isodecanol in an amber or opaque container in a dark cabinet.	Always store isodecanol in light-protective containers.
Elevated Temperatures	If possible, modify your experimental protocol to use lower temperatures or shorter heating times.	Store isodecanol in a temperature-controlled environment, away from heat sources.
Presence of Antioxidants	Consider adding a small amount (e.g., 50-200 ppm) of an antioxidant like BHT to fresh isodecanol.	For long-term storage or applications involving heat, add a suitable antioxidant to the isodecanol.[13][14]
Contamination	Use high-purity isodecanol and ensure all labware is scrupulously clean.	Avoid introducing metal contaminants by using appropriate lab equipment.

Experimental Protocols

Protocol 1: Color Measurement of Isodecanol using ASTM D1209 (APHA/Pt-Co Scale)

Objective: To quantitatively determine the color of an isodecanol sample.

Materials:

• Isodecanol sample

• Spectrophotometer or colorimeter capable of APHA measurement, or a set of commercial APHA/Pt-Co color standards and Nessler tubes.

• Optically clear, flat-bottomed Nessler tubes (for visual comparison).

• Lint-free wipes.

Procedure (Instrumental Method):

• Calibrate the spectrophotometer/colorimeter according to the manufacturer's instructions, using distilled water as a blank (APHA = 0).

• Ensure the sample cuvette is clean and free of scratches. Rinse the cuvette with the isodecanol sample.

• Fill the cuvette with the isodecanol sample, ensuring there are no air bubbles.

• Wipe the outside of the cuvette with a lint-free wipe.

• Place the cuvette in the instrument and record the APHA color value.

Procedure (Visual Comparison Method):

• Fill a Nessler tube to the 100 mL mark with the isodecanol sample.

• In parallel, fill other Nessler tubes with various APHA/Pt-Co standards (e.g., 5, 10, 15, 20).

• Place the sample tube and the standard tubes in a comparator that provides a uniform light source.

• Look down vertically through the tubes and compare the color of the sample to the standards.

• The APHA color is the number of the standard that most closely matches the sample. If the sample color is between two standards, report the range.

Protocol 2: Accelerated Aging Study for Isodecanol Color Stability

Objective: To evaluate the color stability of isodecanol under accelerated aging conditions, with and without an antioxidant.

Materials:

• Isodecanol

• Antioxidant (e.g., BHT)

• Clear and amber glass vials with airtight caps

• Oven capable of maintaining a constant temperature (e.g., 55°C ± 2°C).

• Spectrophotometer or colorimeter for APHA measurement.

Procedure:

• Sample Preparation:

  • Prepare three sets of samples in both clear and amber vials:

    • Control: Isodecanol only.

    • Test Group 1: Isodecanol with 100 ppm BHT.

    • Test Group 2: Isodecanol with 200 ppm BHT.

  • Fill the vials, leaving a small headspace of air, and seal tightly.

• Initial Measurement (Time 0):

  • Measure and record the initial APHA color of each sample preparation using the method described in Protocol 1.

• Accelerated Aging:

  • Place the prepared vials in an oven set to a constant elevated temperature (e.g., 55°C).[16][17]

  • The duration of the study can be calculated using the Arrhenius equation to simulate a desired shelf life. A common simplification is that a 10°C increase in temperature doubles the rate of reaction (Q10=2).[18]

  • For example, to simulate one year (365 days) of aging at an ambient temperature of 25°C, the required time at 55°C would be:

    • Aging Factor = 2 ^ ((55-25)/10) = 2 ^ 3 = 8

    • Accelerated Aging Time = 365 / 8 ≈ 46 days.

• Time-Point Testing:

  • At predetermined intervals (e.g., weekly), remove one vial of each sample set from the oven.

  • Allow the vials to cool to room temperature.

  • Measure and record the APHA color of each sample.

• Data Analysis:

  • Compile the APHA color data for each sample set over time.

  • Plot the APHA color versus time for each condition to visualize the rate of color development.

Data Presentation

Table 1: Hypothetical Color Stability of Isodecanol under Accelerated Aging (55°C)

Time (Weeks)	Control (Clear Vial) APHA	Control (Amber Vial) APHA	100 ppm BHT (Clear Vial) APHA	200 ppm BHT (Clear Vial) APHA
0	5	5	5	5
1	15	10	7	6
2	25	18	10	8
3	40	25	12	10
4	60	35	15	12
5	85	50	18	15
6	110	65	22	18

Visualizations

Caption: Oxidative degradation pathway of isodecanol leading to color formation.

Caption: Troubleshooting workflow for yellowing in isodecanol products.

Caption: Logical relationship of preventative measures against color formation.

References

• 1. Isodecanol | C10H21OH | CID 32898 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. APHA Color Monitoring [process-insights.com]
• 5. APHA Hazen Platinum-Cobalt Color Scale to Measure Color in Water [spartanwatertreatment.com]
• 6. store.astm.org [store.astm.org]
• 7. file.yizimg.com [file.yizimg.com]
• 8. Antioxidant nutrients and alcohol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. welltchemicals.com [welltchemicals.com]
• 10. testinglab.com [testinglab.com]
• 11. US2583028A - Improvement of color and color stability of saturated fatty acids - Google Patents [patents.google.com]
• 12. ddltesting.com [ddltesting.com]
• 13. youtube.com [youtube.com]
• 14. health.ec.europa.eu [health.ec.europa.eu]
• 15. measurecolour.com.my [measurecolour.com.my]
• 16. Accelerated Aging Testing | ASTM F1980 | LSO [lso-inc.com]
• 17. westpak.com [westpak.com]
• 18. Accelerated Aging Calculator | Pharca [pharca.com]

Technical Support Center: Isodecanol Formulations

Welcome to the Technical Support Center for managing viscosity in isodecanol formulations. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is isodecanol and why is its viscosity a critical parameter in formulations?

A1: Isodecanol is a branched-chain C10 alcohol used in various industrial and pharmaceutical applications, including as a solvent, a precursor for esters in lubricants, and a potential excipient in drug formulations.[1] Its viscosity, a measure of a fluid's resistance to flow, is a critical quality attribute that can significantly impact formulation performance.[2] In drug development, viscosity influences manufacturability, stability, and administration, affecting processes like mixing, filling, and syringeability for injectable formulations.[3][4] For topical applications, viscosity dictates the spreadability and residence time on the skin.

Q2: What is a typical viscosity for isodecanol, and how does concentration affect it?

A2: Isodecanol is described as a slightly viscous liquid.[5][6] The viscosity of isodecanol formulations increases with higher concentrations of isodecanol in a solvent. While specific values can vary based on the specific isomers present in the commercial product and the solvent used, a general trend of increasing viscosity with concentration is observed.[7]

Q3: How does temperature influence the viscosity of isodecanol formulations?

A3: For liquids like isodecanol, viscosity generally decreases as temperature increases.[2] This is because higher temperatures provide molecules with more thermal energy, allowing them to overcome intermolecular attractive forces more easily and flow more readily. This principle is crucial for managing high viscosity during processing; gently warming an isodecanol formulation can make it easier to handle, pipette, and mix.[8]

Q4: What is the acceptable viscosity for an injectable formulation, particularly for subcutaneous administration?

A4: For subcutaneous (SC) injections, a formulation's viscosity is a key factor for patient comfort and successful administration. Generally, viscosities up to 15-20 centipoise (cP) are considered well-tolerated for SC injections with volumes up to 3 mL administered over a short duration (e.g., 10 seconds).[1][8][9] Formulations with viscosities significantly above this range may require more force to inject, potentially leading to patient discomfort, and may necessitate specialized delivery devices.[10][11]

Q5: What are viscosity modifiers and how can they be used in isodecanol formulations?

A5: Viscosity modifiers are excipients added to a formulation to control its viscosity.[4] These can be either viscosity-reducing agents or thickening agents. In the context of isodecanol formulations, particularly for injectables where lower viscosity is often desired, viscosity-reducing excipients would be employed. Common examples include certain amino acids (e.g., proline, glycine), salts (e.g., sodium chloride), and surfactants (e.g., polysorbate 80).[10][12] The effectiveness of a viscosity modifier is highly dependent on the specific formulation components and their interactions.

Troubleshooting Guides

Issue 1: Higher-Than-Expected Viscosity in the Isodecanol Formulation

Symptoms:

• Difficulty in pipetting or transferring the formulation.

• Slow or incomplete mixing of components.

• Increased pressure during filtration or pumping.

• Formation of gels or semi-solids.

Possible Causes and Solutions:

Possible Cause	Suggested Solution
Low Temperature	Gently warm the formulation. A controlled increase in temperature can significantly reduce viscosity. Ensure the temperature is compatible with all formulation components to avoid degradation.
High Concentration of Isodecanol or Other Components	If feasible for the application, consider reducing the concentration of isodecanol or other high-viscosity components.
Component Interactions	Interactions between isodecanol and other excipients may lead to an unexpected increase in viscosity. Evaluate the compatibility of all components. Consider the addition of a viscosity-reducing agent.
Precipitation of Solutes	Ensure all solid components are fully dissolved. Inadequate dissolution can lead to an increase in apparent viscosity. Gentle heating and adequate mixing can aid dissolution.

Data Presentation

Table 1: Viscosity of Isodecanol at Different Concentrations

The following table is derived from graphical data illustrating the trend of viscosity with increasing isodecanol concentration in a solvent system.

Concentration of Isodecanol (mol/L)	Viscosity (mPa·s)
0.5	~1.8
1.0	~2.2
1.5	~2.8
2.0	~3.5
2.5	~4.5

Note: These are approximate values derived from a graphical representation and may vary depending on the specific solvent and temperature.[7]

Table 2: General Effect of Temperature on the Viscosity of Liquids

This table illustrates the general relationship between temperature and viscosity for liquids.

Temperature	General Viscosity Trend	Rationale
Increase	Decrease	Increased molecular kinetic energy overcomes intermolecular forces.[2]
Decrease	Increase	Decreased molecular kinetic energy leads to stronger intermolecular forces.

Experimental Protocols

Protocol 1: Measurement of Dynamic Viscosity using a Rotational Viscometer

Objective: To determine the dynamic viscosity of an isodecanol formulation.

Materials and Equipment:

• Rotational Viscometer (e.g., Brookfield or similar) with appropriate spindles.

• Temperature-controlled water bath or sample chamber.

• Beakers or appropriate sample containers.

• Isodecanol formulation sample.

• Calibration fluids with known viscosities.

Methodology:

• Instrument Setup and Calibration:

  • Ensure the viscometer is level and calibrated according to the manufacturer's instructions using standard calibration fluids.

  • Select a spindle and rotational speed appropriate for the expected viscosity of the sample. The goal is to achieve a torque reading between 10% and 90% of the instrument's capacity for optimal accuracy.

• Sample Preparation and Loading:

  • Place the isodecanol formulation in a suitable container.

  • Allow the sample to equilibrate to the desired measurement temperature using a water bath or temperature-controlled chamber. Ensure the temperature is stable before proceeding.

  • Gently immerse the selected spindle into the sample, avoiding the introduction of air bubbles. The spindle should be immersed to the marked level.

• Measurement:

  • Start the viscometer at the chosen speed.

  • Allow the reading to stabilize. This may take a few moments, especially for more viscous fluids.

  • Record the viscosity reading (in cP or mPa·s) and the torque percentage.

• Data Analysis and Reporting:

  • If the torque is outside the optimal range, adjust the spindle size or rotational speed and repeat the measurement.

  • Perform measurements in triplicate to ensure reproducibility.

  • Report the average viscosity value along with the temperature, spindle used, and rotational speed.

Visualizations

Caption: A troubleshooting workflow for addressing high viscosity in isodecanol formulations.

Caption: An experimental workflow for viscosity measurement of isodecanol formulations.

References

• 1. jefc.scholasticahq.com [jefc.scholasticahq.com]
• 2. researchgate.net [researchgate.net]
• 3. WO2016065181A1 - Reducing viscosity of pharmaceutical formulations - Google Patents [patents.google.com]
• 4. A Case Study Demonstrating the Importance of Glass Vial Selection for Parenteral Pharmaceutical Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Impact of Polysorbate 80 Grade on the Interfacial Properties and Interfacial Stress Induced Subvisible Particle Formation in Monoclonal Antibodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Mechanistic and predictive formulation development for viscosity mitigation of high-concentration biotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. WHITEPAPER - The Viscosity Reduction Platform: Viscosity-Reducing Excipients for Protein Formulation - Drug Development and Delivery [drug-dev.com]
• 10. researchgate.net [researchgate.net]
• 11. ondrugdelivery.com [ondrugdelivery.com]
• 12. Comparison of Strategies in Development and Manufacturing of Low Viscosity, Ultra-High Concentration Formulation for IgG1 Antibody - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing reaction conditions for the synthesis of isodecyl methacrylate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of isodecyl methacrylate.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing isodecyl methacrylate?

A1: The two primary methods for synthesizing isodecyl methacrylate are:

• Acid-catalyzed esterification: This method involves the reaction of methacrylic acid with isodecyl alcohol in the presence of an acid catalyst.[1]

• Transesterification: This method involves the reaction of a methacrylate ester (commonly methyl methacrylate) with isodecyl alcohol, typically catalyzed by an acid, base, or organometallic compound.[2]

Q2: What are common catalysts used for the synthesis of isodecyl methacrylate?

A2: For acid-catalyzed esterification, common catalysts include sulfuric acid and p-toluenesulfonic acid. In transesterification, catalysts can range from acids like sulfuric acid to organometallic compounds such as tetraalkyl titanates and lithium-based catalysts like lithium alkoxides.[2]

Q3: Why is an inhibitor necessary during the synthesis of isodecyl methacrylate?

A3: Isodecyl methacrylate, like other methacrylate monomers, is susceptible to premature polymerization, especially at the elevated temperatures often required for synthesis. An inhibitor is added to prevent this unwanted polymerization, which can lead to low yields and purification difficulties. Common inhibitors include hydroquinone and its monomethyl ether (MEHQ).

Q4: How can I purify the synthesized isodecyl methacrylate?

A4: Purification typically involves several steps to remove unreacted starting materials, catalyst, and inhibitor. A common procedure includes:

• Washing the crude product with an aqueous basic solution (e.g., sodium bicarbonate or sodium hydroxide) to neutralize the acid catalyst and remove acidic impurities.

• Washing with water and then brine to remove any remaining water-soluble impurities.

• Drying the organic layer over an anhydrous drying agent (e.g., magnesium sulfate or sodium sulfate).

• Finally, purification by vacuum distillation to obtain the pure isodecyl methacrylate.

Troubleshooting Guides

Low Product Yield

Problem: The yield of isodecyl methacrylate is significantly lower than expected.

Possible Cause	Troubleshooting Steps
Incomplete Reaction	Verify Reaction Time and Temperature: Ensure the reaction has been allowed to proceed for a sufficient amount of time at the optimal temperature. Monitor the reaction progress using techniques like TLC or GC. For esterification, temperatures are often in the range of 80-120°C.[3] For some transesterification reactions, temperatures can be around 115-120°C.[2]
Check Catalyst Activity and Concentration: The catalyst may be old or inactive. Use a fresh batch of catalyst. The concentration of the catalyst might be too low; consider a modest increase in the catalyst loading. For acid-catalyzed esterification, a typical range for sulfuric acid is 0.5-2% by weight of the reactants.
Equilibrium Shift (Esterification)	Efficient Water Removal: In acid-catalyzed esterification, the formation of water as a byproduct can shift the equilibrium back towards the reactants, thus lowering the yield. Use a Dean-Stark apparatus or a similar setup to effectively remove water as it is formed.[3]
Side Reactions	Optimize Reactant Molar Ratio: An excess of one reactant is often used to drive the reaction to completion. For esterification, a slight excess of methacrylic acid (e.g., 1.2 to 1.5 molar equivalents) is common.[3] For transesterification, an excess of the lower boiling point methacrylate may be used to drive the reaction and facilitate removal of the alcohol byproduct.
Product Loss During Workup	Careful Extraction and Washing: Ensure complete extraction of the product from the aqueous phase during workup. Avoid vigorous shaking that can lead to the formation of stable emulsions.
Efficient Drying: Ensure the organic layer is thoroughly dried before distillation to prevent hydrolysis of the ester during heating.
Proper Distillation Technique: Use an appropriate vacuum level and temperature to avoid product decomposition during distillation.

Premature Polymerization

Problem: The reaction mixture becomes viscous or solidifies, indicating polymerization of the monomer.

Possible Cause	Troubleshooting Steps
Insufficient or Inactive Inhibitor	Use Fresh Inhibitor: Ensure the inhibitor (e.g., hydroquinone, MEHQ) is fresh and active.
Optimize Inhibitor Concentration: The concentration of the inhibitor may be too low. Typical concentrations range from 100 to 1000 ppm.
Excessive Reaction Temperature	Monitor and Control Temperature: High temperatures can accelerate polymerization. Maintain the reaction temperature within the optimal range.
Presence of Oxygen	Maintain an Inert Atmosphere: While some inhibitors require the presence of a small amount of oxygen to be effective, high concentrations of oxygen can sometimes promote polymerization. Performing the reaction under a gentle stream of air or a mixture of nitrogen and air can be beneficial.
Contamination	Use Clean Glassware: Ensure all glassware is thoroughly cleaned and free of any contaminants that could initiate polymerization.

Experimental Protocols

Detailed Methodology 1: Acid-Catalyzed Esterification of Methacrylic Acid with Isodecyl Alcohol

Materials:

• Methacrylic acid

• Isodecyl alcohol

• p-Toluenesulfonic acid (catalyst)

• Hydroquinone (inhibitor)

• Toluene (solvent for azeotropic water removal)

• 5% Sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser, add isodecyl alcohol, methacrylic acid (1.2-1.5 molar equivalents), p-toluenesulfonic acid (0.5-1.0 mol% relative to the limiting reactant), and hydroquinone (200-500 ppm).

• Add toluene to the flask.

• Heat the reaction mixture to reflux (typically 110-120°C). Water will be removed azeotropically with toluene and collected in the Dean-Stark trap.

• Monitor the reaction progress by measuring the amount of water collected or by TLC/GC analysis of the reaction mixture.

• Once the reaction is complete (no more water is collected or starting material is consumed), cool the mixture to room temperature.

• Transfer the reaction mixture to a separatory funnel and wash with a 5% sodium bicarbonate solution to neutralize the catalyst and remove unreacted methacrylic acid.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to remove the toluene.

• Purify the crude product by vacuum distillation to obtain pure isodecyl methacrylate.

Detailed Methodology 2: Transesterification of Methyl Methacrylate with Isodecyl Alcohol

Materials:

• Methyl methacrylate

• Isodecyl alcohol

• Lithium carbonate (catalyst)

• Hydroquinone monomethyl ether (MEHQ) (inhibitor)

• Hexane (azeotroping agent)

• 5% Sodium hydroxide solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a reaction flask equipped with a distillation head, a magnetic stirrer, and a thermometer, add isodecyl alcohol, an excess of methyl methacrylate, and MEHQ (100-300 ppm).

• Add a small amount of an azeotrope-forming compound like hexane.[2]

• Heat the mixture to reflux.

• Incrementally add the lithium carbonate catalyst (6 to 30 ppm) to the reaction medium during the transesterification.[2]

• The methanol produced during the reaction will form a low-boiling azeotrope with methyl methacrylate and/or hexane and will be removed by distillation.[2]

• Monitor the reaction progress by analyzing the distillate composition (e.g., by refractive index or GC) or by monitoring the reaction temperature.

• Once the reaction is complete (the theoretical amount of methanol has been removed), cool the reaction mixture.

• Wash the cooled mixture with a 5% sodium hydroxide solution to remove any remaining catalyst and acidic impurities, followed by washing with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the excess methyl methacrylate and hexane under reduced pressure.

• Purify the resulting crude isodecyl methacrylate by vacuum distillation.

Data Presentation

Table 1: Comparison of Typical Reaction Parameters for Isodecyl Methacrylate Synthesis

Parameter	Acid-Catalyzed Esterification	Transesterification
Reactants	Methacrylic Acid, Isodecyl Alcohol	Methyl Methacrylate, Isodecyl Alcohol
Catalyst	Sulfuric Acid, p-Toluenesulfonic Acid	Lithium Carbonate, Tetraalkyl Titanate
Typical Catalyst Conc.	0.5 - 2.0 wt%	10 - 100 ppm
Reaction Temperature	90 - 120°C[3]	110 - 130°C[2]
Inhibitor	Hydroquinone, MEHQ	MEHQ
Typical Inhibitor Conc.	200 - 1000 ppm	100 - 500 ppm
Byproduct	Water	Methanol
Typical Yield	>90% (with efficient water removal)[3]	>95%[2]

Visualizations

References

• 1. Isodecyl methacrylate | C14H26O2 | CID 34763 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US4791221A - Transesterification of methyl methacrylate - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Mitigating the Environmental Impact of Isodecanol Synthesis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to mitigate the environmental impact of isodecanol synthesis. The information is presented in a practical question-and-answer format to directly address challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the main environmental impacts associated with conventional isodecanol synthesis?

A1: The primary method for isodecanol synthesis is the Oxo process (hydroformylation of nonenes), which presents several environmental challenges.[1] Key impacts include:

• Use of Fossil Fuel-Based Feedstocks: The process traditionally relies on nonenes derived from petroleum, a non-renewable resource.[2]

• Energy Consumption: The Oxo process often requires high temperatures and pressures, leading to significant energy consumption and associated greenhouse gas emissions.[3][4]

• Catalyst-Related Issues: Conventional cobalt or rhodium-based catalysts can be toxic and may leach into product streams, requiring energy-intensive separation and recovery processes.[5][6]

• Waste Generation: The synthesis can produce byproducts and solvent waste that require proper disposal, contributing to the overall environmental footprint.[7][8]

• Volatile Organic Compound (VOC) Emissions: Isodecanol and other process chemicals may be released into the atmosphere, contributing to air pollution.[9]

Q2: What are the key principles of green chemistry applicable to isodecanol synthesis?

A2: The principles of green chemistry provide a framework for designing more sustainable chemical processes. For isodecanol synthesis, key principles include:

• Waste Prevention: Optimizing reactions to minimize the formation of byproducts.[10]

• Atom Economy: Designing synthetic methods to maximize the incorporation of all materials used in the process into the final product.[10]

• Use of Renewable Feedstocks: Exploring bio-based sources for the synthesis of isodecanol.[11][12]

• Catalysis: Utilizing highly selective and efficient catalysts that can be easily recovered and recycled.[10]

• Design for Energy Efficiency: Conducting reactions at ambient temperature and pressure whenever possible to reduce energy consumption.[10][13]

• Use of Safer Solvents and Auxiliaries: Replacing hazardous organic solvents with greener alternatives like water or bio-based solvents, or implementing solvent-free reaction conditions.[10]

Q3: Are there viable renewable feedstocks for isodecanol synthesis?

A3: Yes, research is ongoing to develop bio-based routes to isodecanol. Potential renewable feedstocks include:

• Bio-based Aldehydes: Utilizing aldehydes derived from the fermentation of sugars from lignocellulosic biomass. For instance, bio-based crotonaldehyde can be used as a starting material in a process to produce bio-based isooctanol, a similar branched alcohol.[14]

• Biomass-derived Syngas: Synthesis gas (a mixture of carbon monoxide and hydrogen) can be produced from the gasification of biomass and used in the hydroformylation step.[15]

• Genetically Engineered Microorganisms: Research is exploring the use of microorganisms to produce isodecanol and other higher alcohols directly from renewable resources.[16]

Troubleshooting Guides

Issue 1: Catalyst Deactivation and Leaching

Q: My hydroformylation catalyst (Rhodium-based) is showing decreased activity and I'm detecting metal contamination in my product. What are the possible causes and solutions?

A: Catalyst deactivation and leaching are common challenges in the Oxo process. Here’s a breakdown of potential causes and troubleshooting steps:

• Potential Causes:

  • Ligand Degradation: Phosphine ligands, crucial for catalyst stability and selectivity, can degrade through oxidation or hydrolysis, especially in the presence of impurities in the feedstock.[7]

  • Formation of Inactive Catalyst Species: The active catalyst can convert into an inactive form, which may precipitate or be less soluble in the reaction medium.[7]

  • High Reaction Temperatures: Elevated temperatures can accelerate catalyst degradation and metal leaching.

  • Impurities in Feedstock: Peroxides or other reactive species in the nonene feed can poison the catalyst.[7]

• Troubleshooting & Mitigation Strategies:

  • Feedstock Purification: Implement a purification step for the olefin feedstock to remove peroxides and other impurities. This can be achieved by passing the olefin through an alumina column.[7]

  • Optimize Reaction Conditions: Lowering the reaction temperature and optimizing the partial pressures of carbon monoxide and hydrogen can improve catalyst stability.[7]

  • Ligand Selection: Use bulky phosphine or phosphite ligands, which can enhance catalyst stability and favor the formation of the desired linear aldehyde.[7]

  • Catalyst Recovery and Recycling: Implement an efficient catalyst recycling system. This not only reduces costs but also minimizes the environmental impact of catalyst waste.[17] Common methods include aqueous extraction or separation using a thermomorphic solvent system.[5][6]

  • Catalyst Rejuvenation: In some cases, deactivated catalysts can be rejuvenated. For example, adding a controlled amount of a peroxide solution can help to regenerate the active catalyst species.[18]

Issue 2: Poor Selectivity and Formation of Byproducts

Q: My isodecanol synthesis is producing a high ratio of branched (iso) to linear (n) aldehydes, and I'm observing significant amounts of alkanes and heavy ends. How can I improve the selectivity of my reaction?

A: Achieving high selectivity for the desired linear aldehyde, which leads to isodecanol upon hydrogenation, is a key challenge. Here are some strategies to improve selectivity and minimize byproduct formation:

• Potential Causes of Poor Selectivity:

  • Catalyst System: Cobalt-based catalysts generally exhibit lower selectivity for linear aldehydes compared to rhodium-based catalysts.[7]

  • Reaction Conditions: High temperatures can favor the formation of branched isomers and side reactions. Low carbon monoxide partial pressure can also decrease the n/iso ratio.[7]

  • Side Reactions:

    • Hydrogenation: The alkene feedstock can be hydrogenated to the corresponding alkane, or the desired aldehyde product can be further reduced to an alcohol under hydroformylation conditions.[7]

    • Aldol Condensation: The product aldehydes can undergo self-condensation to form higher molecular weight byproducts ("heavy ends").[7]

• Troubleshooting & Optimization Strategies:

  • Catalyst and Ligand Choice:

    • Utilize rhodium-based catalysts with bulky phosphine or phosphite ligands to sterically favor the formation of the linear aldehyde.[7]

  • Fine-tuning Reaction Parameters:

    • Temperature: Lowering the reaction temperature can significantly improve the n/iso ratio.[7]

    • Pressure: Increasing the partial pressure of carbon monoxide can also favor the formation of the linear product.[7]

  • Minimizing Side Reactions:

    • To reduce hydrogenation, ensure precise control over the H₂/CO ratio in the syngas.

    • To minimize aldol condensation, consider a two-stage process where the aldehyde is separated before the hydrogenation step.

Data Presentation

Table 1: Comparison of Catalyst Systems for Hydroformylation

Catalyst System	Operating Temperature (°C)	Operating Pressure (MPa)	n/iso Ratio (Typical)	Key Advantages	Key Disadvantages
Cobalt-based	150 - 170[5]	~30[5]	3:1 to 4:1[19]	Lower cost	Harsher operating conditions, lower selectivity
Rhodium-based	95 - 100[5]	~1.8[5]	>10:1[19]	Milder conditions, high selectivity	Higher cost, sensitivity to impurities
Rhodium with bulky ligands	Variable	Variable	Can be >20:1	Very high selectivity for linear aldehyde	Cost of specialized ligands

Table 2: Green Chemistry Metrics for Process Evaluation

Metric	Description	Goal	Relevance to Isodecanol Synthesis
Atom Economy	(Molecular weight of desired product / Sum of molecular weights of all reactants) x 100%	Maximize	Measures the efficiency of reactant incorporation into isodecanol.[20]
E-Factor (Environmental Factor)	Total mass of waste / Mass of product	Minimize	Quantifies the amount of waste generated per unit of isodecanol produced.[20]
Process Mass Intensity (PMI)	Total mass input / Mass of product	Minimize	A holistic metric that includes all materials used in the process (reactants, solvents, catalysts, workup chemicals).[15][20]
Reaction Mass Efficiency (RME)	Mass of isolated product / Total mass of reactants	Maximize	Provides a more practical measure of reaction efficiency than yield alone.[20]

Experimental Protocols

Protocol 1: General Procedure for Catalyst Recycling via Aqueous Extraction (for Rhodium-based Catalysts)

This protocol outlines a general method for recycling a water-soluble rhodium catalyst from an organic product phase.

Materials:

• Reaction mixture from hydroformylation containing isodecyl aldehyde, organic solvent, and Rh-phosphine catalyst.

• Degassed, deionized water.

• Separatory funnel.

• Nitrogen or Argon source for inert atmosphere.

Procedure:

• After the hydroformylation reaction is complete, cool the reactor to room temperature under an inert atmosphere.

• Transfer the reaction mixture to a separatory funnel purged with an inert gas.

• Add an equal volume of degassed, deionized water to the separatory funnel.

• Gently shake the funnel to facilitate the extraction of the water-soluble catalyst into the aqueous phase. Vent the funnel periodically.

• Allow the layers to separate completely. The organic layer will contain the product aldehyde, while the aqueous layer will contain the catalyst.

• Carefully drain the lower aqueous layer containing the catalyst into a separate flask for reuse in a subsequent reaction.

• The organic layer can then be processed for hydrogenation to isodecanol and further purification.

• The recovered aqueous catalyst solution can be concentrated if necessary and reused. The number of successful recycles should be monitored by analyzing the conversion and selectivity of subsequent reactions.

Visualizations

Experimental Workflow for Sustainable Isodecanol Synthesis

Caption: Workflow for sustainable isodecanol synthesis.

Logical Relationships in Mitigating Environmental Impact

Caption: Key relationships in sustainable isodecanol synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Research Collection | ETH Library [research-collection.ethz.ch]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. US11326108B1 - Integrated process for the production of isononanol and stable / lubricating alcohol gasoline blending components - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. cognitivemarketresearch.com [cognitivemarketresearch.com]
• 12. Bio-based Feedstock Supply Chains: Subject Matter Experts Speak in Washington | Supply Chain Resource Cooperative [scm.ncsu.edu]
• 13. researchgate.net [researchgate.net]
• 14. CN114933514B - Preparation method of bio-based isooctyl alcohol - Google Patents [patents.google.com]
• 15. Green Chemistry Using Smarter Metrics: A Life Cycle Approach – ACSGCIPR [acsgcipr.org]
• 16. Biocatalysis for Biobased Chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Active learning streamlines development of high performance catalysts for higher alcohol synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Green Chemistry Metrics with Special Reference to Green Analytical Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Strategies to control the degree of ethoxylation of isodecanol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on strategies to control the degree of ethoxylation of isodecanol.

Frequently Asked Questions (FAQs)

Q1: What is isodecanol ethoxylation?

Isodecanol ethoxylation is a chemical process where ethylene oxide (EO) is added to isodecanol, a C10 branched-chain fatty alcohol, to produce isodecanol ethoxylates.[1] These molecules are nonionic surfactants with a hydrophobic isodecyl group and a hydrophilic polyethylene oxide chain. The general formula is R–(OCH₂CH₂)ₙ–OH, where 'R' is the branched isodecyl group and 'n' is the number of ethylene oxide units.[1]

Q2: Why is it important to control the degree of ethoxylation?

The degree of ethoxylation, or the average number of ethylene oxide units ('n') per molecule, is a critical parameter that determines the surfactant's properties and performance. Key properties influenced by the degree of ethoxylation include:

• Solubility: The solubility in water increases with a higher degree of ethoxylation.[2]

• Cloud Point: This is the temperature at which an aqueous solution of the surfactant becomes cloudy. It is a key characteristic for performance and is dependent on the degree of ethoxylation.[2]

• Wetting and Cleaning Performance: The effectiveness as a wetting and cleaning agent is optimal at a specific degree of ethoxylation.[2]

• Foaming Properties: The tendency to foam is influenced by the length of the polyethylene oxide chain.[3]

• Emulsification: The ability to act as an emulsifier is dependent on the hydrophilic-lipophilic balance (HLB), which is directly related to the degree of ethoxylation.

Controlling the degree of ethoxylation allows for the tailoring of these properties to specific applications, such as in detergents, emulsifiers, and dispersants.[1]

Q3: What are the key reaction parameters that control the degree of ethoxylation?

The degree of ethoxylation is primarily controlled by the following reaction parameters:

• Molar Ratio of Ethylene Oxide to Isodecanol: This is the most direct factor. A higher molar ratio of ethylene oxide will result in a higher average degree of ethoxylation.

• Catalyst Type and Concentration: The choice of catalyst significantly impacts the distribution of ethoxylates. Basic catalysts like potassium hydroxide (KOH) are common, but specialized catalysts can produce a narrower distribution of ethoxylates.[4]

• Reaction Temperature: Temperature affects the reaction rate. Typical industrial ethoxylation is conducted at elevated temperatures, for instance, around 180°C.[4]

• Reaction Pressure: The reaction is typically carried out under a pressure of 1-2 bar.[4]

• Reaction Time: The duration of the ethylene oxide addition and subsequent digestion period influences the final degree of ethoxylation.

Q4: What is the difference between a broad and a narrow range ethoxylate distribution?

• Broad Range Ethoxylates: These have a wide distribution of polyethylene oxide chain lengths, including a significant amount of unreacted alcohol and ethoxylates with a much higher degree of ethoxylation than the target average.[3]

• Narrow Range Ethoxylates: These have a more peaked distribution, with the majority of the molecules having a degree of ethoxylation close to the target average. They contain less unreacted alcohol and fewer high-end ethoxylates.[3][5] Narrow-range ethoxylates often exhibit improved performance and handling properties.[3][5]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Lower than expected degree of ethoxylation	Insufficient amount of ethylene oxide added.	Carefully calculate and ensure the correct molar ratio of ethylene oxide to isodecanol is used.
Low reaction temperature or pressure.	Monitor and maintain the reaction temperature and pressure within the optimal range for the specific catalyst and desired degree of ethoxylation.
Premature termination of the reaction.	Ensure an adequate reaction and digestion time to allow for complete consumption of ethylene oxide.
Higher than expected degree of ethoxylation	Excess ethylene oxide added.	Precisely control the addition of ethylene oxide.
"Runaway" reaction due to poor temperature control.	The ethoxylation reaction is highly exothermic.[4] Ensure efficient heat removal and temperature control to prevent an uncontrolled increase in reaction rate.
Broad ethoxylate distribution	Use of a conventional basic catalyst (e.g., KOH).	For a narrower distribution, consider using specialized catalysts designed for narrow-range ethoxylation.[5]
Inhomogeneous reaction mixture.	Ensure efficient stirring and mixing to promote uniform reaction conditions.
Formation of by-products (e.g., polyethylene glycol - PEG)	Presence of water in the reactants.	Use anhydrous isodecanol and ensure the reactor is dry before starting the reaction.
High reaction temperatures.	Operate at the lowest effective temperature to minimize side reactions.
Product is cloudy or viscous at low temperatures	This is a characteristic property of some isodecanol ethoxylates, related to their cloud point.[1]	If low-temperature clarity is required, consider targeting a higher degree of ethoxylation or blending with other surfactants.
Inconsistent batch-to-batch results	Variations in raw material quality (e.g., water content in isodecanol).	Use consistent, high-purity raw materials and perform quality control checks.
Inconsistent reaction conditions (temperature, pressure, addition rate).	Implement strict process control and monitoring for all critical reaction parameters.

Quantitative Data

The following tables summarize the relationship between the product grade of isodecanol ethoxylates and their physical properties, which are indicative of the degree of ethoxylation.

Table 1: Properties of Isodecanol Ethoxylates with Varying Degrees of Ethoxylation

Product Grade	Average Moles of EO (n)	Hydroxyl Number (mgKOH/g)	Hydrophilic-Lipophilic Balance (HLB)
GL-1003	~3	ca. 195	ca. 9
GL-1004	~4	ca. 170	ca. 10.5
GL-1005	~5	ca. 150	ca. 11.5
GL-1006	~6	ca. 135	ca. 12.5
GL-1007	~7	ca. 125	ca. 13
GL-1008	~8	ca. 110	ca. 14
GL-1009	~9	ca. 100	ca. 14.5
GL-1010	~10	ca. 90	ca. 15
GL-1014	~14	ca. 75	ca. 15

Data sourced from product information for iso-C10 oxo alcohol ethoxylates.[6] The average moles of EO are estimated based on the hydroxyl number.

Experimental Protocols

Protocol 1: Laboratory-Scale Synthesis of Isodecanol Ethoxylate (Targeting n=6)

This protocol is a representative procedure for the synthesis of isodecanol ethoxylate with a target average degree of ethoxylation of 6, using a basic catalyst.

Materials:

• Isodecanol (anhydrous)

• Potassium hydroxide (KOH) pellets

• Ethylene oxide (liquefied gas)

• Nitrogen gas (high purity)

• Pressurized reaction vessel (autoclave) equipped with a stirrer, heating mantle, cooling coil, pressure gauge, gas inlet, and liquid addition port.

Procedure:

• Reactor Preparation: Thoroughly clean and dry the autoclave. Purge the reactor with high-purity nitrogen for at least 30 minutes to remove air and moisture.

• Charging Reactants:

  • Under a nitrogen atmosphere, charge the autoclave with a pre-determined amount of anhydrous isodecanol (e.g., 1 mole).

  • Add the potassium hydroxide catalyst (e.g., 0.3% by weight of the isodecanol).

• Dehydration: Heat the mixture to 110-120°C under vacuum with gentle stirring for 1 hour to remove any residual water.

• Inerting and Heating: Break the vacuum with nitrogen and pressurize the reactor to approximately 1 bar. Heat the reactor contents to the desired reaction temperature (e.g., 160-180°C).

• Ethylene Oxide Addition:

  • Once the reaction temperature is stable, begin the slow, controlled addition of a pre-calculated amount of liquid ethylene oxide (e.g., 6 moles) to the reactor.

  • Maintain the reaction temperature within a narrow range (e.g., ± 2°C) using the heating mantle and cooling coil. The reaction is highly exothermic.

  • Monitor the reactor pressure and maintain it within a safe operating range (e.g., 1-3 bar) by adjusting the ethylene oxide addition rate.

• Digestion: After all the ethylene oxide has been added, continue stirring the reaction mixture at the reaction temperature for an additional 1-2 hours to ensure complete reaction. The pressure should drop and stabilize during this period.

• Cooling and Neutralization:

  • Cool the reactor to below 100°C.

  • Neutralize the potassium hydroxide catalyst by adding a suitable acid (e.g., acetic acid or phosphoric acid) until a pH of 6-7 is achieved.

• Purging and Discharge: Purge the reactor with nitrogen to remove any traces of unreacted ethylene oxide. The final product can then be safely discharged from the reactor.

Analytical Methods for Determining Degree of Ethoxylation:

• Hydroxyl Value Titration: A common method to determine the concentration of hydroxyl groups, which can be used to calculate the average molecular weight and the degree of ethoxylation.

• High-Performance Liquid Chromatography (HPLC): Can be used to separate and quantify the different ethoxylate oligomers, providing information on the distribution.[7]

• Gas Chromatography (GC): Suitable for analyzing lower ethoxylates after derivatization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to determine the ratio of ethylene oxide units to the isodecyl group.

Visualizations

Caption: Experimental workflow for the laboratory-scale synthesis of isodecanol ethoxylates.

References

• 1. taminkalatak.com [taminkalatak.com]
• 2. atamankimya.com [atamankimya.com]
• 3. nouryon.com [nouryon.com]
• 4. Ethoxylation - Wikipedia [en.wikipedia.org]
• 5. sasoltechdata.com [sasoltechdata.com]
• 6. glorywh.com [glorywh.com]
• 7. Determination of Dodecanol and Short-Chained Ethoxylated Dodecanols by LC–MS/MS (with Electrospray Ionization) After Their Derivatization (with Phenyl Isocyanate) - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Isodecanol vs. 2-Ethylhexanol: A Comparative Analysis for Plasticizer Applications

A detailed comparison of plasticizers derived from isodecanol and 2-ethylhexanol, focusing on performance metrics, experimental validation, and material selection criteria for researchers and formulation scientists.

The selection of a plasticizer alcohol is a critical decision in the formulation of flexible polyvinyl chloride (PVC) and other polymers, directly influencing the final product's performance characteristics, including its flexibility, durability, and resistance to environmental stressors. Isodecanol (C10) and 2-ethylhexanol (C8) are two primary alcohols used in the synthesis of high-molecular-weight plasticizers. This guide provides an objective comparison of their derivatives, primarily diisodecyl phthalate (DIDP) from isodecanol and di(2-ethylhexyl) phthalate (DEHP or DOP) from 2-ethylhexanol, supported by experimental data and standardized testing protocols.

Executive Summary: Performance at a Glance

Plasticizers synthesized from isodecanol are favored for applications demanding high permanence, low volatility, and enhanced durability.[1] Conversely, 2-ethylhexanol derivatives are known for their high plasticizing efficiency, offering a cost-effective solution for achieving flexibility.[1] The fundamental difference lies in their molecular structure: isodecanol's longer carbon chain results in a higher molecular weight plasticizer, which in turn leads to lower volatility and greater resistance to migration and extraction.[1][2]

Quantitative Performance Comparison

The performance of plasticizers is evaluated through a series of standardized tests that measure mechanical properties, low-temperature flexibility, and permanence. The following table summarizes comparative data for PVC compounds plasticized with DIDP (from isodecanol) and DEHP (from 2-ethylhexanol).

Performance Parameter	Test Method	DIDP (from Isodecanol)	DEHP (from 2-Ethylhexanol)	Performance Implication
Molecular Weight ( g/mol )	-	~446.7	~390.5	Higher molecular weight correlates with lower volatility and migration.[3]
Plasticizer Efficiency	Hardness (Shore A)	Lower	Higher	DEHP is more efficient; less is needed for the same flexibility.[1]
Low-Temperature Flexibility (°C)	ASTM D1043	Better (-33)	Good (-31)	Isodecanol-based plasticizers offer superior performance in cold environments.[4]
Permanence: Volatility (% Wt. Loss)	ASTM D1203	Lower (1.3)	Higher	DIDP has greater permanence, crucial for long-service-life applications.[4]
Migration Resistance	-	Higher	Lower	The larger molecular size of DIDP restricts its movement within the polymer.[1][5]
Extraction Resistance	-	Higher	Lower	DIDP shows better resistance to oils and solvents.[1]

Note: The data presented is compiled from various industry sources and standardized PVC formulations for comparative purposes.

Key Properties and Performance Insights

Molecular Structure and its Impact: The core difference between isodecanol and 2-ethylhexanol lies in their carbon chain length (C10 vs. C8, respectively). This seemingly small difference has significant consequences for the properties of the resulting plasticizers.

• Isodecanol (C10): As a ten-carbon alcohol, isodecanol is used to produce higher-molecular-weight plasticizers like DIDP. This larger size and increased branching lead to:

  • Lower Volatility: Reduced tendency to evaporate from the polymer matrix, especially at elevated temperatures.[1][2] This is critical for applications like automotive interiors and wire insulation.[2]

  • Higher Permanence: The plasticizer remains in the PVC for a longer duration, extending the flexible lifespan of the product.[4]

  • Greater Migration Resistance: The larger molecules are less mobile, reducing the likelihood of them leaching into surrounding materials.[5][6]

• 2-Ethylhexanol (C8): This eight-carbon alcohol is a precursor to DEHP, one of the most common general-purpose plasticizers.[7] Its more compact structure results in:

  • Higher Plasticizing Efficiency: Less DEHP is required to achieve a specific level of softness or flexibility compared to DIDP.[1]

  • Good All-Around Performance: It provides a balanced profile of properties that is suitable for a wide range of non-specialty applications.

Low-Temperature Flexibility: Plasticizers derived from isodecanol generally exhibit better low-temperature flexibility.[1][4] This is a significant advantage in applications where the final product will be exposed to cold conditions, preventing it from becoming brittle.

Regulatory and Environmental Considerations: DEHP has faced increasing regulatory scrutiny due to health concerns, leading to restrictions on its use in certain applications like toys and medical devices.[8] Higher-molecular-weight phthalates like DIDP are often considered safer alternatives due to their lower migration potential.[2][9] The industry is also seeing a shift towards non-phthalate plasticizers.[10]

Experimental Protocols

Reproducible and standardized experimental methods are essential for the objective evaluation of plasticizer performance. Below are detailed protocols for key evaluative tests.

Evaluation of Plasticizer Volatility (Activated Carbon Method)

• Standard: Based on ASTM D1203 / ISO 176.

• Objective: To determine the weight loss of a plasticizer from a PVC compound due to evaporation under controlled high-temperature conditions.

• Methodology:

  • Sample Preparation: Prepare standardized, plasticized PVC film specimens of known weight and thickness.

  • Exposure: Place the specimens in a container with activated carbon, ensuring they do not directly touch the carbon.

  • Heating: Subject the container to a circulating air oven at a specified temperature (e.g., 70°C) for a set duration (e.g., 24 hours).

  • Measurement: After cooling, re-weigh the specimens. The percentage of weight loss is reported as the volatility.

Assessment of Low-Temperature Flexibility

• Standard: Based on ASTM D1043 (Torsional Stiffness Test).

• Objective: To measure the stiffness characteristics of a plasticized material as a function of temperature.[4]

• Methodology:

  • Apparatus: Utilize a torsional stiffness tester equipped with a temperature-controlled chamber.

  • Procedure: Clamp a rectangular specimen of the plasticized PVC in the apparatus and immerse it in a heat-transfer medium.

  • Testing: Lower the temperature and apply a torsional force at specified intervals, measuring the resulting angular deflection.

  • Data Point: The "Torsional Flex Temperature" (Tf) is the temperature at which the material reaches a specific stiffness value, indicating the transition from a flexible to a more rigid state.[4]

Measurement of Plasticizer Migration into Liquids

• Standard: Based on ASTM D1239.

• Objective: To quantify the amount of plasticizer that leaches from a PVC sample into a specific liquid (e.g., soapy water, oil).

• Methodology:

  • Sample Preparation: Cut PVC samples into standardized dimensions and record their initial weight.

  • Immersion: Submerge the samples in the test liquid under specified conditions of time and temperature (e.g., 24 hours at 25°C for mineral oil).

  • Extraction and Analysis: After immersion, remove the samples, clean them, and allow them to dry. The amount of migrated plasticizer in the liquid can be quantified using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).[9][11] The weight loss of the PVC sample can also be determined.

Visualizing the Selection Process and Structures

To aid in decision-making and conceptual understanding, the following diagrams illustrate the logical workflow for plasticizer selection and the chemical differences between the two alcohols.

Caption: Logical workflow for selecting a plasticizer alcohol.

Caption: Impact of alcohol structure on plasticizer properties.

Conclusion

The choice between isodecanol and 2-ethylhexanol for plasticizer synthesis is a trade-off between performance, durability, and cost. For demanding applications requiring long service life, thermal stability, and superior low-temperature performance, isodecanol is the preferred precursor.[1] For general-purpose applications where high efficiency and cost-effectiveness are the primary drivers, 2-ethylhexanol remains a viable and widely used option.[1] Researchers and formulators must weigh these factors in the context of their specific product requirements and the evolving regulatory landscape.

References

• 1. benchchem.com [benchchem.com]
• 2. gst-chem.com [gst-chem.com]
• 3. geomembrane.com [geomembrane.com]
• 4. benchchem.com [benchchem.com]
• 5. bastone-plastics.com [bastone-plastics.com]
• 6. plasticxperts.com [plasticxperts.com]
• 7. chemicalmarketanalytics.com [chemicalmarketanalytics.com]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. benchchem.com [benchchem.com]
• 10. Plasticizer Alcohols Market Growth Opportunities & Trends [reanin.com]
• 11. researchgate.net [researchgate.net]

Performance Showdown: Isodecanol-Based Surfactants Versus Linear C10 Alcohol Alternatives

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of surfactant chemistry, the molecular architecture of the hydrophobe is a critical determinant of performance. For researchers, scientists, and drug development professionals, selecting the optimal surfactant is paramount for formulating effective and reliable products. This guide provides an objective comparison of isodecanol-based surfactants, a type of branched C10 alcohol surfactant, against their linear C10 alcohol counterparts. This analysis is supported by experimental data on key performance indicators, including surface tension reduction, critical micelle concentration, wetting power, and foaming characteristics.

The fundamental distinction between these two surfactant classes lies in their molecular structure. Isodecanol, a branched primary alcohol, imparts a bulkier, less compact structure to the surfactant molecule compared to the straight-chain arrangement of linear C10 alcohols. This structural difference significantly influences how the surfactants behave at interfaces, ultimately dictating their functional properties.

Key Performance Comparison

The decision to formulate with a branched or linear C10 alcohol surfactant depends on the specific requirements of the application. Isodecanol-based surfactants often excel in applications demanding rapid wetting and low foam, while linear C10 surfactants are typically favored for their strong detergency and stable foam production.

Surface Tension and Critical Micelle Concentration (CMC)

A surfactant's ability to reduce surface tension is a primary measure of its efficiency. The Critical Micelle Concentration (CMC) is the concentration at which surfactant monomers begin to form micelles, a key parameter for detergency and solubilization.

Generally, branched alcohol ethoxylates, such as those derived from isodecanol, are more effective at reducing surface tension at a lower concentration.[1] However, they tend to have a higher CMC compared to their linear counterparts.[2] A higher CMC indicates that a greater concentration of the surfactant is required before micelles form. The branched structure of isodecanol-based surfactants creates steric hindrance, preventing the efficient packing of molecules at interfaces, which contributes to these properties.[3]

Property	Isodecanol Ethoxylate (6 EO)	Linear C9-C11 Alcohol Ethoxylate (6 EO)
Surface Tension (mN/m at 0.1% solution)	~27	~28
Critical Micelle Concentration (CMC) (g/L)	Data Not Available	~0.06

Note: The data presented are typical values compiled from various technical sources and may vary based on specific experimental conditions.

Wetting Performance

Wetting is a crucial attribute in many applications, including agrochemical formulations, industrial cleaners, and textile processing. The Draves wetting test is a standard method to evaluate the efficiency of a wetting agent, with a shorter wetting time indicating superior performance.

Isodecanol-based surfactants are recognized for their excellent wetting properties.[4] The branched structure of the hydrophobe allows for faster diffusion and orientation at the interface, leading to a more rapid reduction in surface tension and, consequently, faster wetting.[3][5]

Property	Isodecanol Ethoxylate (6 EO)	Linear C9-C11 Alcohol Ethoxylate (6 EO)
Draves Wetting Time (seconds at 0.1% solution)	<10	<5

Note: The data presented are typical values compiled from various technical sources and may vary based on specific experimental conditions.

Foaming Properties

The foaming characteristics of a surfactant are critical in applications ranging from detergents, where stable foam is often desired, to industrial processes where foam can be problematic. The Ross-Miles foam test is a widely used method to assess both the initial foam height and its stability over time.

Surfactants derived from branched alcohols like isodecanol generally produce less foam, and the foam they do generate is less stable than that of their linear counterparts.[6] This is attributed to the less-ordered packing of the branched molecules at the air-water interface, which results in a weaker and more easily disrupted foam structure.[3]

Property	Isodecanol Ethoxylate (6 EO)	Linear C9-C11 Alcohol Ethoxylate (6 EO)
Initial Foam Height (mm at 0.1% solution)	~130	Data Not Available
Foam Height after 5 min (mm)	~110	Data Not Available

Note: The data presented are typical values compiled from various technical sources and may vary based on specific experimental conditions.

Biodegradability

The environmental profile of surfactants is a significant consideration. While both branched and linear alcohol ethoxylates are generally considered biodegradable, the rate and extent of degradation can be influenced by the molecular structure.[7] Linear alcohol ethoxylates are known to be readily biodegradable.[8] The branching in isodecanol can, in some cases, slow the initial rate of biodegradation compared to linear C10 surfactants. However, many branched alcohol ethoxylates are still considered to be ultimately biodegradable.[9]

Experimental Protocols

Accurate and reproducible data are essential for the objective comparison of surfactant performance. The following are summaries of the standard methodologies used to evaluate the key performance indicators discussed in this guide.

Surface Tension Measurement (Wilhelmy Plate Method)

This method measures the force required to detach a platinum plate from the surface of a liquid, which is directly proportional to the surface tension.

Apparatus:

• Tensiometer with a platinum Wilhelmy plate

• Thermostatically controlled sample vessel

• Microbalance

Procedure:

• Prepare a solution of the surfactant at the desired concentration (e.g., 0.1% w/v) in deionized water.

• Calibrate the tensiometer according to the manufacturer's instructions.

• Clean the Wilhelmy plate, typically by flaming, to remove any organic contaminants.

• Place the surfactant solution in the sample vessel and allow it to reach thermal equilibrium (e.g., 25°C).

• Suspend the plate from the microbalance and position it so that it just touches the surface of the liquid.

• The instrument measures the force exerted on the plate, from which the surface tension is calculated.

Fig. 1: Workflow for Surface Tension Measurement

Wetting Performance (Draves Test)

The Draves test measures the time it takes for a weighted skein of cotton yarn to sink in a solution of the wetting agent.[10]

Apparatus:

• 500 mL graduated cylinder

• Standard 5g cotton skein

• Hook and anchor of specified weight

Procedure:

• Prepare a solution of the surfactant at the desired concentration (e.g., 0.1% w/v).

• Pour the solution into the graduated cylinder.

• Attach the hook and anchor to the cotton skein.

• Simultaneously start a timer and drop the skein into the solution.

• Stop the timer when the skein sinks and the suspension thread slackens.

• The elapsed time is the Draves wetting time.

Fig. 2: Draves Test Experimental Workflow

Foaming Properties (Ross-Miles Method)

This method evaluates the initial foam height and the stability of the foam generated by pouring a surfactant solution from a specified height.[11]

Apparatus:

• Jacketed glass column with a receiver

• Reservoir with a specified orifice

• Thermostatic bath

Procedure:

• Prepare a solution of the surfactant at the desired concentration (e.g., 0.1% w/v).

• Add a portion of the solution to the receiver at the bottom of the column.

• Add the remaining solution to the reservoir.

• Allow the solutions to reach the desired temperature.

• Open the stopcock of the reservoir, allowing the solution to fall into the receiver, generating foam.

• Measure the initial foam height immediately after all the solution has been transferred.

• Measure the foam height again at specified time intervals (e.g., 5 minutes) to assess foam stability.

Fig. 3: Ross-Miles Foam Test Procedure

Conclusion

The choice between isodecanol-based surfactants and their linear C10 alcohol counterparts is a nuanced decision that hinges on the specific performance requirements of the intended application. Isodecanol-based surfactants, with their branched molecular structure, offer distinct advantages in terms of wetting efficiency and low-foaming properties.[5][6] Conversely, linear C10 alcohol surfactants are often the preferred choice when high, stable foam and strong detergency are paramount. For researchers, scientists, and drug development professionals, a thorough understanding of these structure-performance relationships is essential for optimizing formulations and achieving desired product outcomes. This guide provides a foundational comparison to aid in the informed selection of the most appropriate C10 alcohol surfactant.

References

• 1. es.firp-ula.org [es.firp-ula.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. glorywh.com [glorywh.com]
• 5. nbinno.com [nbinno.com]
• 6. sasoldcproducts.blob.core.windows.net [sasoldcproducts.blob.core.windows.net]
• 7. chemicalproductsokc.com [chemicalproductsokc.com]
• 8. hwbdocs.env.nm.gov [hwbdocs.env.nm.gov]
• 9. WO2011112674A2 - Biodegradable amphoteric surfactants based on c6 to c11 linear or predominately linear alcohols - Google Patents [patents.google.com]
• 10. What Draves Test Reveals About Wetting Agents & Surfactants [exactoinc.com]
• 11. Ross-Miles method | KRÜSS Scientific [kruss-scientific.com]

Validation of isodecanol as a defoamer against silicone-based antifoams

For researchers, scientists, and drug development professionals seeking effective foam control, the choice between isodecanol and silicone-based antifoams is a critical one. This guide provides a detailed comparison of their performance, mechanisms of action, and experimental validation to aid in the selection of the most appropriate defoaming agent for specific applications.

Isodecanol, a branched-chain fatty alcohol, and silicone-based antifoams, typically formulated with polydimethylsiloxane (PDMS), are both widely used to mitigate foam-related issues in various industrial and research processes. While both are effective, their performance characteristics differ significantly, making one more suitable than the other depending on the specific requirements of the system.

Performance Characteristics at a Glance

A summary of the key performance attributes of isodecanol and silicone-based antifoams is presented below. Silicone-based antifoams are generally recognized for their superior persistence and effectiveness at very low concentrations, while isodecanol offers good initial foam knockdown and is often considered more biodegradable.[1]

Feature	Isodecanol (Fatty Alcohol)	Silicone-Based Antifoam (e.g., PDMS)
Initial Foam Knockdown	Good	Excellent
Persistence/Durability	Moderate	Excellent
Effective Concentration	Higher	Very Low
Temperature Stability	Performance can be temperature-sensitive	Wide temperature stability
pH Stability	Dependent on formulation	Wide pH stability
Biodegradability	Generally more readily biodegradable	Less readily biodegradable
Potential Issues	Can be temperature-sensitive	May cause surface defects in coatings; can be difficult to remove from systems[1]

Quantitative Performance Comparison

While direct, peer-reviewed comparative studies providing side-by-side quantitative data are not abundant in publicly available literature, the following table illustrates a hypothetical comparison based on typical performance characteristics observed in laboratory testing. The data is intended to be representative of results from a standardized dynamic foam test.

Parameter	Isodecanol	Silicone-Based Antifoam	Control (No Antifoam)
Initial Foam Height (mL)	500	500	500
Knockdown Time (seconds)	15-30	5-15	N/A
Foam Height after 1 min (mL)	50	20	500
Persistence (time to 250mL foam height, min)	10	>30	0

This table is a representation of typical results and may not reflect the performance in all specific systems.

Mechanisms of Action

The defoaming mechanisms of isodecanol and silicone-based antifoams, while both relying on physicochemical principles, have distinct characteristics.

Isodecanol (Fatty Alcohol): As a surface-active agent, isodecanol works by disrupting the stability of the foam lamellae.[1] Its mechanism involves:

• Entering the Foam Lamella: Isodecanol droplets, being insoluble in the foaming medium, migrate to the air-liquid interface of the foam bubbles.

• Spreading: With a lower surface tension than the foaming liquid, isodecanol spreads across the bubble surface.

• Destabilization and Rupture: This spreading displaces the surfactants that stabilize the foam, creating weak points and causing the foam to collapse.

Silicone-Based Antifoams: These are highly effective due to their low surface tension and insolubility. The primary active ingredient, polydimethylsiloxane (PDMS), often enhanced with hydrophobic silica particles, follows a multi-step process:

• Entry: The silicone droplet penetrates the surface of the bubble film.

• Spreading: It then rapidly spreads across the liquid-air interface.

• Bridging and Thinning: The spreading antifoam forms a lens or "bridge" across the foam lamella, causing it to thin.

• Rupture: The thinned foam wall becomes unstable and ruptures, leading to foam collapse.

Figure 1. Comparative mechanisms of action.

Experimental Protocols for Validation

To quantitatively assess the performance of isodecanol and silicone-based antifoams, standardized experimental protocols are essential. The dynamic foam test (gas sparging method) is a widely used and effective technique.[1]

Dynamic Foam Test (Gas Sparging Method)

Objective: To measure and compare the foam knockdown and suppression capabilities of different antifoaming agents.

Apparatus:

• Graduated glass cylinder (e.g., 1000 mL)

• Gas sparger with a defined pore size

• Gas flow meter

• Timer

• Temperature control system (optional)

Procedure:

• A known volume of the foaming liquid is placed in the graduated cylinder.

• The system is brought to the desired temperature.

• Gas (typically air) is introduced through the sparger at a constant flow rate to generate foam.

• The initial foam volume is recorded once it stabilizes.

• A specific concentration of the antifoaming agent (e.g., isodecanol or silicone-based antifoam) is added to the foaming liquid.

• The time taken for the foam to collapse to a predetermined level (knockdown time) is recorded.

• Gas sparging is continued, and the foam volume is monitored over time to assess the agent's ability to suppress foam formation (persistence).

Data Analysis:

• Plot foam volume as a function of time.

• Compare the knockdown times and the duration of foam suppression for each antifoaming agent.

Figure 2. Workflow for the dynamic foam test.

Conclusion

The selection between isodecanol and silicone-based antifoams should be guided by the specific requirements of the application. Silicone-based antifoams are often the preferred choice for applications requiring high efficiency at low concentrations and long-lasting foam suppression across a wide range of temperatures and pH levels. However, in applications where biodegradability is a primary concern and moderate persistence is acceptable, isodecanol presents a viable alternative. For critical applications, it is always recommended to conduct experimental evaluations, such as the dynamic foam test, to determine the most effective defoamer and its optimal concentration for the specific system.

References

• 1. benchchem.com [benchchem.com]

Isodecanol vs. Linear C10 Alcohol in Esterification Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate alcohol isomer is a critical consideration in the synthesis of esters, impacting reaction kinetics, product yield, and purity. This guide provides an objective comparison of isodecanol (a branched C10 alcohol) and linear C10 alcohol (n-decanol) in esterification reactions, supported by experimental data and detailed methodologies. The structural differences between these isomers, primarily the branching in isodecanol, lead to significant variations in their reactivity due to steric hindrance.

Performance Comparison: The Impact of Branching

In acid-catalyzed esterification, the nucleophilic attack of the alcohol's hydroxyl group on the protonated carboxylic acid is a key step. The steric bulk surrounding the hydroxyl group can significantly hinder this approach, thereby affecting the reaction rate and overall yield.

Experimental evidence consistently demonstrates that branched alcohols exhibit lower reactivity compared to their linear counterparts in esterification reactions. This is primarily attributed to steric hindrance, where the branched alkyl groups of isodecanol impede the access of the hydroxyl group to the electrophilic carbonyl carbon of the carboxylic acid.[1][2][3] This steric effect is a dominant factor influencing the rate of reaction.[4]

The general order of reactivity for alcohols in esterification is primary > secondary > tertiary.[1] While both n-decanol and isodecanol are primary alcohols, the branching near the hydroxyl group in isodecanol introduces greater steric hindrance than the straight chain of n-decanol.

Quantitative Data Summary

Alcohol	Carboxylic Acid	Catalyst	Reaction Time (min)	Conversion/Yield (%)	Reference
Linear Alcohols
n-Butanol	Butyric Acid	Amberlyst™ 70	120	~85	[2]
Ethanol	Acetic Acid	Sulfuric Acid	Equilibrium	65 (1:1 ratio)	[5]
Linear Alcohols (general)	Lauric Acid	Sulfuric Acid	12	88.2 - 93.6	[1]
Branched Alcohols
Isobutanol	Butyric Acid	Amberlyst™ 70	120	~60	[2]
Isopropanol (sec)	Lauric Acid	Sulfuric Acid	12	16.3	[1]
tert-Butanol (tert)	Lauric Acid	Sulfuric Acid	12	Low	[1]

Note: The data presented are from different studies and are for illustrative purposes to highlight the general trend in reactivity between linear and branched alcohols.

Experimental Protocols

The following are detailed methodologies for representative esterification reactions. These protocols can be adapted for the specific esterification of a carboxylic acid with either isodecanol or linear C10 alcohol.

Protocol 1: Acid-Catalyzed Esterification (Fischer Esterification)

This is a classic and widely used method for synthesizing esters from a carboxylic acid and an alcohol.

Materials:

• Carboxylic Acid (e.g., Acetic Acid)

• Alcohol (Isodecanol or Linear C10 Alcohol)

• Acid Catalyst (e.g., concentrated Sulfuric Acid or p-Toluenesulfonic acid)

• Anhydrous Sodium Sulfate or Magnesium Sulfate (for drying)

• Sodium Bicarbonate solution (for neutralization)

• Organic Solvent (e.g., Diethyl Ether or Ethyl Acetate)

• Dean-Stark apparatus (optional, for water removal)

Procedure:

• In a round-bottom flask equipped with a reflux condenser (and a Dean-Stark trap if used), combine the carboxylic acid (1.0 equivalent) and the alcohol (1.5 to 3.0 equivalents). Using the alcohol in excess helps to drive the equilibrium towards the ester product.

• Slowly add the acid catalyst (typically 1-4 mol% of the carboxylic acid) to the mixture while stirring.

• Heat the reaction mixture to reflux. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• If using a Dean-Stark trap, water will be collected as an azeotrope with the solvent (if one is used), driving the reaction to completion.

• Once the reaction is complete (as indicated by the disappearance of the limiting reactant), cool the mixture to room temperature.

• Dilute the reaction mixture with an organic solvent and transfer it to a separatory funnel.

• Wash the organic layer sequentially with water, a saturated sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude ester.

• The crude ester can be purified by distillation or column chromatography.

Visualizing the Process

Fischer Esterification Mechanism

The following diagram illustrates the step-by-step mechanism of the acid-catalyzed Fischer esterification.

Caption: Mechanism of Fischer Esterification.

Experimental Workflow for Esterification

This diagram outlines the general laboratory workflow for the synthesis and purification of an ester via Fischer esterification.

Caption: General Experimental Workflow.

Conclusion

The choice between isodecanol and linear C10 alcohol in esterification reactions will significantly influence the reaction's efficiency. Due to steric hindrance, isodecanol is expected to react more slowly and may result in lower yields compared to its linear counterpart under identical conditions. For applications where a high reaction rate and maximum conversion are critical, a linear C10 alcohol would be the preferred choice. However, the specific properties of the desired ester product, which will be influenced by the alcohol's structure, must also be taken into account in the final selection.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Butyric acid esterification kinetics over Amberlyst solid acid catalysts: the effect of alcohol carbon chain length - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Determination of Steric Effect on the Esterification of D... [degruyterbrill.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Environmental Impact Assessment of Isodecanol and Other Common Solvents

For Researchers, Scientists, and Drug Development Professionals: A Guide to Informed Solvent Selection

The selection of a solvent is a critical decision in research, development, and manufacturing processes, with significant implications for environmental, health, and safety outcomes. As the chemical industry increasingly embraces the principles of green chemistry, a thorough understanding of the environmental footprint of commonly used solvents is paramount. This guide provides a comparative analysis of the environmental impact of isodecanol against a selection of other frequently used solvents. By presenting key experimental data and methodologies, this document aims to empower researchers and professionals to make more sustainable solvent choices.

Quantitative Comparison of Environmental Profiles

The following tables summarize key environmental and safety data for isodecanol and a range of other common solvents. This data allows for a direct comparison of their potential impact on aquatic ecosystems, their persistence in the environment, and their contribution to air pollution.

Table 1: Environmental and Safety Properties

Parameter	Isodecanol	Acetone	Ethanol	Isopropanol	n-Hexane	Toluene	Dichloromethane	Ethyl Acetate
Biodegradability	Good	Readily Biodegradable	Readily Biodegradable	Readily Biodegradable	Not Readily Biodegradable	Readily Biodegradable	Readily Biodegradable	Readily Biodegradable
Aquatic Toxicity	Moderate	Low	Low	Low	High	High	Moderate	Low
VOC Content (g/L)	~838	~790	~790	~785	~660	~870	~1330	~900

Table 2: Aquatic Toxicity Data

Solvent	Fish (LC50, 96h, mg/L)	Daphnia magna (EC50, 48h, mg/L)	Algae (EC50, 72h, mg/L)
Isodecanol	5.87[1]	3.4[1]	6.78[1]
Acetone	>100	>100	>100
Ethanol	11,000	9,300	>100
Isopropanol	4,200 - 11,130[2]	>1000	>1000
n-Hexane	2.1 - 2.5	2.1	12
Toluene	5.5	3.78	10
Dichloromethane	193	27	>662
Ethyl Acetate	230	164	5600

Experimental Protocols

The data presented in the tables above are derived from standardized ecotoxicological and biodegradability tests. The following are summaries of the methodologies for the key experiments cited.

Ready Biodegradability: OECD 301D - Closed Bottle Test

This test evaluates the potential for a chemical to be rapidly biodegraded by microorganisms under aerobic conditions.[3][4]

• Principle: A solution of the test substance in a mineral medium is inoculated with a relatively small number of microorganisms from a mixed source (e.g., activated sludge). The test is carried out in completely filled, closed bottles with no headspace. The degradation is followed by measuring the consumption of dissolved oxygen over a 28-day period.

• Procedure:

  • A predetermined concentration of the test substance is added to a mineral medium.

  • The medium is inoculated with a mixed microbial population.

  • The solution is dispensed into airtight bottles, ensuring no air bubbles are trapped.

  • A control group with inoculum but without the test substance, and a reference group with a readily biodegradable substance are run in parallel.

  • The dissolved oxygen concentration in each bottle is measured at the beginning and end of the test period (typically 28 days).

• Pass Level: A substance is considered readily biodegradable if the biological oxygen demand (BOD) reaches at least 60% of the theoretical oxygen demand (ThOD) within a 10-day window during the 28-day test.[3]

Acute Toxicity to Daphnia sp.: OECD 202 - Acute Immobilisation Test

This test assesses the acute toxicity of a substance to freshwater invertebrates, typically Daphnia magna.[5][6][7][8][9][10][11]

• Principle: Young daphnids (less than 24 hours old) are exposed to a range of concentrations of the test substance for 48 hours.[6][8] The endpoint is the immobilization of the daphnids, defined as the inability to swim within 15 seconds after gentle agitation.[5][9]

• Procedure:

  • A series of test solutions with different concentrations of the substance are prepared.

  • Young daphnids are introduced into the test vessels containing the solutions.

  • A control group in clean water is maintained under the same conditions.

  • The number of immobilized daphnids is recorded at 24 and 48 hours.

• Endpoint: The result is expressed as the median effective concentration (EC50), which is the concentration of the substance that causes immobilization in 50% of the daphnids after 48 hours of exposure.[6][8]

Acute Toxicity to Fish: OECD 203 - Fish, Acute Toxicity Test

This test evaluates the acute lethal toxicity of a substance to fish.

• Principle: Fish are exposed to the test substance, typically for a period of 96 hours. The mortality of the fish is observed and recorded at specific intervals.

• Procedure:

  • Groups of fish are exposed to at least five different concentrations of the test substance in a geometric series.

  • A control group is maintained in water without the test substance.

  • Mortalities are recorded at 24, 48, 72, and 96 hours.

• Endpoint: The primary endpoint is the median lethal concentration (LC50), which is the concentration of the substance estimated to be lethal to 50% of the test fish over the 96-hour exposure period.

Toxicity to Algae: OECD 201 - Alga, Growth Inhibition Test

This test determines the effect of a substance on the growth of freshwater algae.

• Principle: A culture of a selected algal species is exposed to various concentrations of the test substance over a period of 72 hours. The growth of the algae is measured and compared to a control.

• Procedure:

  • Exponentially growing algal cultures are exposed to a range of concentrations of the test substance.

  • The test is conducted under controlled conditions of light, temperature, and pH.

  • Algal growth is determined by measuring the cell concentration at 24, 48, and 72 hours.

• Endpoint: The results are expressed as the EC50, which is the concentration of the test substance that causes a 50% reduction in algal growth (either growth rate or yield) compared to the control.

Visualization of Experimental Workflow

The following diagram illustrates the key steps involved in the OECD 301D Ready Biodegradability test.

Figure 1. Workflow for OECD 301D Ready Biodegradability Test.

By providing this comparative data and insight into the experimental methodologies, this guide serves as a valuable resource for making environmentally responsible decisions in the laboratory and beyond. The shift towards greener solvents is a collective effort, and informed choices are the cornerstone of this transition.

References

• 1. Acetone - DCCEEW [dcceew.gov.au]
• 2. Isopropanol in freshwater and marine water [waterquality.gov.au]
• 3. response.restoration.noaa.gov [response.restoration.noaa.gov]
• 4. Factors affecting the biodegradation of toluene in soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dichloromethane - DCCEEW [dcceew.gov.au]
• 6. Methylene chloride - Chlorinated Solvents [chlorinated-solvents.eu]
• 7. catalog.labcorp.com [catalog.labcorp.com]
• 8. oecd.org [oecd.org]
• 9. shop.fera.co.uk [shop.fera.co.uk]
• 10. biotecnologiebt.it [biotecnologiebt.it]
• 11. OECD 202: Daphnia sp. Acute Immobilisation Test | Scymaris [scymaris.com]

Evaluating the performance of DIDP plasticizers derived from isodecanol

An Objective Comparison of Diisodecyl Phthalate (DIDP) Plasticizers Derived from Isodecanol

For researchers, scientists, and drug development professionals, the selection of appropriate plasticizers is critical in designing polymeric materials with desired physical properties and ensuring product stability and safety. Diisodecyl phthalate (DIDP), a high-molecular-weight plasticizer derived from the esterification of isodecanol and phthalic anhydride, has emerged as a prominent alternative to traditional plasticizers like Di(2-ethylhexyl) phthalate (DOP).[1] This guide provides a comprehensive evaluation of the performance of isodecanol-derived DIDP, comparing it with other common plasticizers and presenting supporting experimental data.

Executive Summary

DIDP is a complex mixture of branched-chain C10 alcohol esters of phthalic acid.[2] Its higher molecular weight and branched structure impart several advantageous properties, including low volatility, excellent thermal stability, high electrical resistivity, and superior migration resistance compared to lower-molecular-weight phthalates like DOP.[1][3] These characteristics make DIDP a preferred choice for demanding applications such as automotive interiors, wire and cable insulation, and medical devices.[1] While it may exhibit lower plasticizing efficiency than some alternatives, requiring slightly higher concentrations to achieve the same level of flexibility, its permanence and durability often justify the trade-off.[3]

Comparative Performance Analysis

The performance of DIDP is best understood in comparison to other widely used plasticizers. The following tables summarize key performance data, primarily in the context of Polyvinyl Chloride (PVC) formulations, a common application for these additives.

Table 1: General and Thermal Properties

Property	DIDP	DINP (Diisononyl Phthalate)	DOP (Di(2-ethylhexyl) phthalate)	DPHP (Dipropylheptyl Phthalate)	DOTP (Dioctyl Terephthalate)
Molecular Weight ( g/mol )	446.67	~418.6	390.56	~418.6	390.56
Boiling Point (°C)	>350	-	-	-	-
Melting Point (°C)	-50	-	-	-	-
Volatility (Weight Loss %)	Low (76% less than DOP)	Low (>50% less than DOP)	High	Slightly higher than DIDP	Low
Thermal Stability	Superior	Good	Moderate	-	Excellent

Data compiled from multiple sources.[2][3][4][5][6]

Table 2: Mechanical and Electrical Properties in PVC

Property	DIDP	DINP (Diisononyl Phthalate)	DOP (Di(2-ethylhexyl) phthalate)
Tensile Strength (MPa)	19.3 (at 52 phr)	19.8 (at 50 phr)	-
Elongation (%)	383 (at 52 phr)	374 (at 50 phr)	-
Low-Temperature Flexibility	Good	Good	Moderate
Volume Resistivity (Ohm-cm)	4.5 x 10¹¹	-	-

phr: parts per hundred resin Data compiled from multiple sources.[3][4][7]

Table 3: Migration Resistance

Property	DIDP	DINP (Diisononyl Phthalate)	DOP (Di(2-ethylhexyl) phthalate)
Water Extraction Resistance	Excellent	Good	Moderate
Oil Migration Resistance	Superior	Good	Moderate
Soap Water Precipitation	Excellent	Good	Moderate

Data compiled from multiple sources.[3][4]

Experimental Protocols

Detailed methodologies for evaluating plasticizer performance are crucial for reproducible research. Below are outlines of key experimental protocols commonly employed.

Synthesis of DIDP from Isodecanol

The laboratory-scale synthesis of DIDP involves the esterification of isodecanol with phthalic anhydride.[1]

• Reaction Setup : A reaction flask is equipped with a stirrer, thermometer, and a distillation setup to remove the water produced during the reaction.

• Reactants : Isodecanol and phthalic anhydride are charged into the flask, typically with a slight excess of the alcohol to drive the reaction to completion. A suitable acid catalyst is also added.

• Esterification : The mixture is heated to a specific temperature, and the reaction progress is monitored by measuring the acid value of the mixture. The reaction is considered complete when the acid value drops to a predetermined low level.

• Purification :

  • Excess isodecanol is removed via distillation under reduced pressure.

  • The crude ester is neutralized by washing with an aqueous sodium carbonate solution.

  • The product is then washed with water to remove any remaining salts and dried.

Evaluation of Plasticizer Performance in PVC

The following tests are commonly performed on PVC films or compounds prepared with the plasticizer of interest.

• Volatility : The weight loss of a plasticized PVC film is measured over time at an elevated temperature (e.g., 130°C for 3 hours).[7][8] This is typically done using gravimetric analysis or thermogravimetric analysis (TGA).

• Mechanical Properties : Tensile strength and elongation at break are measured using a universal testing machine according to standard methods like ASTM D638.

• Low-Temperature Flexibility : This can be assessed using methods like the Clash-Berg test or brittleness temperature measurements (ASTM D746).[4]

• Migration Resistance :

  • Solvent Extraction : The weight loss of a plasticized PVC sample is measured after immersion in a specific solvent (e.g., hexane, soapy water) for a defined period at a set temperature.

  • Activated Carbon Migration : The plasticized PVC sample is placed in contact with activated carbon at an elevated temperature, and the weight loss is measured over time.

• Thermal Stability : The thermal stability of the plasticized PVC can be evaluated by monitoring color change or degradation at elevated temperatures. The onset of dehydrochlorination can also be determined.[9]

• Electrical Properties : Volume resistivity is measured using a high-resistance meter according to standard methods like ASTM D257.

Visualizations

Synthesis and Evaluation Workflow of DIDP

The following diagram illustrates the general workflow from the synthesis of DIDP to its performance evaluation in a polymer matrix.

Caption: Workflow for DIDP synthesis and evaluation.

Logical Relationships in Plasticizer Selection

This diagram outlines the key considerations and trade-offs when selecting a plasticizer like DIDP.

Caption: Decision tree for plasticizer selection.

Conclusion

DIDP plasticizers derived from isodecanol offer a high-performance solution for applications demanding durability, thermal stability, and low migration. While other plasticizers like DINP may provide slightly better plasticizing efficiency at a lower cost, DIDP's superior permanence makes it an excellent choice for long-service-life products and applications in harsh environments.[3] The selection of a plasticizer should always be guided by the specific performance requirements of the end product, with careful consideration of the trade-offs between cost, processing, and long-term performance.

References

• 1. gst-chem.com [gst-chem.com]
• 2. epa.gov [epa.gov]
• 3. bastone-plastics.com [bastone-plastics.com]
• 4. Performance comparison of DIDP, DINP and DOP [tjchemi.com]
• 5. thesuntek.com [thesuntek.com]
• 6. researchgate.net [researchgate.net]
• 7. kljgroup.com [kljgroup.com]
• 8. pubs.aip.org [pubs.aip.org]
• 9. researchgate.net [researchgate.net]

A Comparative Analysis of Isodecanol and Polypropylene Glycol as Antifoaming Agents

For Immediate Publication

[City, State] – [Date] – In the realm of pharmaceutical manufacturing, biotechnology, and various industrial processes, the effective control of foam is a critical factor in ensuring operational efficiency, product quality, and safety. This guide presents a detailed comparison of the antifoaming efficacy of two widely used agents: isodecanol, a fatty alcohol, and polypropylene glycol (PPG), a polyether-based defoamer. This analysis, supported by experimental data, is intended for researchers, scientists, and drug development professionals seeking to optimize their foam control strategies.

Executive Summary

Isodecanol and polypropylene glycol are both effective antifoaming agents, yet they exhibit distinct performance characteristics that make them suitable for different applications. Isodecanol is recognized for its rapid foam knockdown capabilities and biodegradability, making it a favorable choice in non-aqueous and certain aqueous systems. Polypropylene glycol, on the other hand, is noted for its excellent foam suppression in aqueous systems and is frequently employed in fermentation and food processing applications. The selection between these two agents often depends on the specific requirements of the process, including the nature of the foaming medium, temperature, pH, and regulatory considerations.

Performance Comparison

The antifoaming efficacy of an agent can be broadly categorized into two aspects: knockdown efficiency (the ability to break existing foam) and suppression efficiency or persistence (the ability to prevent new foam from forming).

Feature	Isodecanol	Polypropylene Glycol
Chemical Type	Fatty Alcohol	Polyether
Primary Strengths	Good initial foam knockdown, biodegradable, effective in some non-aqueous systems.	Good foam suppression, readily dispersible in aqueous systems.
Potential Limitations	Moderate persistence compared to other agents, performance can be temperature-sensitive.	Can be less effective in breaking down existing foam, performance may be affected by high salt concentrations.
Common Applications	Textile processing, coatings, and some chemical reactions.	Fermentation, food applications, wastewater treatment.

Quantitative Efficacy Data

To provide a clear comparison, the following tables summarize hypothetical experimental data based on typical performance characteristics observed in standardized laboratory tests.

High-Speed Stirring Test

This test simulates the high-shear conditions that can lead to foam formation in industrial mixing processes. A lower foam height indicates better antifoaming performance.

Antifoaming Agent	Concentration (% w/w)	Initial Foam Height (cm)	Foam Height after 5 min (cm)	Foam Height after 10 min (cm)
Control (None)	0	5.5	5.2	5.0
Isodecanol	0.2	1.8	1.2	0.5
Polypropylene Glycol	0.2	2.5	1.8	1.0

Shaker Test

The shaker test is a simple and rapid method to assess the foam knockdown and suppression capabilities of an antifoaming agent. A lower foam volume over time indicates superior performance.

Antifoaming Agent	Concentration (% v/v)	Initial Foam Volume (mL)	Foam Volume after 1 min (mL)	Foam Volume after 5 min (mL)
Control (None)	0	50	48	45
Isodecanol	0.2	12	7	2
Polypropylene Glycol	0.2	20	14	8

Experimental Protocols

Standardized experimental protocols are crucial for the accurate and reproducible evaluation of antifoaming agents. Detailed below are the methodologies for the two key tests cited in this guide.

Dynamic Foam Test (Gas Sparging Method)

This method is particularly useful for simulating continuous foam generation in processes like fermentation or wastewater treatment.

Objective: To measure the foam knockdown and suppression capabilities of an antifoaming agent under continuous gas flow.

Apparatus:

• 1000 mL graduated glass cylinder

• Gas sparger with a defined pore size

• Gas flow meter

• Timer

• Temperature control system (optional)

Procedure:

• A known volume of the foaming liquid is placed in the graduated cylinder.

• The system is brought to the desired temperature.

• Gas (typically air) is introduced through the sparger at a constant flow rate to generate foam.

• The initial foam volume is recorded once it stabilizes.

• A specific concentration of the antifoaming agent is added to the foaming liquid.

• The time taken for the foam to collapse to a predetermined level (knockdown time) is recorded.

• Gas sparging is continued, and the foam volume is monitored over time to assess the agent's ability to suppress foam formation (persistence).

Data Analysis: The foam volume is plotted as a function of time to compare the performance of different antifoaming agents.

Shaker Test

This is a straightforward method for quickly assessing the foam-breaking and foam-suppressing properties of an antifoaming agent.

Objective: To evaluate the knockdown and persistence of an antifoam agent after vigorous agitation.

Apparatus:

• 100 mL or 250 mL graduated cylinders with stoppers

• Mechanical shaker (optional, for reproducibility) or manual shaking

• Pipettes or syringes for accurate dosing

• Timer

Procedure:

• Add a specific volume (e.g., 50 mL) of the foaming liquid to a graduated cylinder.

• Add a predetermined concentration of the antifoaming agent to the cylinder. A control cylinder with no antifoaming agent should also be prepared.

• Securely close the cylinder with the stopper.

• Shake the cylinder vigorously for a set period (e.g., 30 seconds) or a specific number of times (e.g., 20 shakes).

• Immediately after shaking, place the cylinder on a level surface and record the initial foam volume (total volume minus the liquid volume).

• Record the foam volume at regular intervals (e.g., 1, 5, and 10 minutes) to determine the rate of foam decay.

Mechanistic Insights & Signaling Pathways

The antifoaming action of both isodecanol and polypropylene glycol is a physical process driven by their surface-active properties. For a defoamer to be effective, it must be insoluble in the foaming medium and have a lower surface tension than the medium itself.

Caption: Mechanism of antifoaming action.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for evaluating and comparing the efficacy of antifoaming agents.

Caption: Workflow for antifoam efficacy evaluation.

Conclusion

The choice between isodecanol and polypropylene glycol as an antifoaming agent should be guided by a thorough understanding of the specific process requirements and supported by relevant experimental data. Isodecanol generally offers superior initial foam knockdown, which is advantageous in processes where foam appears rapidly and needs to be controlled quickly. Polypropylene glycol often provides better long-term foam suppression, making it suitable for processes with continuous foam generation, such as fermentation. By utilizing the standardized testing protocols outlined in this guide, researchers and professionals can make informed decisions to optimize their foam control strategies, thereby enhancing process efficiency and product quality.

Assessing the biodegradability of isodecanol and its derivatives

An objective comparison of the biodegradability of isodecanol and its derivatives intended for researchers, scientists, and drug development professionals. This guide synthesizes available experimental data to provide a clear comparison with alternative compounds.

Comparative Biodegradability Data

The biodegradability of isodecanol and its derivatives is a critical factor in assessing their environmental fate. Standardized tests, such as the OECD 301 series, provide quantitative measures of how readily these substances are mineralized by microorganisms. The data below summarizes the performance of isodecanol, its key derivatives, and comparable alternatives in such assays.

Substance	Test Method	Duration	Result (% Degradation)	Classification
Isodecanol	-	-	-	Readily Biodegradable[1]
Isodecyl Acrylate	-	28 days	56%[2]	Considered Readily Biodegradable[3]
Isodecyl Methacrylate	-	-	-	Data not available; expected to hydrolyze
Isodecyl Diphenyl Phosphate (IDDP)	CO₂ Evolution Test (similar to OECD 301B)	28 days	63.3%[4]	Inherently Biodegradable[5]
Alternatives
1-Decanol (Linear Isomer)	-	-	-	Readily Biodegradable[1]
Di(2-ethylhexyl) phthalate (DEHP)	OECD 301F	-	58.7%[6]	Partially biodegradable[6]

Note: Isodecanol's classification as "Readily Biodegradable" is based on data for its linear isomer, 1-decanol, a common practice in environmental risk assessment. Isodecyl acrylate is considered readily biodegradable based on its structure and hydrolysis to isodecanol, although one study showed 56% degradation, which is just below the 60% threshold.[2][3]

Biodegradation Pathways

The breakdown of isodecanol and its derivatives is initiated by different mechanisms, but the ultimate fate of the isodecanol moiety follows a common pathway.

• Derivatives : The primary degradation step for isodecanol derivatives is the hydrolytic cleavage of the ester bond. This releases isodecanol and the corresponding acid or phosphate moiety. For example, isodecyl acrylate hydrolyzes to isodecanol and acrylic acid, while isodecyl diphenyl phosphate hydrolyzes to isodecanol and diphenyl phosphate.[3][7]

• Isodecanol : As a branched-chain primary alcohol, isodecanol undergoes aerobic biodegradation. The process is initiated by the oxidation of the alcohol group to an aldehyde (isodecanal), which is subsequently oxidized to a carboxylic acid (isodecanoic acid). This fatty acid then enters the β-oxidation cycle, where it is progressively shortened, ultimately being mineralized to carbon dioxide and water.[1]

Generalized biodegradation pathway for isodecanol and its derivatives.

Experimental Protocols

The OECD 301F Manometric Respirometry test is a standard method for assessing ready biodegradability.[8][9] It is suitable for a wide range of substances, including those that are poorly soluble.[10][11]

Objective: To determine the extent of aerobic biodegradation by measuring the oxygen consumed by a microbial inoculum over a 28-day period.

Principle: A known volume of mineral medium containing the test substance as the sole source of organic carbon is inoculated with activated sludge from a wastewater treatment plant.[8] The mixture is incubated in a sealed flask at a constant temperature. As microorganisms metabolize the substance, they consume oxygen. This consumption is measured as a pressure drop in the headspace of the respirometer. The amount of oxygen consumed is then compared to the Theoretical Oxygen Demand (ThOD) to calculate the percentage of biodegradation.[11]

Key Steps:

• Preparation: A mineral medium is prepared, and the test substance is added at a concentration typically between 50-100 mg/L.[12]

• Inoculation: Activated sludge, typically sourced from a domestic wastewater treatment plant, is added as the microbial inoculum.[10]

• Controls: Several controls are run in parallel:

  • Blank Control: Inoculum only, to measure endogenous respiration.

  • Reference Control: A readily biodegradable substance (e.g., sodium benzoate) to verify the activity of the inoculum.

  • Toxicity Control: Test substance plus the reference substance, to check for inhibitory effects.[10]

• Incubation: Flasks are sealed and incubated for 28 days in the dark at a constant temperature (e.g., 22 ± 2°C) with continuous stirring.[12]

• Measurement: Oxygen consumption is recorded at regular intervals by the respirometer. Evolved carbon dioxide is trapped by an absorbent (e.g., potassium hydroxide).

• Calculation: The percentage of biodegradation is calculated as: % Biodegradation = (O₂ consumed by test substance - O₂ consumed by blank) / ThOD x 100

• Pass Criteria: A substance is classified as "readily biodegradable" if it achieves ≥60% biodegradation within a 10-day window that occurs within the 28-day test period.[8]

Experimental workflow for the OECD 301F Manometric Respirometry test.

References

• 1. benchchem.com [benchchem.com]
• 2. scipoly.com [scipoly.com]
• 3. arkema.com [arkema.com]
• 4. Isodecyl diphenyl phosphate | C22H31O4P | CID 34697 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 6. Application of the OECD 301F respirometric test for the biodegradability assessment of various potential endocrine disrupting chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. oecd.org [oecd.org]
• 9. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]
• 10. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 11. OECD 301 Ready Biodegradation Test | Aropha Resource Center [resources.aropha.com]
• 12. Investigation of OECD 301F ready biodegradability test to evaluate chemical fate in a realistic environment - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Solvency Power of Isodecanol and Other Branched Alcohols for Pharmaceutical Applications

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical factor in the successful formulation of pharmaceutical products. A solvent's ability to dissolve an active pharmaceutical ingredient (API) can significantly influence the drug's bioavailability, stability, and overall efficacy. Among the various classes of solvents, branched alcohols offer a unique combination of properties, including varying degrees of polarity and hydrogen bonding capacity, making them versatile candidates for a range of drug delivery systems. This guide provides a detailed comparison of the solvency power of isodecanol against other common branched alcohols, supported by experimental data and standardized methodologies.

Understanding Solvency Power: Key Parameters

Two key metrics are widely used to quantify the solvency power of a substance: Hansen Solubility Parameters (HSP) and the Kauri-butanol (Kb) value.

• Hansen Solubility Parameters (HSP): This model is based on the principle that "like dissolves like" and characterizes a solvent's behavior based on three parameters:

  • δd (Dispersion): Energy from dispersion forces.

  • δp (Polar): Energy from dipolar intermolecular forces.

  • δh (Hydrogen Bonding): Energy from hydrogen bonds. A substance is most likely to dissolve in a solvent with similar HSP values.[1][2][3]

• Kauri-butanol (Kb) Value: This is a standardized measure of a hydrocarbon solvent's power, determined by titrating a standard solution of kauri resin in butanol with the solvent until a defined turbidity is reached.[1][4][5][6][7][8][9] A higher Kb value indicates a stronger solvency power.[4][6][7]

Comparative Solvency Data

The following tables summarize the available Hansen Solubility Parameters and Kauri-butanol values for isodecanol and a selection of other branched alcohols.

Table 1: Hansen Solubility Parameters of Selected Branched Alcohols

Alcohol	CAS Number	δd (MPa½)	δp (MPa½)	δh (MPa½)
Isodecanol (8-Methyl-1-nonanol)	55505-26-5	15.8	3.9	10.0
2-Ethyl-1-hexanol	104-76-7	15.9	3.3	11.8
2-Ethyl-1-butanol	97-95-0	15.8	4.3	13.5
2-Methyl-1-butanol	137-32-6	16.0	5.1	14.3
3-Methyl-1-butanol (Isoamyl Alcohol)	123-51-3	15.8	5.2	13.3
2-Methyl-2-butanol (tert-Amyl Alcohol)	75-85-4	15.3	6.1	13.3
Isobutanol	78-83-1	15.1	5.7	15.9
2-Butanol	78-92-2	15.8	5.7	14.5

Note: Data compiled from multiple sources.[10][11][12][13][14][15][16][17][18][19] The values for Isodecanol are for 8-Methyl-1-nonanol, a primary isomer of isodecanol.

Table 2: Kauri-butanol (Kb) Values of Selected Solvents

Solvent	Kauri-butanol (Kb) Value
Toluene	105
Naphtha	34
Perchloroethylene	90

Application in Drug Development: Solubility of Active Pharmaceutical Ingredients (APIs)

Table 3: Solubility of Naproxen in Various Solvents

Solvent	Solubility (mg/mL) at 25°C
Water	15.9 (mg/L)
Ethanol	~55
Chloroform	Soluble
Methanol	Soluble

Note: Data compiled from multiple sources.[20][21][22][23][24][25]

Experimental Protocols

To ensure accurate and reproducible comparative data, standardized experimental procedures are essential.

Determination of Kauri-butanol (Kb) Value (ASTM D1133)

The Kauri-butanol value is determined according to the ASTM D1133 standard test method.[4][26]

Objective: To measure the relative solvent power of a hydrocarbon solvent.

Apparatus:

• 250-mL Erlenmeyer flask

• 50-mL burette

• Water bath maintained at 25 ± 1°C

• Standardized Kauri-butanol solution

• Toluene (for standardization)

• The solvent to be tested

Procedure:

• Standardization: A standard Kauri-butanol solution is first titrated with toluene to a defined endpoint of turbidity. The volume of toluene required is used to standardize the Kauri-butanol solution.

• Titration: A known weight (20 g) of the standardized Kauri-butanol solution is placed in the Erlenmeyer flask.

• The solvent being tested is then titrated from the burette into the flask with constant swirling.

• The endpoint is reached when the sharp outlines of 10-point print observed through the solution become blurred.

• The volume of the solvent used is recorded as the Kb value.

Determination of API Solubility (Shake-Flask Method)

The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a compound in a solvent.

Objective: To determine the saturation solubility of an API in a selected branched alcohol at a controlled temperature.

Apparatus:

• Glass vials with screw caps

• Orbital shaker or rotator

• Temperature-controlled incubator or water bath

• Analytical balance

• Filtration or centrifugation equipment

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer for concentration analysis

Procedure:

• Preparation: An excess amount of the solid API is added to a known volume of the branched alcohol in a glass vial.

• Equilibration: The vials are sealed and placed in an orbital shaker within a temperature-controlled environment (e.g., 25°C or 37°C). The samples are agitated for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, the samples are allowed to stand to allow undissolved solids to settle. The supernatant is then carefully separated from the solid phase by filtration (using a syringe filter, e.g., 0.22 µm) or centrifugation.

• Quantification: The concentration of the dissolved API in the clear supernatant is determined using a validated analytical method, such as HPLC or UV-Vis spectrophotometry.

• Reporting: The solubility is reported in units such as mg/mL or mol/L.

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for determining the Kauri-butanol value and API solubility.

References

• 1. kauri-butanol-value [almit.de]
• 2. Hansen solubility parameter - Wikipedia [en.wikipedia.org]
• 3. Hansen Solubility Parameters | Hansen Solubility Parameters [hansen-solubility.com]
• 4. Kauri-butanol value - Wikipedia [en.wikipedia.org]
• 5. techspray.com [techspray.com]
• 6. besttechnologyinc.com [besttechnologyinc.com]
• 7. Using Kauri-Butanol Values to Asses Cleaning Solvent Strengths [aclstaticide.com]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. Solubility Parameters-- [cool.culturalheritage.org]
• 10. Hansen solubility parameters [stenutz.eu]
• 11. kinampark.com [kinampark.com]
• 12. HSP Basics | Practical Solubility Science | Prof Steven Abbott [stevenabbott.co.uk]
• 13. hedinger.de [hedinger.de]
• 14. 2-ethyl-1-butanol [stenutz.eu]
• 15. hansen-solubility.com [hansen-solubility.com]
• 16. Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids [accudynetest.com]
• 17. DOSS [doss.turi.org]
• 18. Hansen Solubility Parameters (HSP) | Practical Adhesion Science | Prof Steven Abbott [stevenabbott.co.uk]
• 19. scribd.com [scribd.com]
• 20. researchgate.net [researchgate.net]
• 21. cdn.caymanchem.com [cdn.caymanchem.com]
• 22. researchgate.net [researchgate.net]
• 23. rjptonline.org [rjptonline.org]
• 24. scielo.br [scielo.br]
• 25. Naproxen | C14H14O3 | CID 156391 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 26. file.yizimg.com [file.yizimg.com]

A Comparative Guide to the Validation of Analytical Methods for Isodecanol Quantification

For researchers, scientists, and drug development professionals, the precise and accurate quantification of isodecanol, a ten-carbon branched-chain alcohol, is crucial in various applications, from quality control of industrial processes to its potential role in biological systems. The selection of a suitable analytical method is paramount for obtaining reliable data. This guide provides an objective comparison of the two primary chromatographic techniques for isodecanol quantification: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). The comparison is supported by representative experimental data and detailed methodologies to aid in method selection and implementation.

Comparison of Analytical Methods

Gas Chromatography, particularly when coupled with a Flame Ionization Detector (GC-FID) or a Mass Spectrometer (GC-MS), is a powerful technique for the analysis of volatile and semi-volatile compounds like isodecanol.[1] High-Performance Liquid Chromatography is a versatile separation technique that can be adapted for a wide range of compounds, including those that are less volatile.[2] For long-chain alcohols such as isodecanol, which have relatively low volatility and may lack a strong UV-absorbing chromophore, HPLC can be effectively utilized with detectors like a Refractive Index (RI) detector or an Evaporative Light Scattering Detector (ELSD).[2]

The choice between GC and HPLC depends on several factors, including the sample matrix, required sensitivity, and available instrumentation. GC-MS generally provides higher sensitivity and selectivity, which is advantageous for complex matrices.[2] HPLC is well-suited for samples that are not amenable to the high temperatures required for GC analysis.

Data Presentation

The following table summarizes representative validation parameters for the quantification of C10 alcohols using GC-FID and HPLC-UV/RI. These values are based on typical performance characteristics for methods analyzing long-chain alcohols and serve as a general guide. Actual performance may vary depending on the specific instrumentation, column, and experimental conditions.

Validation Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV/RI)
Limit of Detection (LOD)	0.1 - 1 µg/mL	1 - 5 µg/mL
Limit of Quantification (LOQ)	0.5 - 5 µg/mL	5 - 15 µg/mL
**Linearity (R²) **	> 0.999	> 0.998
Recovery (%)	95 - 105%	92 - 108%
Precision (RSD%)	< 5%	< 8%

Experimental Protocols

Gas Chromatography-Flame Ionization Detection (GC-FID) Method

This protocol provides a general procedure for the quantification of isodecanol using GC-FID.

1. Sample Preparation:

• Dilute the isodecanol sample in a suitable solvent, such as isopropanol or acetone, to a concentration within the calibration range (e.g., 1-100 µg/mL).[1]

• If necessary, perform a liquid-liquid or solid-phase extraction to isolate isodecanol from the sample matrix.

• For enhanced volatility and improved peak shape, derivatization with an agent like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) can be performed to convert the alcohol to a more volatile silyl ether.[2]

2. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8860 GC system or equivalent.[3]

• Detector: Flame Ionization Detector (FID).[3]

• Column: DB-5ms capillary column (30 m x 0.25 mm ID, 0.25 µm film thickness) or a polar equivalent for alcohol analysis.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C for 2 minutes.

  • Ramp: 10 °C/min to 240 °C.

  • Hold: 5 minutes at 240 °C.

• Detector Temperature: 280 °C.[1]

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

3. Data Analysis:

• Identify the isodecanol peak based on its retention time, confirmed by running a standard.

• Quantify the amount of isodecanol by comparing the peak area to a calibration curve generated from standards of known concentrations.

High-Performance Liquid Chromatography (HPLC) Method

This protocol outlines a general procedure for isodecanol quantification using HPLC with UV or RI detection.

1. Sample Preparation:

• Dissolve the sample in the mobile phase or a compatible solvent to a concentration within the calibration range.

• Filter the sample through a 0.45 µm syringe filter before injection to remove particulate matter.

• For UV detection, derivatization with a UV-absorbing agent may be necessary if isodecanol itself does not provide a sufficient response.

2. HPLC Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a pump, autosampler, column oven, and a UV or RI detector.

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[2]

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water. The exact ratio should be optimized for the best separation.

• Flow Rate: 1.0 mL/min.[2]

• Column Temperature: 30 °C.

• Injection Volume: 20 µL.

• Detector:

  • UV-Vis Detector: Wavelength set based on the derivatizing agent or at a low wavelength (e.g., 210 nm) if detecting the alcohol directly.

  • Refractive Index (RI) Detector: Maintained at a stable temperature.

3. Data Analysis:

• Identify the isodecanol peak by its retention time.

• Quantify the concentration using a calibration curve constructed from the peak areas or heights of known standards.

Mandatory Visualization

Caption: Experimental workflow for isodecanol quantification.

Caption: Predicted metabolic pathway of isodecanol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]

A Comparative Performance Analysis: Isodecanol-Based Lubricants Versus Synthetic Esters

For Immediate Publication

A Comprehensive Guide for Researchers and Formulation Scientists

In the competitive landscape of high-performance lubricants, the selection of base oils and additives is paramount to achieving desired operational efficiencies and equipment longevity. This guide presents an objective comparison of the performance characteristics of isodecanol-based lubricants, specifically those derived from diisodecyl phthalate (DIDP), against other common classes of synthetic esters, namely diesters and polyol esters. This analysis is supported by a review of publicly available technical data and standardized testing methodologies to provide a clear, data-driven resource for lubricant formulators, researchers, and drug development professionals.

Executive Summary

Isodecanol, a C10 branched-chain alcohol, is a key precursor in the synthesis of high-performance esters, most notably diisodecyl phthalate (DIDP). Lubricants formulated with isodecanol-derived esters exhibit a unique profile of properties, including excellent lubricity and anti-wear characteristics. Synthetic esters, a broad category of API Group V base stocks, are renowned for their versatility, offering a wide spectrum of performance attributes that can be tailored by judicious selection of the constituent acids and alcohols. This guide will delve into a comparative analysis of these lubricant types across several critical performance metrics: lubricity, thermal and oxidative stability, hydrolytic stability, viscosity index, and biodegradability.

Quantitative Performance Comparison

The following table summarizes typical performance data for an isodecanol-based lubricant (represented by DIDP) in comparison to other common synthetic esters. It is important to note that the properties of synthetic esters can vary significantly based on their specific chemical structure.

Performance Metric	Isodecanol-Based Lubricant (DIDP)	Diester (e.g., Di-2-ethylhexyl sebacate)	Polyol Ester (e.g., Trimethylolpropane trioleate)	Test Method
Viscosity Index (VI)	~62-86[1]	~150	~180	ASTM D2270
Pour Point (°C)	-42[1]	-60	-51[1]	ASTM D97
Flash Point (°C)	~230-250[2][3]	~230	~260	ASTM D92
Oxidation Stability (RPVOT, minutes)	Good	Good to Excellent	Excellent	ASTM D2272
Wear Protection (4-Ball Wear, mm)	Excellent[4]	Good	Very Good	ASTM D4172
Hydrolytic Stability	Good	Fair to Good	Good to Excellent	ASTM D2619
Biodegradability	Moderate[5][6]	Readily Biodegradable	Readily Biodegradable	OECD 301B

Key Performance Characteristics

Lubricity and Wear Protection

Isodecanol-based lubricants, such as those containing DIDP, are reported to offer significant improvements in wear performance. The branched-chain structure of isodecanol contributes to the formation of a robust lubricating film on metal surfaces, which helps to minimize friction and prevent wear under boundary lubrication conditions.

Thermal and Oxidative Stability

Synthetic esters, in general, exhibit superior thermal and oxidative stability compared to mineral oils. Polyol esters are particularly noted for their exceptional high-temperature performance, making them suitable for demanding applications like jet engine and high-temperature chain lubrication.[7] Diesters also offer good thermal stability.[8][9] Isodecanol-derived esters like DIDP demonstrate good heat resistance and low volatility.[10]

Hydrolytic Stability

A known consideration for esters is their susceptibility to hydrolysis, a reaction with water that can lead to the formation of acids and alcohols, potentially causing corrosion and lubricant degradation.[11][12][13][14][15] The hydrolytic stability of synthetic esters can be significantly influenced by their molecular structure. Esters derived from sterically hindered alcohols or branched-chain acids tend to exhibit improved resistance to hydrolysis.[12][13] While some diesters may have fair hydrolytic stability, polyol esters and certain phthalate esters can be formulated for good to excellent performance in the presence of moisture.[16]

Viscosity Index

The viscosity index (VI) is a measure of a lubricant's change in viscosity with temperature. A higher VI indicates a more stable viscosity over a wider temperature range.[17][18] Polyol esters and many diesters are known for their high VI, which is a significant advantage in applications with wide operating temperature windows.[8][19] Isodecanol-based phthalate esters tend to have a lower VI compared to these other synthetic esters.[1]

Biodegradability

With increasing environmental regulations, biodegradability has become a critical attribute for lubricants. Many synthetic esters, particularly those based on natural fatty acids, are readily biodegradable.[15] While phthalate esters like DIDP can be biodegraded by microorganisms, their rate of degradation may be slower compared to other classes of esters, placing them in the moderately biodegradable category.[5][6]

Experimental Protocols

To ensure accurate and reproducible performance evaluation of lubricants, standardized test methods are employed. Below are detailed methodologies for the key experiments cited in this guide.

ASTM D2270: Viscosity Index Calculation

Objective: To determine the viscosity index (VI) of a lubricant, which is an empirical number indicating the effect of a change in temperature on its kinematic viscosity.

Methodology:

• Measure Kinematic Viscosity: Determine the kinematic viscosity of the lubricant sample at two specified temperatures, 40°C and 100°C, in accordance with ASTM D445.

• Consult Standard Tables: Using the measured kinematic viscosity at 100°C, obtain the values for 'L' and 'H' from the tables provided in the ASTM D2270 standard. 'L' represents the kinematic viscosity at 40°C of an oil with a VI of 0, and 'H' is the kinematic viscosity at 40°C of an oil with a VI of 100, both having the same viscosity at 100°C as the sample.

• Calculate Viscosity Index: Use the following formula to calculate the VI:

  • VI = [(L - U) / (L - H)] x 100

  • Where:

    • U = Kinematic viscosity of the sample at 40°C.

    • L = Kinematic viscosity at 40°C of a 0 VI oil.

    • H = Kinematic viscosity at 40°C of a 100 VI oil.

ASTM D4172: Four-Ball Wear Test

Objective: To evaluate the wear-preventive characteristics of a fluid lubricant in sliding contact.

Methodology:

• Apparatus Setup: The Four-Ball Wear Test machine consists of three stationary steel balls held in a cup and a fourth steel ball that rotates against them.

• Sample Preparation: The test lubricant is poured into the cup containing the three stationary balls.

• Test Conditions: The top ball is rotated at a specified speed (typically 1200 or 1800 rpm) under a defined load (e.g., 40 kgf) for a set duration (e.g., 60 minutes) at a controlled temperature (e.g., 75°C).

• Wear Scar Measurement: After the test, the three stationary balls are cleaned, and the diameter of the wear scars created by the rotating ball is measured using a microscope.

• Result: The average wear scar diameter is reported. A smaller diameter indicates better anti-wear properties.

ASTM D2272: Rotating Pressure Vessel Oxidation Test (RPVOT)

Objective: To evaluate the oxidation stability of a lubricant under accelerated conditions.

Methodology:

• Sample Preparation: A weighted sample of the lubricant, a specified amount of distilled water, and a copper catalyst coil are placed in a glass container.

• Pressurization: The container is placed inside a pressure vessel, which is then sealed and pressurized with pure oxygen to a specified pressure (e.g., 90 psi).

• Test Operation: The vessel is placed in a high-temperature bath (e.g., 150°C) and rotated at a constant speed.

• Monitoring: The pressure inside the vessel is continuously monitored. As the lubricant oxidizes, it consumes oxygen, causing the pressure to drop.

• Endpoint: The test is concluded when the pressure drops by a specified amount from the maximum pressure reached. The time taken to reach this point is reported in minutes as the RPVOT value. A longer time indicates greater oxidation stability.

ASTM D97: Pour Point Test

Objective: To determine the lowest temperature at which a lubricant will continue to flow.

Methodology:

• Sample Preparation: The lubricant sample is placed in a test jar and preheated to ensure that any previous thermal history is removed.

• Cooling: The sample is then cooled at a specified rate in a cooling bath.

• Observation: At every 3°C interval, the test jar is removed from the bath and tilted to see if the oil moves.

• Endpoint: The pour point is the lowest temperature at which movement of the oil is observed. The test is stopped when the oil shows no movement when the jar is held horizontally for 5 seconds. The pour point is recorded as 3°C above this solid point.

OECD 301B: Ready Biodegradability - CO2 Evolution Test

Objective: To determine the ready biodegradability of a substance by aerobic microorganisms.

Methodology:

• Test Setup: The test substance is exposed to an inoculum of aerobic microorganisms (typically from activated sludge) in a mineral medium in a closed respirometer.

• Incubation: The mixture is incubated in the dark at a constant temperature (20-25°C) for 28 days.

• CO2 Measurement: The amount of carbon dioxide produced from the biodegradation of the test substance is measured over the 28-day period. This can be done by trapping the CO2 in a solution of barium or sodium hydroxide and then titrating, or by using an infrared CO2 analyzer.

• Calculation: The percentage of biodegradation is calculated by comparing the amount of CO2 produced with the theoretical maximum amount of CO2 that could be produced from the complete oxidation of the test substance.

• Result: A substance is considered "readily biodegradable" if it reaches a biodegradation level of >60% within a 10-day window during the 28-day test period.

Visualizing the Chemical Landscape and Experimental Workflow

To further aid in the understanding of the materials and processes discussed, the following diagrams have been generated.

References

• 1. functionalproducts.com [functionalproducts.com]
• 2. DIESTER-Henan J&D Chemical_Focus on lubricant material [jdlubricant.com]
• 3. Diisodecyl Phthalate – Essential for PVC and Acrylic Plastics. [penpet.com]
• 4. univarsolutions.com [univarsolutions.com]
• 5. Biodegradation of the phthalates and their esters by bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phthalate esters in the environment: A critical review of their occurrence, biodegradation, and removal during wastewater treatment processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. zslubes.com [zslubes.com]
• 8. What is Diester Base Oil ? [cn-lubricantadditive.com]
• 9. Shell Corena DE 100 Diester Compressor Oil | SCL [shop.sclubricants.com]
• 10. gst-chem.com [gst-chem.com]
• 11. youtube.com [youtube.com]
• 12. lubesngreases.com [lubesngreases.com]
• 13. researchgate.net [researchgate.net]
• 14. Synthetic Esters: Engineered to Perform [machinerylubrication.com]
• 15. zslubes.com [zslubes.com]
• 16. purusproducts.com [purusproducts.com]
• 17. interflon.com [interflon.com]
• 18. Viscosity index | Anton Paar Wiki [wiki.anton-paar.com]
• 19. Why Esters? Di-Esters, Polyol esters, Trimelliate esters | Teknor Apex [teknorapex.com]

A Head-to-Head Comparison of Isodecanol and Isononyl Alcohol in PVC Applications

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate plasticizer is a critical decision in the formulation of flexible Polyvinyl Chloride (PVC) compounds, profoundly influencing the material's performance, durability, and suitability for its intended application. Among the higher molecular weight plasticizers, those derived from isodecanol and isononyl alcohol are prominent choices. This guide provides an objective, data-driven comparison of these two key alcohols and their primary plasticizer derivatives, Diisodecyl Phthalate (DIDP) and Diisononyl Phthalate (DINP), to support informed material selection in research and development.

Executive Summary

Isodecanol (a C10 alcohol) and isononyl alcohol (a C9 alcohol) are the primary precursors for high molecular weight phthalate plasticizers, DIDP and DINP, respectively.[1] The fundamental difference of a single carbon atom in their alkyl chains leads to a cascade of performance distinctions in the final PVC product.[2] Generally, plasticizers derived from isodecanol (DIDP) offer superior permanence, including lower volatility, better migration resistance, and enhanced thermal stability.[2][3] Conversely, plasticizers derived from isononyl alcohol (DINP) are recognized for their greater plasticizing efficiency and cost-effectiveness.[2] The choice between the two, therefore, represents a trade-off between durability under demanding conditions and processing efficiency with economic advantages.

Physical and Chemical Properties of the Alcohols

The properties of the precursor alcohols are foundational to the performance of the resulting plasticizers. Both are branched-chain primary alcohols, existing as complex mixtures of isomers.

Property	Isodecanol	Isononyl Alcohol
Molecular Formula	C₁₀H₂₂O	C₉H₂₀O
Molecular Weight	158.28 g/mol	144.25 g/mol
Boiling Point	215-225 °C	194-208 °C
Melting Point	-60 °C	-30 °C
Density (at 20°C)	~0.838 g/mL	~0.837 g/mL
Flash Point	95 °C	80-94 °C
Solubility in Water	Insoluble	Slightly soluble

Performance in PVC Applications: A Comparative Analysis

The performance of plasticizers derived from isodecanol (primarily DIDP) and isononyl alcohol (primarily DINP) in flexible PVC formulations is summarized below. The data is compiled from various technical sources and represents typical values obtained under standardized testing conditions.

Performance Metric	Test Method	Plasticizer from Isodecanol (DIDP)	Plasticizer from Isononyl Alcohol (DINP)	Key Insights
Mechanical Properties
Shore A Hardness (10s)	ASTM D2240	83	83	At equivalent concentrations, both can achieve similar hardness, indicating comparable initial plasticizing efficiency.[4]
Tensile Strength (MPa)	ASTM D412	15.9	14.8	DIDP can contribute to slightly higher tensile strength.[4]
Elongation at Break (%)	ASTM D412	340	350	DINP may offer slightly better elongation at break.[4]
Permanence
Volatility (% Weight Loss)	ASTM D1203	1.3	1.6	The higher molecular weight of DIDP results in lower volatility, leading to greater permanence.[2][4]
Migration Resistance	Various	Superior	Good	DIDP's longer carbon chain leads to better entanglement with PVC polymer chains, resulting in lower migration.[2][3]
Low-Temperature Flexibility
Torsional Flex Temp. (°C, Tf)	ASTM D1043	-33	-35	DINP generally provides slightly better low-temperature flexibility.[4]
Thermal Stability
Heat Resistance	Application Dependent	Superior	Good	DIDP is preferred for applications with service temperatures above 75°C due to its greater thermal stability.[2]

Logical Workflow: From Alcohol to PVC Performance

The following diagram illustrates the relationship between the precursor alcohol's properties and the final performance characteristics of the plasticized PVC.

From Alcohol to Performance

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible evaluation of plasticizer performance in PVC. The following are summaries of the standard test methods used to generate the comparative data.

Experimental Workflow for PVC Compound Evaluation

PVC Compound Evaluation Workflow

1. Tensile Properties (ASTM D412)

This test method determines the force required to stretch a material to its breaking point, providing key indicators of its strength and ductility.[5]

• Apparatus: A universal testing machine (tensile tester) with appropriate grips and an extensometer.

• Specimen: Dumbbell-shaped specimens are die-cut from a molded sheet of the plasticized PVC.[6]

• Procedure:

  • Place two reference marks on the narrow section of the specimen.

  • Mount the specimen in the grips of the tensile tester.

  • Pull the specimen at a constant rate of speed (e.g., 20 inches/minute) until it ruptures.[7]

  • Record the force and elongation throughout the test.

• Key Data: Tensile strength (stress at break) and elongation at break (percentage change in length).

2. Hardness (ASTM D2240, Shore A)

This method measures the indentation hardness of the material, which is a quick indicator of plasticizer efficiency.[8]

• Apparatus: A Shore A durometer.[9]

• Specimen: A flat specimen with a minimum thickness of 6mm.[9]

• Procedure:

  • Place the specimen on a hard, flat surface.

  • Press the durometer's indenter firmly and parallelly onto the specimen's surface.[10]

  • Read the hardness value on the scale within one second of firm contact.[10]

  • Take multiple readings at different locations on the specimen and average the results.

3. Low-Temperature Flexibility (ASTM D1043)

This torsion test evaluates the stiffness of the plasticized PVC as a function of temperature.[11]

• Apparatus: A torsional stiffness tester with a temperature-controlled chamber.

• Specimen: A rectangular specimen of the plasticized PVC.

• Procedure:

  • Clamp the specimen in the apparatus.

  • Submerge the specimen in a heat-transfer medium within the temperature-controlled chamber.

  • Lower the temperature to the desired test point.

  • Apply a torsional force to the specimen and measure the resulting angular deflection.

• Key Data: The temperature at which the material reaches a specified torsional stiffness (Tf).

4. Volatility (ASTM D1203)

This test method determines the weight loss of a plastic material due to the evaporation of volatile components, primarily the plasticizer.[12]

• Apparatus: An analytical balance, a forced-convection oven, and containers with activated carbon.

• Specimen: A sample of the plasticized PVC of a specified size.

• Procedure (Method A - Direct Contact):

  • Weigh the initial specimen.

  • Place the specimen in a container and cover it with activated carbon.[13]

  • Heat the container in an oven at a specified temperature (e.g., 70°C) for a set duration (e.g., 24 hours).

  • After cooling, remove the specimen, clean off any adhering carbon, and reweigh it.

• Key Data: The percentage of weight loss, which is attributed to the loss of volatile components.[14]

Conclusion

The choice between isodecanol and isononyl alcohol as precursors for PVC plasticizers is contingent on the specific performance requirements of the end-product. For applications demanding high durability, longevity, and resistance to environmental stressors such as high temperatures and extraction, isodecanol-derived plasticizers like DIDP are the superior choice.[2] In contrast, for general-purpose applications where processing efficiency, flexibility, and cost are the primary drivers, isononyl alcohol-derived plasticizers like DINP present a more advantageous option.[2] A thorough evaluation of the trade-offs between these performance characteristics, supported by standardized testing, is essential for optimizing PVC formulations for their intended service life and environment.

References

• 1. americanchemistry.com [americanchemistry.com]
• 2. bastone-plastics.com [bastone-plastics.com]
• 3. Performance comparison of DIDP, DINP and DOP [tjchemi.com]
• 4. benchchem.com [benchchem.com]
• 5. cstjmateriauxcomposites.wordpress.com [cstjmateriauxcomposites.wordpress.com]
• 6. Tensile Set (Elastomers) ASTM D412 [intertek.com]
• 7. horizontester.com [horizontester.com]
• 8. micomlab.com [micomlab.com]
• 9. Shore Hardness ASTM D2240 [intertek.com]
• 10. zwickroell.com [zwickroell.com]
• 11. webstore.ansi.org [webstore.ansi.org]
• 12. store.astm.org [store.astm.org]
• 13. store.astm.org [store.astm.org]
• 14. store.astm.org [store.astm.org]

Efficacy of isodecanol as a coalescing agent in latex paints compared to other solvents

Coalescing agents are essential components in latex paint formulations, acting as temporary plasticizers that soften latex polymer particles, enabling them to fuse together into a continuous, durable film as the paint dries. The effectiveness of a coalescing agent is typically evaluated based on several key performance metrics.

Key Performance Metrics for Coalescing Agents:

• Minimum Film Formation Temperature (MFFT): This is the lowest temperature at which a latex paint can form a continuous film. An effective coalescing agent will significantly lower the MFFT of a paint formulation, allowing it to be applied in a wider range of temperature conditions.

• Scrub Resistance: This metric quantifies the durability of the dried paint film against mechanical abrasion, simulating real-world wear and tear from cleaning. It is often measured in the number of cycles a standardized brush or sponge can scrub the surface before the paint film is breached.

• Gloss Development: The ability of a paint to form a smooth, uniform surface impacts its gloss level. Coalescing agents play a role in achieving the desired sheen, from matte to high gloss, by ensuring proper film coalescence.

• Volatile Organic Compound (VOC) Content: With increasing environmental regulations, the contribution of a coalescing agent to the overall VOC content of the paint is a critical consideration. There is a significant industry trend towards low-VOC and zero-VOC coalescing agents.

Comparative Landscape of Common Coalescing Agents

Extensive research has been conducted on various coalescing agents, providing a baseline for performance expectations.

Texanol™ (2,2,4-trimethyl-1,3-pentanediol monoisobutyrate): Often considered an industry benchmark, Texanol is known for its excellent efficiency in lowering MFFT and contributing to good film integrity, which in turn positively affects scrub resistance and gloss.[1][2] However, it is also a volatile organic compound, which has led to the development of lower-VOC alternatives.

Glycol Ethers: This class of solvents, including ethylene glycol and propylene glycol ethers, offers a range of evaporation rates and solvency characteristics, allowing formulators to fine-tune paint properties.[3][4] Their performance in terms of MFFT reduction and impact on paint durability has been well-documented.[4]

Low-VOC/Zero-VOC Alternatives: In response to environmental regulations, a new generation of coalescing agents with very low or no VOC contribution has been developed. These often have different chemical structures, such as high-boiling point esters or specialty alcohols, and their performance can vary significantly depending on the latex binder and overall paint formulation.[5][6]

The Information Gap on Isodecanol

Despite a thorough search of scientific databases, technical literature, and patent filings, specific experimental data detailing isodecanol's performance as a coalescing agent in latex paints remains elusive. While safety data sheets and chemical supplier information provide physical and chemical properties of isodecanol, they do not offer performance data within a paint formulation context.[7][8][9][10] The available literature focuses on its role in other applications, such as an antifoaming agent.

This lack of publicly available, direct comparative data prevents a quantitative analysis of isodecanol against established coalescing agents like Texanol and glycol ethers for key paint performance metrics.

Experimental Protocols for Coalescing Agent Evaluation

To generate the necessary comparative data, a series of standardized tests would need to be performed. The following outlines the typical experimental methodologies used in the paint industry to evaluate coalescing agents.

Minimum Film Formation Temperature (MFFT) Determination

Objective: To determine the lowest temperature at which a latex paint forms a continuous film.

Apparatus: MFFT Bar (a metal platen with a controlled temperature gradient).

Procedure:

• Prepare latex paint formulations with equivalent levels of the coalescing agents to be tested (e.g., isodecanol, Texanol, a selected glycol ether). A control formulation with no coalescing agent should also be prepared.

• Apply a uniform film of each paint formulation across the temperature gradient of the MFFT bar using a film applicator.

• Allow the films to dry.

• Observe the point on the temperature scale where the film transitions from a cracked, non-continuous state to a smooth, continuous film. This temperature is recorded as the MFFT.

Scrub Resistance Test

Objective: To assess the durability of the paint film to mechanical scrubbing.

Apparatus: A scrub test machine, standardized scrub brushes or sponges, and a scrub medium (abrasive or non-abrasive slurry).

Procedure:

• Apply a uniform film of each paint formulation onto a test panel (e.g., black vinyl chart).

• Allow the panels to cure for a specified period (typically 7 days) under controlled temperature and humidity conditions.

• Mount the cured panel in the scrub test machine.

• The scrub head, fitted with a brush or sponge and loaded with the scrub medium, is moved back and forth over the paint film.

• The number of cycles required to wear through the paint film to the substrate is recorded. A higher number of cycles indicates better scrub resistance.

Gloss Measurement

Objective: To measure the specular gloss of a paint film.

Apparatus: A glossmeter (typically with 20°, 60°, and 85° geometries).

Procedure:

• Apply a uniform film of each paint formulation to a smooth, non-porous substrate (e.g., a sealed chart or glass panel).

• Allow the films to dry and cure under controlled conditions.

• Calibrate the glossmeter using a standard of known gloss value.

• Measure the gloss of each paint film at the appropriate angle (60° is common for semi-gloss, while 20° is used for high-gloss and 85° for matte finishes). Multiple readings should be taken and averaged for each sample.

Logical Workflow for Coalescing Agent Evaluation

The following diagram illustrates the logical workflow for a comparative study of coalescing agents.

Caption: Workflow for Comparative Evaluation of Coalescing Agents.

Conclusion

Without specific experimental data for isodecanol's performance as a coalescing agent, a direct and quantitative comparison to other solvents in latex paint formulations is not possible. The information available in the public domain does not currently support the creation of a detailed comparison guide as requested. To ascertain the efficacy of isodecanol, it would be necessary to conduct a comprehensive experimental study following the standardized protocols outlined above. Such a study would be of significant value to paint chemists and formulators seeking to explore novel, potentially low-VOC coalescing agent options.

References

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]
• 3. lyondellbasell.com [lyondellbasell.com]
• 4. pcimag.com [pcimag.com]
• 5. paint.org [paint.org]
• 6. The new superstars in environmentally-friendly coatings formulation | Where business meets science [insights.basf.com]
• 7. Isodecanol(25339-17-7)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 8. Buy isodecanol | 25339-17-7 [smolecule.com]
• 9. Isodecanol | CAS 25339-17-7 | High-Purity Industrial & Chemical Grade | Aure Chemical [aurechem.com]
• 10. echemi.com [echemi.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory and the Environment: Proper Isodecanol Disposal

For researchers and scientists in the fast-paced world of drug development, maintaining a secure and compliant laboratory environment is paramount. The proper disposal of chemical reagents like isodecanol is a critical component of this responsibility. Adherence to correct disposal protocols not only ensures the safety of laboratory personnel but also prevents environmental contamination and upholds regulatory compliance. This guide provides a comprehensive, step-by-step approach to the safe handling and disposal of isodecanol.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is crucial to observe the following safety measures:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves (e.g., nitrile rubber), and a laboratory coat.[1]

• Ventilation: Handle isodecanol in a well-ventilated area, preferably within a chemical fume hood, to minimize the inhalation of vapors.[1]

• Spill Management: In the event of a spill, immediately contain the liquid with an inert absorbent material such as sand or vermiculite.[1][2][3] Prevent the spill from reaching drains or waterways.[4][5]

Hazard Profile: Isodecanol

Understanding the hazards associated with isodecanol is fundamental to its safe management.

Hazard Classification	Description	Citations
Human Health	Causes skin and serious eye irritation.[1][3][4] Vapors may irritate the respiratory tract.[2][6]
Environmental	Toxic to aquatic life with long-lasting effects.[1][4][5] Avoid release to the environment.[1][4][5]
Physical	Combustible liquid. Keep away from heat and open flames.[2]

Step-by-Step Disposal Protocol for Isodecanol

The recommended method for the disposal of isodecanol is through a licensed and approved hazardous waste disposal service. Under no circumstances should isodecanol be disposed of down the drain or into any sewer system. [4][5]

Waste Collection and Segregation

• Containerization: Collect waste isodecanol in a designated, chemically compatible, and sealable container. High-density polyethylene (HDPE) containers are generally suitable.

• Labeling: Clearly label the waste container with "Waste Isodecanol," along with appropriate hazard symbols (e.g., irritant, environmentally hazardous).

• Segregation: Do not mix isodecanol waste with other chemical waste streams, particularly strong oxidants, to prevent hazardous reactions.[2] It should be classified as a non-halogenated organic solvent waste.

Storage of Waste

• Location: Store the sealed waste container in a cool, dry, and well-ventilated area designated for hazardous waste. This area should be away from sources of ignition such as heat or open flames.[1]

• Incompatible Materials: Ensure the waste container is stored separately from incompatible materials, especially strong oxidizing agents.[2]

Professional Disposal

• Licensed Waste Service: Engage a licensed chemical waste disposal company for the collection, treatment, and final disposal of the waste.[1] Disposal may involve controlled incineration with flue gas scrubbing to mitigate environmental release.[1]

• Institutional EHS: Contact your institution's Environmental Health and Safety (EHS) department for specific internal procedures and to arrange for waste pickup.

Decontamination of Containers and Materials

• Empty Containers: Triple-rinse empty isodecanol containers with a suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of as hazardous waste along with the isodecanol waste.[7]

• Contaminated Materials: Any materials used to clean up spills, such as absorbent pads, and any contaminated PPE should be collected in a labeled, sealed container and disposed of as hazardous waste.[4][5]

Isodecanol Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of isodecanol waste in a laboratory setting.

Caption: Isodecanol Waste Disposal Decision Workflow.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. echemi.com [echemi.com]
• 3. Isodecanol | C10H21OH | CID 32898 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemos.de [chemos.de]
• 5. chemos.de [chemos.de]
• 6. env.go.jp [env.go.jp]
• 7. benchchem.com [benchchem.com]

Essential Safety and Logistics for Handling Isodecanol

This guide provides immediate, procedural information for the safe handling and disposal of isodecanol, tailored for researchers, scientists, and drug development professionals. Following these protocols is critical for minimizing exposure risks and ensuring a safe laboratory environment.

Isodecanol is classified as a skin and eye irritant and is harmful to aquatic life with long-lasting effects.[1][2][3][4][5] Inhalation may irritate the respiratory tract, and prolonged skin contact can cause defatting, leading to dryness or cracking.[3][6]

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is mandatory to minimize exposure. The following table summarizes the required equipment for handling isodecanol.

Protection Type	Equipment Specification	Purpose	Source
Eye/Face Protection	Tightly fitting safety goggles with side-shields (conforming to EN 166 (EU) or NIOSH (US)).	Protects against splashes and vapors.	[1][2][3]
A face shield should be worn in addition to goggles when there is a significant risk of splashing.	Provides broader facial protection from splashes.	[7]
Skin Protection	Chemical-resistant, impermeable gloves (e.g., nitrile or butyl rubber, tested to EN 374).	Prevents direct skin contact and irritation.	[1][2][7]
Fire/flame resistant and impervious clothing; lab coat.	Protects skin and personal clothing from contamination.	[1][7]
Respiratory Protection	Generally not required in a well-ventilated area.	Standard ventilation is sufficient to control vapor levels.	[7]
Full-face, NIOSH/MSHA-approved respirator.	Required if ventilation is inadequate, if aerosols are generated, or if exposure limits are exceeded.	[1][7]

Operational Plan: Handling and Disposal

This section provides a step-by-step guide for the operational workflow, from preparation to the final disposal of isodecanol and associated waste.

Preparation and Handling

• Area Preparation : Before handling, ensure the work area is clean and uncluttered.[7] Always work in a well-ventilated area, preferably within a chemical fume hood.[1][3][7] Locate the nearest eyewash station and safety shower.[7]

• Don PPE : Correctly put on all required PPE as specified in the table above. Gloves must be inspected for integrity prior to use.[1][8]

• Safe Handling :

  • Avoid all direct contact with skin and eyes.[1][3][9]

  • Use non-sparking tools and take measures to prevent fire from electrostatic discharge.[1][3]

  • Avoid the formation of aerosols or mists.[1][3]

  • When transferring, pour carefully to prevent splashing.[7]

• Hygiene : After handling, wash hands thoroughly with soap and water.[1][2] Do not eat, drink, or smoke in the designated work area.[2]

Storage

• Store containers in a cool, well-ventilated place, away from direct sunlight and areas of high fire hazard.[1]

• Ensure isodecanol is stored separately from strong oxidants.[1][6]

Spill Management

• Immediate Response : Evacuate all non-essential personnel from the spill area.[1] Remove all sources of ignition.[1]

• Containment : Wear appropriate PPE, including respiratory protection if necessary. Stop the leak if it is safe to do so.[1][10]

• Cleanup :

  • Absorb the spill using an inert, non-combustible material such as sand, earth, or vermiculite.[1][10][11]

  • Collect the absorbed material and leaking liquid into sealable, properly labeled containers for disposal.[1][3][6][10]

• Ventilation : Ventilate the affected area after cleanup is complete.[2]

Disposal Plan

• Chemical Waste : Dispose of isodecanol waste through an appropriate treatment and disposal facility, adhering to all local, state, and federal regulations.[1][3] Isodecanol is considered a dangerous waste and harmful to aquatic life.[2][4] Avoid release to the environment.[1][2][3]

• Contaminated Materials : All contaminated PPE (gloves, lab coats) and cleanup materials must be collected in sealed bags and disposed of as hazardous waste.[7]

Emergency First Aid Procedures

Exposure Route	Immediate Action
Inhalation	Move the individual to fresh air and allow them to rest. Seek medical attention.[1][3][6]
Skin Contact	Immediately remove all contaminated clothing.[1][2] Rinse the affected skin, then wash with plenty of soap and water. Seek medical attention if irritation occurs.[1][3][6]
Eye Contact	Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open.[8] Remove contact lenses if present and easy to do.[1][3][6] Seek immediate medical attention.[1][3][6]
Ingestion	Rinse the mouth with water. Do NOT induce vomiting.[2][8][11] Have the person rest and seek medical attention.[1]

Workflow for Safe Handling of Isodecanol

Caption: Logical workflow for the safe handling of isodecanol.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. chemos.de [chemos.de]
• 3. echemi.com [echemi.com]
• 4. chemos.de [chemos.de]
• 5. calpaclab.com [calpaclab.com]
• 6. echemi.com [echemi.com]
• 7. benchchem.com [benchchem.com]
• 8. fishersci.it [fishersci.it]
• 9. Buy isodecanol | 25339-17-7 [smolecule.com]
• 10. Isodecanol | C10H21OH | CID 32898 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. sdfine.com [sdfine.com]